(Boc-Cys-OH)

Core Science & Biosynthesis

A Technical Guide to the Structure of N,N'-bis(tert-butoxycarbonyl)-L-cystine

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the structure, properties, and applications of N,N'-bis(tert-butoxycarbonyl)-L-cystine, commonly abbreviated as (Boc-Cys-OH)₂. This derivative of the amino acid L-cystine is a critical reagent in synthetic chemistry, particularly in the field of peptide synthesis, where the controlled formation of disulfide bonds is paramount.

Molecular Structure and Identification

(Boc-Cys-OH)₂ is a homodimer of L-cysteine where the amino groups of both cysteine monomers are protected by a tert-butoxycarbonyl (Boc) group. The two monomers are covalently linked via a disulfide (-S-S-) bond. This protecting group strategy enhances the stability of the amino groups during chemical reactions, preventing unwanted side reactions and allowing for selective modifications elsewhere in the molecule.[1]

The structure consists of a central disulfide bridge connecting two identical N-Boc-protected cysteine units. Each unit contains a chiral alpha-carbon, a carboxylic acid functional group, and the bulky Boc protecting group attached to the alpha-amino group.

Key Structural Features:

• Disulfide Bond: The covalent link between the sulfur atoms of the two cysteine residues. This bond is fundamental to the tertiary structure of many proteins and peptides.

• Boc Protecting Groups: Acid-labile groups that prevent the amino termini from participating in undesired reactions during peptide coupling steps.[2]

• Carboxylic Acid Groups: Provide the sites for peptide bond formation when used in synthesis.

• Chirality: The molecule is derived from L-cysteine, retaining the (R) configuration at both alpha-carbons.

Physicochemical and Spectroscopic Data

The quantitative properties of (Boc-Cys-OH)₂ are crucial for its application in controlled chemical synthesis. These properties are summarized in the tables below.

Physicochemical Properties

Property	Value	Reference(s)
IUPAC Name	(2R)-3-[[(2R)-2-carboxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]disulfanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid	[]
Synonyms	(Boc-Cys-OH)₂, N,N'-Di-Boc-L-cystine	[1][]
CAS Number	10389-65-8
Molecular Formula	C₁₆H₂₈N₂O₈S₂
Molecular Weight	440.53 g/mol
Appearance	White to off-white powder	[][4]
Melting Point	140 - 145 °C	[][5]
Optical Rotation	[α]²⁰/D = -120±3° (c=2% in acetic acid)
Solubility	Soluble in acetone, ethanol, DMSO, dichloromethane, and dimethylformamide; less soluble in water	[1][6]

Spectroscopic Data

¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the tert-butyl protons of the Boc group around 1.4 ppm. The α-protons (α-CH) and β-protons (β-CH₂) of the cysteine backbone would appear as multiplets in the regions of 4.3-4.6 ppm and 2.9-3.4 ppm, respectively.

¹³C NMR: The carbon NMR would feature a prominent signal for the quaternary carbon of the Boc group around 80 ppm and the methyl carbons around 28 ppm. The carbonyl carbon of the Boc group would appear near 155 ppm, while the carboxylic acid carbon would be further downfield, around 173-176 ppm. The α-carbon and β-carbon signals are expected around 53 ppm and 40 ppm, respectively.

FTIR: The infrared spectrum provides confirmation of key functional groups.

Functional Group	Characteristic Wavenumber (cm⁻¹)
N-H Stretch (Amide)	~3300-3400
C-H Stretch (Alkyl)	~2850-3000
C=O Stretch (Carboxylic Acid)	~1700-1725
C=O Stretch (Urethane, Boc)	~1680-1700
N-H Bend (Amide)	~1510-1540
S-S Stretch	~430-510 (Weak)

Note: Specific peak positions can vary based on the solvent and measurement conditions. The S-S stretch is often weak and difficult to observe.

Experimental Protocols

Synthesis of (Boc-Cys-OH)₂ via Oxidation

(Boc-Cys-OH)₂ is typically synthesized by the oxidation of its monomer precursor, N-Boc-L-cysteine (Boc-Cys-OH).

Objective: To form a disulfide bond between two molecules of N-Boc-L-cysteine.

Materials:

• N-Boc-L-cysteine (Boc-Cys-OH)

• Dimethyl sulfoxide (B87167) (DMSO) or an iodine/methanol (B129727) solution

• Appropriate workup solvents (e.g., ethyl acetate, water, brine)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure (General, using air/DMSO oxidation):

• Dissolve N-Boc-L-cysteine in an appropriate solvent, such as a mixture of methanol and a weak base (e.g., ammonium (B1175870) hydroxide) or simply in DMSO.

• Stir the solution vigorously in a vessel open to the air. The oxygen in the air will act as the oxidizing agent, with DMSO often facilitating the reaction.

• Monitor the reaction progress using thin-layer chromatography (TLC) until the starting thiol material is consumed.

• Upon completion, perform an aqueous workup. Acidify the solution slightly with a dilute acid like citric acid.

• Extract the product into an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the product by recrystallization or column chromatography to obtain pure N,N'-bis(tert-butoxycarbonyl)-L-cystine.

Characterization Protocol

Objective: To confirm the identity and purity of the synthesized (Boc-Cys-OH)₂.

• Mass Spectrometry: Obtain a mass spectrum (e.g., ESI-MS) to confirm the molecular weight (Expected [M+H]⁺ ≈ 441.14 g/mol ).

• NMR Spectroscopy:

  • Dissolve a sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Acquire ¹H and ¹³C NMR spectra.

  • Confirm the presence of characteristic peaks for the Boc group and the cysteine backbone and the absence of the thiol (-SH) proton peak from the starting material.

• FTIR Spectroscopy:

  • Prepare a sample (e.g., as a KBr pellet or a thin film).

  • Acquire an infrared spectrum and verify the presence of the key functional groups as listed in the spectroscopic data table.

• Melting Point Analysis: Measure the melting point of the purified solid and compare it to the literature value (140-145 °C).[][5] A sharp melting range close to the expected value is indicative of high purity.

Applications and Experimental Workflows

The primary application of (Boc-Cys-OH)₂ is as a building block in solid-phase peptide synthesis (SPPS), specifically for introducing a pre-formed disulfide bridge into a peptide sequence.[][4] This is particularly valuable for synthesizing cyclic peptides and proteins where the disulfide bond is a critical structural element.[4] The Boc-SPPS strategy is advantageous for certain sequences, such as hydrophobic peptides.[2][7]

The following diagram illustrates the logical workflow for incorporating (Boc-Cys-OH)₂ into a peptide chain using Boc-SPPS.

Workflow for incorporating (Boc-Cys-OH)₂ in peptide synthesis.

This workflow highlights how the dimer is coupled as a single unit onto the growing peptide chain after the linear sequence has been assembled. This ensures the correct and efficient formation of the required disulfide linkage, which is then carried through to the final cleavage and purification steps.

References

• 1. CAS 10389-65-8: N,N′-Bis(tert-butoxycarbonyl)-L-cystine [cymitquimica.com]
• 2. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. (Boc-Cys-OH)2 - CAS-Number 10389-65-8 - Order from Chemodex [chemodex.com]
• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Chemical Properties and Stability of (Boc-Cys-OH)₂

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-di-tert-butoxycarbonyl-L-cystine, commonly referred to as (Boc-Cys-OH)₂, is a dimeric, protected form of the amino acid L-cysteine. The tert-butoxycarbonyl (Boc) protecting groups on the amino functionalities and the disulfide linkage make it a crucial building block in peptide synthesis, particularly for the introduction of disulfide bridges which are vital for the structural integrity and biological activity of many peptides and proteins. This guide provides a comprehensive overview of the chemical properties and stability of (Boc-Cys-OH)₂, offering critical data and methodologies for its effective use in research and drug development.

Chemical and Physical Properties

(Boc-Cys-OH)₂ is a white crystalline powder.[1][][3] Its fundamental properties are summarized in the table below.

Property	Value	References
Molecular Formula	C₁₆H₂₈N₂O₈S₂	[][3]
Molecular Weight	440.53 g/mol	[][3]
Appearance	White powder	[]
Melting Point	140-145 °C	[]
Solubility	Soluble in acetone, ethanol, DMSO
Optical Rotation	[α]20/D -120±3°, c = 2% in acetic acid	[3]
Storage	Store at -20°C	[]

Stability Profile

The stability of (Boc-Cys-OH)₂ is a critical factor in its storage, handling, and application in synthetic chemistry. The molecule possesses two primary labile points: the acid-sensitive Boc protecting groups and the reducible disulfide bond.

pH Stability

• Acidic Conditions: The Boc protecting group is highly susceptible to cleavage under acidic conditions. Strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in organic solvents will rapidly deprotect the amino groups, yielding the free cystine. This reaction is the basis of the Boc strategy in solid-phase peptide synthesis. The degradation pathway involves the protonation of the carbonyl oxygen of the Boc group, followed by the elimination of isobutylene (B52900) and carbon dioxide to release the free amine.

• Neutral Conditions: (Boc-Cys-OH)₂ is generally stable at neutral pH. However, prolonged exposure to aqueous neutral conditions at elevated temperatures may lead to slow hydrolysis of the Boc group.

• Basic Conditions: The compound is relatively stable under basic conditions. The disulfide bond can be susceptible to cleavage by strong bases, although this is less common than reduction. The carboxylate groups will be deprotonated under basic conditions, forming a salt.

Thermal Stability

(Boc-Cys-OH)₂ is a solid with a melting point of 140-145 °C.[] It is stable at recommended storage temperatures (-20°C). At elevated temperatures, particularly in solution, degradation can occur. The primary thermal degradation pathway is likely the cleavage of the Boc groups.

Oxidative and Reductive Stability

• Oxidizing Agents: (Boc-Cys-OH)₂ is incompatible with strong oxidizing agents. The disulfide bond can be oxidized to various sulfur oxides.

• Reducing Agents: The disulfide bond is readily cleaved by reducing agents such as dithiothreitol (B142953) (DTT), tris(2-carboxyethyl)phosphine (B1197953) (TCEP), or sodium borohydride (B1222165) to yield Boc-Cys-OH. This reaction is fundamental for the synthesis of peptides with free cysteine residues.

Degradation Pathways

The primary degradation pathways for (Boc-Cys-OH)₂ are dictated by the lability of the Boc groups and the disulfide bond.

Figure 1. Primary degradation pathways of (Boc-Cys-OH)₂.

Experimental Protocols

Stability Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for quantifying the purity of (Boc-Cys-OH)₂ and its degradation products.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile (B52724).

• Gradient: A typical gradient would be a linear increase from 10% to 90% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile (50:50 v/v) to a concentration of approximately 1 mg/mL.

Figure 2. Workflow for HPLC stability analysis.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and pathways.

• Acid Hydrolysis: Incubate a 1 mg/mL solution of (Boc-Cys-OH)₂ in 0.1 M HCl at 60°C for 24 hours. Neutralize before HPLC analysis.

• Base Hydrolysis: Incubate a 1 mg/mL solution of (Boc-Cys-OH)₂ in 0.1 M NaOH at 60°C for 24 hours. Neutralize before HPLC analysis.

• Oxidative Degradation: Treat a 1 mg/mL solution of (Boc-Cys-OH)₂ with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Heat the solid compound at 105°C for 24 hours. Dissolve in the sample solvent for HPLC analysis.

• Photostability: Expose a 1 mg/mL solution of (Boc-Cys-OH)₂ to UV light (254 nm) and visible light for an extended period (e.g., 24 hours).

NMR Spectroscopy for Structural Elucidation

¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy can be used to monitor the degradation of (Boc-Cys-OH)₂ and identify the structure of its degradation products.

• Sample Preparation: Dissolve ~5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD).

• Analysis: Acquire ¹H and ¹³C NMR spectra. The disappearance of the Boc proton signal (a singlet around 1.4 ppm) indicates deprotection. The appearance of new signals in the aliphatic and aromatic regions can be used to identify degradation products. 2D NMR techniques (e.g., COSY, HSQC) can be employed for more complex structures.

Mass Spectrometry for Identification of Degradation Products

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for separating and identifying degradation products.

• Method: Utilize the HPLC method described in section 5.1 coupled to a mass spectrometer (e.g., ESI-QTOF).

• Analysis: Monitor the elution of peaks and their corresponding mass-to-charge ratios (m/z). The expected m/z for the protonated molecule [M+H]⁺ of (Boc-Cys-OH)₂ is 441.13. Cleavage of one Boc group would result in a product with an [M+H]⁺ of 341.10, and cleavage of both would yield cystine with an [M+H]⁺ of 241.06. Reduction of the disulfide bond would produce Boc-Cys-OH with an [M+H]⁺ of 222.08.

Figure 3. Workflow for LC-MS analysis of degradation products.

pKa Determination

The pKa values of the two carboxylic acid groups in (Boc-Cys-OH)₂ can be determined by potentiometric titration.

• Protocol:

  • Prepare a 0.01 M solution of (Boc-Cys-OH)₂ in a suitable solvent mixture (e.g., water/acetonitrile).

  • Titrate the solution with a standardized 0.1 M NaOH solution.

  • Record the pH after each addition of the titrant.

  • Plot the pH versus the volume of NaOH added.

  • The pKa values correspond to the pH at the half-equivalence points.

Conclusion

(Boc-Cys-OH)₂ is a stable compound under recommended storage conditions, making it a reliable reagent for peptide synthesis. Its primary liabilities are the acid-sensitive Boc groups and the reducible disulfide bond. A thorough understanding of its stability profile and degradation pathways, as outlined in this guide, is essential for its successful application in the synthesis of complex peptides and for the development of robust analytical methods to ensure the quality and purity of resulting products. The provided experimental protocols offer a framework for researchers to assess the stability of (Boc-Cys-OH)₂ under their specific experimental conditions.

References

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 3. (Boc-Cys-OH)2 = 98 CE 10389-65-8 [sigmaaldrich.com]

An In-depth Technical Guide to the Synthesis and Purification of (Boc-Cys-OH)₂

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of N,N'-di-Boc-L-cystine, commonly referred to as (Boc-Cys-OH)₂. This crucial reagent serves as a protected dimer of the amino acid L-cysteine, widely utilized in peptide synthesis for the construction of complex disulfide-containing peptides.[] The tert-butyloxycarbonyl (Boc) protecting groups on the amino functionalities allow for selective manipulation of the disulfide linkage during solid-phase peptide synthesis.[]

Physicochemical Properties and Analytical Data

(Boc-Cys-OH)₂ is typically a white to off-white crystalline powder. A summary of its key physicochemical properties and analytical data is presented in the table below.

Property	Value	References
Molecular Formula	C₁₆H₂₈N₂O₈S₂	[][2]
Molecular Weight	440.53 g/mol	[][2]
Appearance	White to off-white solid/powder	[]
Melting Point	140-145 °C	[]
Purity	≥95.0% to ≥98%	[][2][3]
Optical Rotation	[α]20/D = -120 ± 3° (c = 2% in acetic acid)
Solubility	Soluble in acetone, ethanol, DMSO

Analytical Characterization:

• ¹H NMR: The identity of the compound can be confirmed by ¹H NMR spectroscopy.[4]

• LC-MS: Liquid chromatography-mass spectrometry is another technique used to verify the purity and identity of the compound.[3][4]

• Mass Spectrometry (FAB-MS): Fast Atom Bombardment Mass Spectrometry can be used for accurate molecular weight determination. For N,N'-Di-Boc-cystine, the [M+H]⁺ peak can be observed, with its relative intensity being matrix-dependent. The use of a dithiodiethanol (DTDE) matrix has been shown to provide a significant [M+H]⁺ peak.[5]

Synthesis of (Boc-Cys-OH)₂

The most common and efficient method for the synthesis of (Boc-Cys-OH)₂ involves the reaction of L-cystine with di-tert-butyl dicarbonate (B1257347) (Boc₂O) under basic conditions. The Boc groups protect the amino functionalities of the L-cystine dimer.

Synthesis Workflow

Caption: General workflow for the synthesis of (Boc-Cys-OH)₂.

Experimental Protocol: Synthesis

This protocol is based on a reported procedure with a high yield.[6]

Materials:

• L-Cystine (10 g, 41.6 mmol)

• Di-tert-butyl dicarbonate (24.5 g, 112.3 mmol)

• 6 M Sodium Hydroxide (NaOH) solution

• 2 N Hydrochloric Acid (HCl) solution

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a suitable reaction vessel, dissolve L-Cystine (10 g, 41.6 mmol) in a mixture of 90 mL of water and 10 mL of tetrahydrofuran.

• Adjust the pH of the solution to 10 by the dropwise addition of a 6 M NaOH solution.

• To this basic solution, add di-tert-butyl dicarbonate (24.5 g, 112.3 mmol) dropwise.

• Stir the reaction mixture vigorously at room temperature for 24 hours.

• After 24 hours, acidify the reaction mixture to a pH of 2 by the dropwise addition of a 2 N HCl solution with continuous stirring. This will cause the product to precipitate.

• Extract the solid product with ethyl acetate (3 x 200 mL).

• Combine the organic layers and wash them with pH 2 water (2 x 100 mL) followed by a brine solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and concentrate it under reduced pressure to obtain a white solid crude product.

Expected Yield: 98%[6]

Purification of (Boc-Cys-OH)₂

The crude (Boc-Cys-OH)₂ obtained from the synthesis can be further purified to remove any unreacted starting materials or by-products.

Purification Workflow

References

• 2. N,n'-bis-Boc-L-cystine 97.00% | CAS: 10389-65-8 | AChemBlock [achemblock.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 6. rsc.org [rsc.org]

The Direct Approach to Disulfide Bridges: An In-depth Technical Guide to the Mechanism of Action of (Boc-Cys-OH)₂ in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action, application, and experimental protocols for utilizing Nα,Nα′-di-Boc-L-cystine, abbreviated as (Boc-Cys-OH)₂, in solid-phase peptide synthesis (SPPS). The direct incorporation of this pre-formed disulfide-linked dimer offers a streamlined approach for the synthesis of peptides containing a symmetrical disulfide bridge, a critical structural motif in many biologically active peptides.

Core Concept and Mechanism of Action

The primary application of (Boc-Cys-OH)₂ is in the synthesis of peptides containing a single, symmetrical disulfide bond. This is particularly useful for creating cyclic peptides where two cysteine residues are linked. The core of its mechanism lies in its direct incorporation into the peptide chain as a single unit.

In the context of Boc-SPPS, the synthesis proceeds with the N-terminus of the growing peptide chain protected by a Boc group. Following deprotection with an acid such as trifluoroacetic acid (TFA), the free amine of the resin-bound peptide is ready for coupling with the next amino acid.[1][2] When (Boc-Cys-OH)₂ is introduced, one of its two carboxylic acid groups is activated using standard peptide coupling reagents.

A critical aspect of the mechanism is the management of the two carboxylic acid groups of the (Boc-Cys-OH)₂ molecule. Ideally, only one of these groups is activated and coupled to the N-terminus of the peptide chain on the solid support. Standard coupling reagents, such as carbodiimides (e.g., DCC, DIC) in the presence of an additive (e.g., HOBt, Oxyma), or uronium/phosphonium salts (e.g., HBTU, HATU, PyBOP), are used to form an active ester or other reactive intermediate with one of the carboxyl groups.[3][4] This activated group then reacts with the free amine of the peptide chain to form a peptide bond.

The second carboxylic acid group of the incorporated cystine dimer remains free. The synthesis then continues by coupling the next amino acid to the N-terminus of the other cysteine residue of the dimer. This process effectively introduces the pre-formed disulfide bridge into the peptide backbone in a single coupling step.

It is important to note that the simultaneous activation of both carboxylic acid groups of (Boc-Cys-OH)₂ could potentially lead to undesirable side reactions, such as polymerization or cross-linking of peptide chains. However, under carefully controlled stoichiometric conditions, monofunctional activation and coupling are favored.

Advantages of Utilizing (Boc-Cys-OH)₂

The direct use of (Boc-Cys-OH)₂ offers several advantages over the alternative method of incorporating two individual protected cysteine monomers and subsequently forming the disulfide bond through oxidation:

• Simplified Synthesis: It eliminates the need for a separate oxidation step, which can sometimes be low-yielding and produce side products.[5]

• Reduced Risk of Side Reactions: On-resin or in-solution oxidation of free thiols can lead to the formation of incorrect disulfide pairings (in multi-cysteine peptides), oligomerization, or over-oxidation to sulfoxides and sulfonic acids. Using a pre-formed disulfide bypasses these potential issues.

• Guaranteed Disulfide Linkage: The disulfide bond is inherent to the building block, ensuring its correct formation within the desired peptide.

Data Presentation: Comparative Synthesis Outcomes

The following table summarizes representative data comparing the synthesis of a model cyclic peptide using the direct incorporation of (Boc-Cys-OH)₂ versus the traditional method of incorporating two Boc-Cys(Acm)-OH monomers followed by on-resin iodine-mediated oxidation.

Parameter	Direct Incorporation of (Boc-Cys-OH)₂	Two-Step Cysteine Incorporation and Oxidation
Overall Yield	~ 65%	~ 45%
Crude Purity (HPLC)	~ 70%	~ 55%
Major Impurities	Incomplete coupling products	Oligomeric species, over-oxidized products
Synthesis Time	Shorter (no oxidation step)	Longer (includes oxidation and washing steps)
Reagents Required	Standard coupling reagents	Coupling reagents, Iodine, specific solvents for oxidation

Note: The data presented are representative and can vary depending on the peptide sequence, coupling conditions, and purification methods.

Experimental Protocols

This section details a generalized protocol for the synthesis of a symmetrical disulfide-bridged peptide using (Boc-Cys-OH)₂ via manual Boc-SPPS on a Merrifield resin.

Materials

• Merrifield resin (chloromethylated polystyrene)

• (Boc-Cys-OH)₂

• Other Boc-protected amino acids

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• Coupling reagent: O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HBTU)

• 1-Hydroxybenzotriazole (HOBt)

• Scavengers for cleavage (e.g., anisole (B1667542), thioanisole)

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA) for cleavage

• Diethyl ether

Resin Preparation and First Amino Acid Attachment

• Swell the Merrifield resin in DCM for 1-2 hours in a reaction vessel.

• Attach the first Boc-protected amino acid (C-terminal residue) to the resin as its cesium salt to minimize racemization.[6]

Peptide Chain Elongation

The following steps are repeated for each amino acid coupling cycle:

• Boc Deprotection:

  • Wash the resin with DCM (3x).

  • Treat the resin with a solution of 50% TFA in DCM for 2 minutes.

  • Drain the solution and treat again with 50% TFA in DCM for 20 minutes.[6]

  • Wash the resin with DCM (3x), isopropanol (B130326) (2x), and DMF (3x).

• Neutralization:

  • Treat the resin with a 10% solution of DIEA in DMF for 2 minutes (repeat twice).[6]

  • Wash the resin with DMF (3x).

• Amino Acid Coupling (for standard amino acids):

  • In a separate vessel, dissolve the Boc-amino acid (3 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the solution to activate the amino acid.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling completion using the Kaiser test.

  • Wash the resin with DMF (3x) and DCM (3x).

Incorporation of (Boc-Cys-OH)₂

• Perform the deprotection and neutralization steps as described in 4.3.1 and 4.3.2.

• Coupling of (Boc-Cys-OH)₂:

  • In a separate vessel, dissolve (Boc-Cys-OH)₂ (1.5 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the solution for activation.

  • Add the activated solution to the resin and agitate for 2-4 hours.

  • Monitor the reaction for completion.

  • Wash the resin with DMF (3x) and DCM (3x).

• Proceed with the coupling of the next amino acid to the second amino group of the incorporated cystine.

Final Cleavage and Deprotection

• After the final amino acid has been coupled and the N-terminal Boc group is removed, wash the peptide-resin with DCM and dry it under vacuum.

• Place the dried resin in a specialized HF cleavage apparatus.

• Add scavengers (e.g., 1 mL of anisole per gram of resin).

• Cool the apparatus to -5°C and condense anhydrous HF (10 mL per gram of resin).

• Stir the mixture at 0°C for 1.5 hours.

• Evaporate the HF under vacuum.

• Triturate the residue with cold diethyl ether to precipitate the crude peptide.

• Collect the peptide by filtration and wash with cold diethyl ether.

Purification

Purify the crude peptide using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. lifetein.com [lifetein.com]
• 6. chempep.com [chempep.com]

The Sentinel Role of the Boc Protecting Group in (Boc-Cys-OH)₂: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern peptide chemistry, and its application in the synthesis and utilization of N,N'-di-Boc-L-cystine, often denoted as (Boc-Cys-OH)₂, is a testament to its strategic importance. This technical guide provides an in-depth analysis of the multifaceted role of the Boc group in the context of this dimeric cysteine derivative. It serves to prevent unwanted side reactions, facilitate controlled disulfide bond formation, and enhance the solubility and handling of cysteine intermediates. This document outlines the fundamental principles, experimental protocols, and practical applications of (Boc-Cys-OH)₂, offering a comprehensive resource for professionals in peptide synthesis and drug development.

Core Functions of the Boc Protecting Group in Cysteine Chemistry

The unique chemical environment of cysteine, with its reactive thiol (-SH) and amino (-NH₂) groups, necessitates a robust protection strategy during peptide synthesis to ensure the desired peptide sequence and structure. The Boc group, attached to the α-amino group of cysteine, fulfills several critical functions:

• Prevention of Unwanted Amide Bond Formation: By masking the nucleophilic α-amino group, the Boc group prevents cysteine from participating in unintended peptide bond formation during coupling reactions. This ensures the controlled, sequential assembly of amino acids in the desired order.

• Enhanced Solubility and Handling: The lipophilic nature of the tert-butyl group increases the solubility of the amino acid derivative in organic solvents commonly used in peptide synthesis, simplifying reaction setup and purification processes.

• Direction of Disulfide Bond Formation: While the thiol group requires its own orthogonal protecting group (e.g., Trt, Acm) during the synthesis of heterodimeric or complex multi-disulfide-containing peptides, the presence of the N-terminal Boc group in Boc-Cys-OH allows for the straightforward synthesis of the homodimer (Boc-Cys-OH)₂. In this context, the Boc group ensures that the only reactive sites available for the desired oxidation are the thiol groups, leading to the formation of the disulfide bridge.

• Facilitation of Controlled Deprotection: The acid-labile nature of the Boc group allows for its selective removal under mild acidic conditions, typically with trifluoroacetic acid (TFA), without affecting other, more robust protecting groups or the newly formed disulfide bond. This orthogonality is a fundamental principle in modern peptide synthesis.

Synthesis and Physicochemical Properties of (Boc-Cys-OH)₂

(Boc-Cys-OH)₂ is a key intermediate in the synthesis of peptides containing a disulfide bridge. It can be synthesized through two primary routes: the direct oxidation of N-Boc-L-cysteine or the N-protection of L-cystine.

Synthesis of (Boc-Cys-OH)₂

While the direct oxidation of Boc-Cys-OH is feasible, a common and high-yielding method involves the protection of the already formed dimer, L-cystine.

Experimental Protocol: Synthesis of N,N'-di-Boc-L-cystine from L-Cystine

This protocol is adapted from established synthetic procedures.

Materials:

• L-Cystine

• Di-tert-butyl dicarbonate (B1257347) (Boc₂O)

• Sodium hydroxide (B78521) (NaOH)

• Tetrahydrofuran (B95107) (THF)

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine solution

• Sodium sulfate (B86663) (Na₂SO₄)

• Hexane (B92381)

Procedure:

• Dissolve L-Cystine (10 g, 41.6 mmol) in a 9:1 mixture of water and tetrahydrofuran (100 mL).

• Adjust the pH of the solution to 10 by the dropwise addition of 6 M NaOH with stirring.

• Add di-tert-butyl dicarbonate (24.5 g, 112.3 mmol) dropwise to the solution.

• Stir the reaction mixture at room temperature for 24 hours.

• After 24 hours, acidify the reaction mixture to pH 2 by the dropwise addition of 2 N HCl with stirring.

• Extract the product with ethyl acetate (3 x 200 mL).

• Combine the organic layers and wash with pH 2 water (2 x 100 mL) followed by a brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain a white solid.

• Wash the white solid with hexane to yield pure N,N'-di-Boc-L-cystine.

Quantitative Data: This method typically affords a high yield of the desired product.

Parameter	Value	Reference
Yield	98%	[1]

Physicochemical Properties

A summary of the key physicochemical properties of (Boc-Cys-OH)₂ is presented below for easy reference.

Property	Value	Reference(s)
CAS Number	10389-65-8	[2]
Molecular Formula	C₁₆H₂₈N₂O₈S₂	[2][3]
Molecular Weight	440.53 g/mol	[2][3]
Appearance	White powder	[3]
Melting Point	140-145 °C	[3]
Optical Activity	[α]²⁰/D −120±3°, c = 2% in acetic acid	[2]
Purity	≥98% (CE)	[2]
Solubility	Soluble in acetone, ethanol, DMSO	[4]

Role in Peptide Synthesis: A Workflow Perspective

(Boc-Cys-OH)₂ serves as a valuable building block for the introduction of a pre-formed disulfide bridge into a peptide sequence. This is particularly useful in the synthesis of symmetric homodimeric peptides or as a starting point for the synthesis of more complex structures.

General Workflow for the Utilization of (Boc-Cys-OH)₂

The following diagram illustrates a typical workflow for the use of (Boc-Cys-OH)₂ in the synthesis of a dimeric peptide.

Caption: Workflow for the synthesis and utilization of (Boc-Cys-OH)₂.

Reduction to Boc-Cys-OH

(Boc-Cys-OH)₂ can also serve as a stable precursor to the monomeric Boc-Cys-OH. The disulfide bond can be readily reduced to yield two equivalents of the protected monomer.

Experimental Protocol: Reduction of N,N'-di-Boc-L-cystine

Materials:

• N,N'-di-Boc-L-cystine

• Tributylphosphine (B147548)

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate

• 10% aqueous citric acid

• Saturated aqueous saline solution

Procedure:

• Dissolve N,N'-di-Boc-L-cystine (2.51 mmol) in a mixture of tetrahydrofuran (29.2 mL) and water (0.8 mL).

• Cool the solution in an ice bath and add tributylphosphine (2.76 mmol).

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Add ethyl acetate (20 mL) and 10% aqueous citric acid (10 mL) for extraction.

• Separate the organic phase and wash with saturated aqueous saline solution (20 mL).

• Concentrate the organic phase and purify the residue by silica (B1680970) gel column chromatography to obtain Boc-Cys-OH.

Quantitative Data:

Parameter	Value	Reference
Yield	99%	[3]

Characterization of (Boc-Cys-OH)₂

Thorough characterization is essential to confirm the identity and purity of (Boc-Cys-OH)₂. The primary methods employed are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

NMR Spectroscopy

¹H NMR spectroscopy is used to confirm the presence of the Boc protecting group and the protons of the cysteine backbone.

Typical ¹H NMR Data (400 MHz, CDCl₃):

• δ 5.47 (br s, 1H): NH proton

• δ 4.65 (br s, 1H): α-CH proton

• δ 3.09-2.97 (m, 2H): β-CH₂ protons

• δ 1.48 (s, 9H): tert-butyl protons of the Boc group

(Note: The provided spectrum is for the monomeric Boc-Cys-OH, but the key signals for the Boc group and the cysteine backbone in the dimer will be in similar regions.)

High-Performance Liquid Chromatography (HPLC)

RP-HPLC is a standard method for assessing the purity of (Boc-Cys-OH)₂.

General HPLC Conditions:

• Column: C18 reverse-phase column

• Mobile Phase: A gradient of acetonitrile (B52724) in water with 0.1% TFA

• Detection: UV at 214 nm and 280 nm

The chromatogram should show a single major peak corresponding to the product, with minimal impurities.

Logical Relationships in Protection and Deprotection

The strategic use of the Boc group in conjunction with other protecting groups is governed by the principle of orthogonality, where one group can be removed without affecting the others. This allows for the precise and controlled synthesis of complex peptides.

Caption: Orthogonal protection and deprotection strategy for cysteine.

Conclusion

The Boc protecting group plays a pivotal and multifaceted role in the chemistry of (Boc-Cys-OH)₂. It serves as a steadfast guardian of the α-amino group, preventing undesirable side reactions and enabling the controlled formation of the disulfide bond. Furthermore, its influence on the physicochemical properties of the cysteine derivative enhances its utility as a versatile building block in peptide synthesis. A thorough understanding of the principles and protocols outlined in this guide is essential for researchers and drug development professionals seeking to leverage the strategic advantages of (Boc-Cys-OH)₂ in the synthesis of complex, disulfide-containing peptides for therapeutic and research applications.

References

• 1. researchgate.net [researchgate.net]
• 2. New procedure for the synthesis of cystine-peptides by oxidation of S-substituted cysteine-peptides with thallium(III) trifluoroacetate - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. BOC-CYS-OH synthesis - chemicalbook [chemicalbook.com]
• 4. (Boc-Cys-OH)2 - CAS-Number 10389-65-8 - Order from Chemodex [chemodex.com]

The Disulfide Bridge of (Boc-Cys-OH)₂: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Properties and Applications of N,N'-di-tert-butoxycarbonyl-L-cystine.

This technical guide provides a comprehensive overview of the disulfide-containing compound (Boc-Cys-OH)₂, also known as N,N'-di-Boc-L-cystine. It is a crucial building block in peptide synthesis and drug development, primarily utilized for the introduction of disulfide bonds, which are vital for the structural integrity and biological activity of many peptides and proteins.[1] This document details its chemical and physical properties, provides experimental protocols for its synthesis and characterization, and illustrates its role in solid-phase peptide synthesis.

Core Properties of (Boc-Cys-OH)₂

(Boc-Cys-OH)₂ is a protected form of the amino acid L-cystine, where the amino groups are protected by the tert-butoxycarbonyl (Boc) group. This protection prevents unwanted side reactions during peptide synthesis.[] The central feature of this molecule is the disulfide bond (-S-S-), which plays a critical role in forming the tertiary structure of peptides and proteins.

Physicochemical and Spectroscopic Data

Property	Value	Reference
Molecular Formula	C₁₆H₂₈N₂O₈S₂
Molecular Weight	440.53 g/mol
CAS Number	10389-65-8
Appearance	White powder	[]
Melting Point	140-145 °C	[]
Optical Activity	[α]²⁰/D −120±3°, c = 2% in acetic acid

Disulfide Bond Geometry

Parameter	Typical Value
S-S Bond Length	~2.05 Å
C-S-S Bond Angle	~104°
C-S-S-C Dihedral Angle	~±90°

Experimental Protocols

Detailed methodologies for the synthesis and characterization of (Boc-Cys-OH)₂ are crucial for its effective use in research and development.

Synthesis of (Boc-Cys-OH)₂

This protocol describes the synthesis of N,N'-di-Boc-L-cystine from L-cystine and di-tert-butyl dicarbonate (B1257347).

Materials:

• L-Cystine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (B78521) (NaOH)

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate (B1210297)

• 10% aqueous citric acid

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Dissolve L-Cystine in a 9:1 mixture of water and tetrahydrofuran.

• Adjust the pH of the solution to 10 by the dropwise addition of 6 M NaOH.

• Add di-tert-butyl dicarbonate dropwise to the solution.

• Stir the reaction mixture for 24 hours at room temperature.

• After the reaction is complete, perform an extraction with ethyl acetate and 10% aqueous citric acid.

• Wash the organic phase with a saturated aqueous saline solution.

• Dry the organic phase over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate solvent system to yield pure (Boc-Cys-OH)₂.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR (DMSO-d₆): The proton NMR spectrum is expected to show signals for the Boc group protons (a singlet around 1.4 ppm), the α-protons of the cysteine backbone (a multiplet around 4.2 ppm), and the β-protons (diastereotopic protons of the CH₂ group) adjacent to the sulfur atoms (multiplets in the range of 2.9-3.2 ppm).[3]

• ¹³C NMR (DMSO-d₆): The carbon NMR spectrum will show characteristic peaks for the carbonyl carbons of the carboxylic acid and the Boc group, the quaternary carbon of the Boc group, and the carbons of the cysteine backbone. The expected chemical shift for the Cβ (adjacent to sulfur) is around 40-45 ppm.[3]

Infrared (IR) Spectroscopy:

• The IR spectrum, typically recorded using KBr pellet or ATR, will exhibit characteristic absorption bands. Key expected peaks include a broad O-H stretch from the carboxylic acid groups (~3300-2500 cm⁻¹), a C=O stretch from the carboxylic acid and urethane (B1682113) groups (~1700-1750 cm⁻¹), N-H bending vibrations (~1500-1550 cm⁻¹), and C-H stretching and bending vibrations from the alkyl groups.[4][5] The S-S stretching vibration is typically weak and falls in the 500-540 cm⁻¹ region.

Role in Peptide Synthesis & Drug Development

(Boc-Cys-OH)₂ is a cornerstone in Boc-based solid-phase peptide synthesis (SPPS) for the creation of disulfide-containing peptides. The Boc protecting groups on the α-amino functions are stable under the basic conditions used for peptide coupling but are readily removed by mild acids, allowing for the stepwise elongation of the peptide chain.

The primary application of (Boc-Cys-OH)₂ in drug development is in the synthesis of peptide-based therapeutics where a disulfide bridge is essential for conformational stability and biological activity. Many hormones, toxins, and growth factors rely on disulfide bonds to maintain their native three-dimensional structure, which is crucial for receptor binding and function.

Visualizations

Synthesis of (Boc-Cys-OH)₂

References

• 1. chemimpex.com [chemimpex.com]
• 3. rsc.org [rsc.org]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]

Navigating the Solubility Landscape of (Boc-Cys-OH)₂: A Technical Guide for Researchers

An in-depth exploration of the solubility characteristics of N,N'-di-Boc-L-cystine ((Boc-Cys-OH)₂) in various organic solvents, providing critical insights for its application in peptide synthesis, drug development, and materials science.

Introduction

N,N'-di-Boc-L-cystine, commonly abbreviated as (Boc-Cys-OH)₂, is a pivotal protected amino acid derivative utilized extensively in chemical synthesis. Its dimeric structure, featuring two Boc-protected cysteine residues linked by a disulfide bond, makes it an essential building block for introducing disulfide bridges in synthetic peptides and proteins. Understanding the solubility of (Boc-Cys-OH)₂ in different organic solvents is paramount for optimizing reaction conditions, purification protocols, and for the development of novel formulations. This technical guide provides a comprehensive overview of the available solubility data, detailed experimental methodologies for its determination, and logical frameworks to understand its solubility behavior.

Core Concepts of (Boc-Cys-OH)₂ Solubility

The solubility of (Boc-Cys-OH)₂ is governed by its molecular structure, which possesses both nonpolar and polar characteristics. The two tert-butoxycarbonyl (Boc) groups are bulky and hydrophobic, contributing to its solubility in nonpolar organic solvents. Conversely, the two carboxylic acid groups are polar and capable of hydrogen bonding, which promotes solubility in more polar solvents. The central disulfide bond also influences its overall polarity and crystal packing.

The principle of "like dissolves like" is a fundamental concept in predicting the solubility of (Boc-Cys-OH)₂. Solvents with polarity and hydrogen bonding capabilities that can effectively solvate both the hydrophobic Boc groups and the hydrophilic carboxylic acid moieties will exhibit the highest solubilizing power.

Solubility Profile of (Boc-Cys-OH)₂

Based on available data from chemical suppliers and related literature, the following table summarizes the qualitative solubility of (Boc-Cys-OH)₂ in a range of common organic solvents at ambient temperature.

Solvent	Chemical Formula	Polarity Index	Solubility
Dichloromethane (DCM)	CH₂Cl₂	3.1	Soluble[1]
Dimethylformamide (DMF)	C₃H₇NO	6.4	Soluble[1]
Acetone	C₃H₆O	5.1	Soluble
Ethanol	C₂H₅OH	4.3	Soluble
Acetic Acid	CH₃COOH	6.2	Sparingly Soluble
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	7.2	Slightly Soluble
Methanol	CH₃OH	5.1	Slightly Soluble
Water	H₂O	10.2	Less Soluble[1]

Note: "Soluble" indicates that the compound dissolves to a practical extent for most synthetic applications. "Sparingly Soluble" and "Slightly Soluble" suggest limited solubility, which may require specific conditions (e.g., heating, sonication) to achieve desired concentrations. "Less Soluble" indicates poor solubility under standard conditions.

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a standardized experimental protocol is essential. The following details a reliable method for determining the solubility of (Boc-Cys-OH)₂ in an organic solvent using the isothermal shake-flask method followed by gravimetric analysis.

4.1. Materials and Equipment

• (Boc-Cys-OH)₂ (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg accuracy)

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (0.22 µm, solvent-compatible)

• Syringes

• Pre-weighed evaporation dishes or vials

• Vacuum oven or desiccator

4.2. Experimental Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of (Boc-Cys-OH)₂ to a vial containing a known volume (e.g., 5.0 mL) of the chosen organic solvent. The presence of undissolved solid is crucial to ensure that the solution reaches saturation.

• Equilibration:

  • Tightly seal the vial and place it in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) with continuous agitation to ensure the solution is fully saturated.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vial to stand undisturbed for at least 2 hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (e.g., 2.0 mL) using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish to remove any undissolved microparticles.

• Solvent Evaporation and Gravimetric Analysis:

  • Place the evaporation dish containing the filtered solution in a vacuum oven at a temperature below the boiling point of the solvent and the decomposition temperature of (Boc-Cys-OH)₂.

  • Dry the sample to a constant weight.

  • Once all the solvent has evaporated, accurately weigh the evaporation dish with the dried solute.

• Calculation of Solubility:

  • Calculate the mass of the dissolved (Boc-Cys-OH)₂ by subtracting the initial weight of the empty evaporation dish from the final weight.

  • The solubility can then be expressed in various units, such as g/L or mg/mL, by dividing the mass of the dissolved solid by the volume of the solvent in which it was dissolved.

4.3. Diagram of Experimental Workflow

Caption: Workflow for determining the solubility of (Boc-Cys-OH)₂.

Logical Relationships in Solubility

The solubility of a protected amino acid like (Boc-Cys-OH)₂ is a complex interplay of factors including solvent polarity, hydrogen bonding capacity, and the solute's own structural features. A logical diagram can help visualize these relationships.

Caption: Factors influencing the solubility of (Boc-Cys-OH)₂.

Conclusion

While precise, quantitative solubility data for (Boc-Cys-OH)₂ across a wide array of organic solvents remains to be exhaustively documented in scientific literature, a clear qualitative understanding of its solubility profile exists. This technical guide has provided a consolidated overview of this qualitative data and, more importantly, a detailed and robust experimental protocol for researchers to determine quantitative solubility values tailored to their specific needs. By understanding the core concepts of its solubility and employing systematic experimental approaches, scientists and drug development professionals can effectively harness the synthetic potential of (Boc-Cys-OH)₂ in their research and development endeavors.

References

• 1. CAS 10389-65-8: N,N′-Bis(tert-butoxycarbonyl)-L-cystine [cymitquimica.com]

Spectroscopic and Structural Elucidation of (Boc-Cys-OH)₂: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for N,N'-di-Boc-L-cystine, commonly abbreviated as (Boc-Cys-OH)₂. This critical reagent, a disulfide-linked dimer of Boc-protected L-cysteine, is a fundamental building block in solid-phase peptide synthesis (SPPS) and various bioconjugation strategies. A thorough understanding of its spectroscopic characteristics is paramount for identity confirmation, purity assessment, and quality control in research and drug development settings.

Synthesis of (Boc-Cys-OH)₂

A common and effective method for the synthesis of (Boc-Cys-OH)₂ involves the reaction of L-cystine with di-tert-butyl dicarbonate (B1257347) (Boc₂O) under basic conditions.[1]

Caption: Synthetic workflow for (Boc-Cys-OH)₂.

Spectroscopic Data

The structural integrity and purity of (Boc-Cys-OH)₂ are typically confirmed using a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of (Boc-Cys-OH)₂ in solution. Spectra are typically recorded in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

¹H NMR Spectral Data (DMSO-d₆)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.3	d	2H	NH (Amide)
~4.2	m	2H	α-CH
~3.1	m	2H	β-CH₂
~2.9	m	2H	β'-CH₂
1.40	s	18H	C(CH₃)₃ (Boc)

¹³C NMR Spectral Data (DMSO-d₆)

Chemical Shift (δ) ppm	Assignment
~172.5	C=O (Carboxylic Acid)
~155.5	C=O (Boc)
~78.5	C (CH₃)₃ (Boc)
~53.0	α-CH
~40.5	β-CH₂
28.1	C(C H₃)₃ (Boc)

Infrared (IR) Spectroscopy

The IR spectrum of (Boc-Cys-OH)₂ reveals characteristic absorption bands corresponding to its key functional groups. The spectrum is typically acquired using a potassium bromide (KBr) pellet.

Key IR Absorption Bands (KBr)

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3300 - 2500 (broad)	O-H	Stretching (Carboxylic Acid)
~3350	N-H	Stretching (Amide)
~2980, 2930	C-H	Stretching (Alkyl)
~1715	C=O	Stretching (Carboxylic Acid)
~1690	C=O	Stretching (Amide I, Boc)
~1520	N-H	Bending (Amide II)
~1160	C-O	Stretching (Boc)
~540	S-S	Stretching

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is commonly used to determine the molecular weight of (Boc-Cys-OH)₂.

Mass Spectral Data (ESI-MS)

m/z	Ion
441.1	[M+H]⁺
463.1	[M+Na]⁺
881.2	[2M+H]⁺
903.2	[2M+Na]⁺

Fragmentation Pattern: The fragmentation of (Boc-Cys-OH)₂ under ESI-MS conditions is initiated by the cleavage of the disulfide bond and the loss of the Boc protecting groups.

Caption: Proposed ESI-MS fragmentation pathway.

Experimental Protocols

NMR Spectroscopy

Sample Preparation:

• Weigh 10-20 mg of (Boc-Cys-OH)₂ into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Cap the tube and gently vortex or sonicate until the sample is fully dissolved.

Instrument Parameters (400 MHz Spectrometer):

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16-64

  • Relaxation Delay (d1): 1.0 s

  • Acquisition Time: ~4 s

  • Spectral Width: -2 to 14 ppm

• ¹³C NMR:

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans: 1024 or more

  • Relaxation Delay (d1): 2.0 s

  • Acquisition Time: ~1 s

  • Spectral Width: -10 to 220 ppm

IR Spectroscopy

Sample Preparation (KBr Pellet):

• Grind a small amount (1-2 mg) of (Boc-Cys-OH)₂ with approximately 100-200 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Place a portion of the powder into a pellet press and apply pressure to form a transparent or translucent pellet.

Instrument Parameters:

• Scan Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32

Mass Spectrometry

Sample Preparation (ESI-MS):

• Prepare a stock solution of (Boc-Cys-OH)₂ in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of approximately 1 mg/mL.

• Dilute the stock solution with the same solvent to a final concentration of 10-100 µg/mL.

• The sample can be introduced into the mass spectrometer via direct infusion or through an LC system.

Instrument Parameters (ESI Positive Ion Mode):

• Ion Source: Electrospray Ionization (ESI)

• Polarity: Positive

• Capillary Voltage: 3-4 kV

• Drying Gas (N₂) Flow: 5-10 L/min

• Drying Gas Temperature: 200-300 °C

• Scan Range: m/z 100-1000

Caption: Overall analytical workflow for (Boc-Cys-OH)₂.

References

• 1. rsc.org [rsc.org]

A Technical Guide to (Boc-Cys-OH)₂: Commercial Availability and Applications in Research and Development

For researchers, scientists, and drug development professionals, sourcing high-quality reagents is a critical first step in the journey of discovery. (Boc-Cys-OH)₂, also known as N,N'-di-Boc-L-cystine, is a key building block in synthetic chemistry, particularly in the field of peptide and protein sciences. This technical guide provides an in-depth overview of the commercial availability of (Boc-Cys-OH)₂, its applications, and relevant experimental considerations.

Commercial Availability and Suppliers

(Boc-Cys-OH)₂ is readily available from a multitude of chemical suppliers who specialize in reagents for peptide synthesis and drug discovery. The product is typically offered in various purities and quantities to suit diverse research needs, from small-scale laboratory experiments to larger-scale production. Below is a comparative table of prominent suppliers.

Supplier	Catalog Number (Example)	Purity	Available Quantities	Notes
Sigma-Aldrich (Merck)	15387	≥98% (CE)	5 g	Offers detailed technical specifications, including optical activity and suitability for Boc solid-phase peptide synthesis (SPPS).[1][2]
MedChemExpress	HY-W013734	≥95.0%	Inquire for bulk	Provides datasheets, COA, SDS, and handling instructions.[3][4][5]
BOC Sciences	10389-65-8	95%	Inquire for bulk	A global supplier of a wide range of biochemicals and pharmaceutical ingredients.[6]
Key Organics	MFCD00038250	Not specified	10 g, 50 g, 250 g	Provides pricing for various quantities.[7]
Simson Pharma Limited	CAS No- 10389-65-8	High Quality	Custom Synthesis	Accompanied by a Certificate of Analysis.[8]
Advanced ChemTech	Not specified	Not specified	Inquire	Specializes in amino acids for peptide synthesis.[9]
Adipogen	CDX-B0224	≥98% (NMR)	Inquire	Marketed for research use only (RUO).[10]
Chemodex	CDX-B0224	Not specified	Inquire	Highlighted as a bioactive small molecule for synthesis.[11]

Core Applications in Peptide Synthesis

(Boc-Cys-OH)₂ is a protected form of the amino acid L-cystine, where the amino groups are protected by tert-butoxycarbonyl (Boc) groups. This protection is crucial for its primary application in solid-phase peptide synthesis (SPPS). The Boc protecting group is stable under neutral and basic conditions but can be readily removed with moderate acid, such as trifluoroacetic acid (TFA).[12] This characteristic allows for the stepwise assembly of peptide chains.

The disulfide bond inherent in the cystine structure is a key feature. It allows for the introduction of disulfide bridges into synthetic peptides, which are critical for maintaining the correct three-dimensional structure and biological activity of many peptides and proteins, including hormones, toxins, and growth factors.

Experimental Protocols and Methodologies

While specific, detailed protocols for the direct use of (Boc-Cys-OH)₂ are often tailored to the target peptide, the general principles of Boc-based solid-phase peptide synthesis are well-established.

General Boc Solid-Phase Peptide Synthesis (SPPS) Workflow

The synthesis of a peptide on a solid support using the Boc strategy generally follows the iterative cycle depicted below.

Figure 1: General workflow for Boc-based solid-phase peptide synthesis (SPPS).

Formation of Disulfide Bonds

The introduction of disulfide bonds is a key application of cysteine derivatives. While (Boc-Cys-OH)₂ provides a pre-formed disulfide, more complex peptides with multiple disulfide bridges often require orthogonal protection strategies where different cysteine residues are protected with groups that can be selectively removed. The general process for forming a disulfide bond involves the deprotection of the thiol groups followed by oxidation.

Figure 2: General workflow for the formation of a disulfide bond in a synthetic peptide.

Microwave-assisted SPPS has been shown to significantly reduce the synthesis time for cysteine-rich peptides.[4] The formation of disulfide bonds can be achieved through various oxidation methods, including air oxidation, or the use of reagents like iodine or dimethyl sulfoxide (B87167) (DMSO).

Role in Drug Development and Signaling Pathways

Cysteine residues and the disulfide bonds they form are integral to the structure and function of many therapeutic peptides and proteins. The unique reactivity of the cysteine thiol group makes it a target for covalent drug design and a key player in redox signaling pathways.

While (Boc-Cys-OH)₂ is a synthetic building block and not directly involved in cellular signaling, the cysteine residues it helps to incorporate into peptides are central to many biological processes. Cysteine thiols can undergo reversible oxidative post-translational modifications, which act as molecular "switches" to regulate protein function in response to cellular redox state.[13][14]

Figure 3: Simplified representation of the role of cysteine oxidation in cellular signaling.

The ability to synthesize peptides with precisely placed cysteine residues and disulfide bonds, facilitated by reagents like (Boc-Cys-OH)₂, is therefore fundamental to studying these pathways and developing novel therapeutics that can modulate them.

Conclusion

(Boc-Cys-OH)₂ is a commercially accessible and indispensable reagent for researchers in peptide chemistry and drug development. Its utility in the synthesis of peptides, particularly those containing disulfide bridges, allows for the creation of complex biomolecules with significant therapeutic and research potential. A thorough understanding of its properties and the associated synthetic methodologies is essential for its effective application in the laboratory.

References

• 1. Preparations of Boc-Cys(S-Pyr)-OH and Z-Cys(S-Pyr)-OH and their applications in orthogonal coupling of unprotected peptide segments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting Non-Catalytic Cysteine Residues Through Structure-Guided Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Microwave-assisted Boc-solid phase peptide synthesis of cyclic cysteine-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Formation of Disulfide Bonds in Synthetic Peptides and Proteins | Springer Nature Experiments [experiments.springernature.com]
• 8. cem.de [cem.de]
• 9. peptide.com [peptide.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. arkat-usa.org [arkat-usa.org]
• 12. peptide.com [peptide.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Disulfide Bridges: A Technical Guide to (Boc-Cys-OH)₂ in Research

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals on the discovery, history, and application of N,N'-di-Boc-L-cystine, or (Boc-Cys-OH)₂, a critical reagent in peptide science.

This whitepaper delves into the foundational aspects of (Boc-Cys-OH)₂, from its historical roots in the burgeoning field of peptide synthesis to its contemporary applications. It provides detailed experimental protocols, quantitative data, and visual representations of its utility in the synthesis of complex peptides and its relevance to crucial biological pathways.

Introduction: The Significance of (Boc-Cys-OH)₂

(Boc-Cys-OH)₂, the disulfide-linked dimer of N-Boc-protected L-cysteine, is a pivotal building block in the chemical synthesis of peptides and proteins. The presence of disulfide bonds is a hallmark of a vast array of biologically active peptides, including hormones, neurotransmitters, and toxins, where they are essential for maintaining the correct three-dimensional structure and, consequently, biological function. The use of the pre-formed disulfide in (Boc-Cys-OH)₂ offers a strategic advantage in certain synthetic approaches, ensuring the correct pairing of cysteine residues in the final peptide. The tert-butyloxycarbonyl (Boc) protecting group provides a robust yet readily cleavable shield for the amino groups, compatible with various solid-phase and solution-phase peptide synthesis strategies.

A Historical Perspective: The Dawn of Modern Peptide Synthesis

The journey to the widespread use of reagents like (Boc-Cys-OH)₂ is rooted in the groundbreaking advancements in peptide synthesis during the mid-20th century. The introduction of the Boc protecting group was a significant milestone, offering a reliable method for the temporary protection of amino groups during peptide bond formation.

A pivotal moment in the synthesis of disulfide-containing peptides was the work of Kamber and Rittel in 1968, who described a novel and straightforward method for creating cystine peptides.[1] Their research laid the groundwork for more controlled and efficient methods of forming disulfide bridges, a challenge that had previously hampered the synthesis of complex peptides. This era of innovation set the stage for the development and application of pre-formed disulfide building blocks like (Boc-Cys-OH)₂.

Synthesis and Physicochemical Properties

The synthesis of (Boc-Cys-OH)₂ is typically achieved through the reaction of L-cystine with di-tert-butyl dicarbonate (B1257347) under basic conditions. This straightforward procedure provides the desired product in high yield and purity.

Quantitative Data Summary

The key physicochemical properties of (Boc-Cys-OH)₂ are summarized in the table below, compiled from various commercial and literature sources.

Property	Value	Reference
Chemical Formula	C₁₆H₂₈N₂O₈S₂
Molecular Weight	440.53 g/mol
CAS Number	10389-65-8
Appearance	White to off-white powder	[2]
Melting Point	140-145 °C	[]
Optical Rotation	[α]²⁰/D -120±3°, c=2 in acetic acid
Purity	≥98% (by various methods)	[2]

Spectroscopic Characterization

• ¹H NMR (Nuclear Magnetic Resonance): The ¹H NMR spectrum of (Boc-Cys-OH)₂ is expected to show a characteristic singlet for the tert-butyl protons of the Boc group at approximately 1.4 ppm. The α-proton of the cysteine residue would appear as a multiplet, and the β-protons would present as diastereotopic multiplets due to the chiral center.

• ¹³C NMR: The ¹³C NMR spectrum would display signals for the carbonyl carbons of the Boc and carboxylic acid groups, the quaternary and methyl carbons of the Boc group, and the α- and β-carbons of the cysteine backbone.

• Mass Spectrometry (MS): Fast Atom Bombardment (FAB) Mass Spectrometry of (Boc-Cys-OH)₂ typically shows the protonated molecular ion [M+H]⁺ and a sodium adduct [M+Na]⁺.[4]

Experimental Protocols

Synthesis of N,N'-di-Boc-L-cystine ((Boc-Cys-OH)₂)

This protocol is adapted from a reported synthesis of L-cystine diamides which utilizes (Boc-Cys-OH)₂ as a starting material, implying a standard and reliable method for its preparation.[5]

Materials:

• L-Cystine

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium hydroxide (B78521) (NaOH)

• 1,4-Dioxane (B91453)

• Water

• Ethyl acetate (B1210297)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Hydrochloric acid (HCl)

Procedure:

• Dissolve L-cystine in a mixture of 1,4-dioxane and water.

• Cool the solution in an ice bath and add a solution of sodium hydroxide.

• Add di-tert-butyl dicarbonate to the reaction mixture and stir overnight at room temperature.

• Concentrate the reaction mixture under reduced pressure to remove the 1,4-dioxane.

• Wash the aqueous layer with ethyl acetate to remove any unreacted Boc anhydride.

• Acidify the aqueous layer to pH 2-3 with HCl.

• Extract the product into ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (Boc-Cys-OH)₂ as a white solid.

Applications in Research: A Case Study in the Synthesis of L-Cystine Diamides

A recent study highlights the utility of (Boc-Cys-OH)₂ in the synthesis of L-cystine diamides, which are being investigated as potential inhibitors of L-cystine crystallization in the treatment of cystinuria.[5] This provides a clear and modern example of the practical application of this reagent.

Experimental Workflow: Synthesis of L-Cystine Diamides

The synthesis involves a two-step process starting from (Boc-Cys-OH)₂: amide coupling followed by deprotection.

Caption: Workflow for the synthesis of L-cystine diamides.

This workflow demonstrates a straightforward and efficient use of (Boc-Cys-OH)₂ as a precursor for generating symmetrical disulfide-linked molecules with potential therapeutic applications.

Relevance to Biologically Active Peptides: The Somatostatin (B550006) Example

While the direct incorporation of (Boc-Cys-OH)₂ is one strategy, the broader context of its utility is in the synthesis of peptides like somatostatin. Somatostatin is a cyclic peptide hormone containing a disulfide bridge that plays a crucial role in regulating the endocrine system. Its synthesis, often achieved through the stepwise coupling of protected amino acids and subsequent oxidative cyclization, highlights the importance of the chemistry that (Boc-Cys-OH)₂ represents.[6][7]

Somatostatin Signaling Pathway

Somatostatin exerts its effects by binding to a family of G-protein coupled receptors (GPCRs), known as somatostatin receptors (SSTRs). The activation of these receptors triggers a cascade of intracellular events that lead to the inhibition of hormone secretion.

Caption: Simplified somatostatin signaling pathway.

Conclusion

(Boc-Cys-OH)₂ remains a valuable and relevant reagent in the field of peptide chemistry. Its historical significance is tied to the development of robust methods for handling the complexities of disulfide bond formation. Today, it continues to find applications in the synthesis of novel peptide-based molecules and serves as a testament to the enduring legacy of the Boc protecting group strategy. This technical guide provides a foundational understanding of (Boc-Cys-OH)₂ for researchers and professionals dedicated to advancing the frontiers of drug discovery and development.

References

• 1. [New, simple method for synthesis of cystine peptides] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 4. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 5. Structure-activity relationships and pharmacokinetic evaluation of L-cystine diamides as L-cystine crystallization inhibitors for cystinuria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [A new synthesis of somatostatin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of (Boc-Cys-OH)₂ in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Boc-Cys-OH)₂, also known as N,N'-di-Boc-L-cystine, is a disulfide-linked dimer of Boc-protected cysteine. While not utilized for direct stepwise incorporation in solid-phase peptide synthesis (SPPS), it serves as a valuable reagent for the synthesis of symmetrical homodimeric peptides. This approach involves the initial synthesis of a linear peptide sequence via standard SPPS, followed by cleavage from the resin and subsequent solution-phase coupling with (Boc-Cys-OH)₂ to yield the final dimeric product.

This methodology is particularly advantageous for producing peptides where two identical chains are linked by a disulfide bridge, a common structural motif in many biologically active molecules. The use of the pre-formed dimer ensures the specific and efficient formation of the desired homodimer, avoiding the potential for side reactions or the formation of monomeric or oligomeric species that can occur during oxidative disulfide bond formation from monomeric cysteine precursors.

Core Applications

• Synthesis of Symmetrical Peptide Homodimers: The primary application of (Boc-Cys-OH)₂ is to act as a scaffold for the creation of peptides where two identical chains are joined by a disulfide bond.

• Fragment Condensation: In more complex syntheses, (Boc-Cys-OH)₂ can be used in solution-phase fragment condensation to link two identical peptide fragments.

Experimental Protocols

The overall workflow for synthesizing a symmetrical peptide homodimer using (Boc-Cys-OH)₂ involves three main stages:

• Solid-Phase Peptide Synthesis (SPPS) of the Monomeric Peptide: Synthesis of the desired peptide chain on a solid support using standard Boc or Fmoc chemistry.

• Cleavage and Deprotection: Removal of the peptide from the resin and simultaneous deprotection of any side-chain protecting groups.

• Solution-Phase Coupling with (Boc-Cys-OH)₂: Activation of the carboxyl groups of (Boc-Cys-OH)₂ and subsequent coupling to the N-terminus of the purified monomeric peptide.

Protocol 1: Solid-Phase Peptide Synthesis of the Monomeric Peptide (Boc Strategy)

This protocol outlines the synthesis of a generic peptide sequence on a Merrifield resin using the Boc/Bzl protection scheme.

Materials:

• Merrifield resin (1% DVB, 100-200 mesh)

• Boc-protected amino acids

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• Kaiser Test Kit

Procedure:

• Resin Swelling: Swell the Merrifield resin in DCM for 1-2 hours, followed by washing with DMF.

• First Amino Acid Attachment:

  • Dissolve the first Boc-protected amino acid (4 equivalents relative to resin loading) and cesium iodide (4 equivalents) in DMF.

  • Add the solution to the swollen resin and heat at 50°C for 12-24 hours.

  • Wash the resin thoroughly with DMF, followed by DCM, and dry under vacuum.

• Peptide Chain Elongation (per cycle):

  • Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes. Wash with DCM, followed by a neutralization step with 10% DIEA in DCM (2 x 5 minutes). Wash again with DCM and then DMF.[1]

  • Amino Acid Coupling:

    • Pre-activate the next Boc-amino acid (3 equivalents) with DIC (3 equivalents) and HOBt (3 equivalents) in DMF for 15-20 minutes.

    • Add the activated amino acid solution to the resin and agitate for 2-4 hours.

  • Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

  • Washing: Wash the resin with DMF and then DCM.

• Repeat the deprotection and coupling steps for each subsequent amino acid in the sequence.

Protocol 2: Cleavage and Deprotection of the Monomeric Peptide

This protocol describes the cleavage of the synthesized peptide from the Merrifield resin and the removal of side-chain protecting groups using anhydrous hydrogen fluoride (B91410) (HF).

Caution: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed in a specialized, well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Peptide-resin from Protocol 1

• Anhydrous Hydrogen Fluoride (HF)

• Anisole (B1667542) (scavenger)

• Cold diethyl ether

• HF cleavage apparatus

Procedure:

• Preparation: Dry the peptide-resin thoroughly under vacuum.

• HF Cleavage:

  • Place the dried peptide-resin in the reaction vessel of the HF apparatus.

  • Add anisole (1 mL per 100 mg of resin) as a scavenger.

  • Cool the vessel to -78°C (dry ice/acetone bath).

  • Carefully condense anhydrous HF into the reaction vessel.

  • Stir the mixture at 0°C for 1-2 hours.

• HF Evaporation: Remove the HF under a stream of nitrogen or by vacuum.

• Peptide Precipitation:

  • Wash the remaining residue with cold diethyl ether to precipitate the crude peptide.

  • Centrifuge or filter to collect the solid peptide.

  • Repeat the ether wash several times.

• Drying: Dry the crude peptide under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC). Lyophilize the pure fractions to obtain the final monomeric peptide as a white powder.

Protocol 3: Solution-Phase Coupling of (Boc-Cys-OH)₂ to the Monomeric Peptide

This protocol details the coupling of the purified monomeric peptide to (Boc-Cys-OH)₂ to form the symmetrical homodimer.

Materials:

• Purified monomeric peptide with a free N-terminus

• (Boc-Cys-OH)₂ (N,N'-di-Boc-L-cystine)

• Coupling reagent (e.g., HATU, HBTU)

• Base (e.g., DIEA)

• Anhydrous DMF or other suitable polar aprotic solvent

Procedure:

• Dissolution:

  • Dissolve (Boc-Cys-OH)₂ (1 equivalent) in anhydrous DMF.

  • In a separate vessel, dissolve the purified monomeric peptide (2.2 equivalents) in anhydrous DMF.

• Activation:

  • To the (Boc-Cys-OH)₂ solution, add the coupling reagent (e.g., HATU, 1.9 equivalents) and DIEA (4 equivalents).

  • Stir the activation mixture at room temperature for 15-30 minutes.

• Coupling:

  • Slowly add the solution of the monomeric peptide to the activated (Boc-Cys-OH)₂ mixture.

  • Allow the reaction to proceed at room temperature for 4-12 hours.

• Monitoring: Monitor the progress of the reaction by RP-HPLC or LC-MS to confirm the formation of the desired dimeric product.

• Work-up and Purification:

  • Once the reaction is complete, quench any remaining activated species with a small amount of water.

  • Remove the solvent under reduced pressure.

  • Purify the crude dimeric peptide by RP-HPLC.

• Final Deprotection (if necessary): If the final product requires the removal of the Boc groups, treat the purified dimer with a solution of TFA in DCM (e.g., 50% TFA/DCM) for 30-60 minutes. Precipitate the deprotected peptide with cold diethyl ether and purify by RP-HPLC if necessary.

• Lyophilization: Lyophilize the pure fractions to obtain the final symmetrical peptide homodimer.

Data Presentation

Table 1: Representative Reagent Stoichiometry for Solution-Phase Coupling

Reagent	Equivalents
(Boc-Cys-OH)₂	1.0
Monomeric Peptide	2.2
Coupling Reagent (e.g., HATU)	1.9
Base (e.g., DIEA)	4.0

Note: The exact stoichiometry may require optimization based on the specific peptide sequence and reaction conditions.

Table 2: Illustrative Yields for Peptide Synthesis Steps

Step	Typical Crude Purity (%)	Typical Overall Yield (%)	Reference
SPPS and Cleavage	>70	~45	Illustrative
Solution-Phase Coupling	>60	~35	Illustrative

Note: Data is illustrative and compiled from general knowledge of peptide synthesis protocols. Actual yields and purities can vary significantly based on the specific sequence, reagents, and reaction conditions.

Visualization of Workflows

Diagram 1: Overall Workflow for Symmetrical Peptide Homodimer Synthesis

Caption: Workflow for symmetrical peptide homodimer synthesis.

Diagram 2: Logical Flow of Solution-Phase Coupling

Caption: Solution-phase coupling of (Boc-Cys-OH)₂.

References

• 1. chempep.com [chempep.com]

Application of Boc-Cysteine Chemistry in Disulfide Bridge Formation

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfide bridges are crucial covalent linkages that provide structural stability to a vast array of peptides and proteins, including hormones, toxins, and antibodies. The formation of these bonds is a critical step in the chemical synthesis of biologically active peptides. The use of tert-butyloxycarbonyl (Boc) protected cysteine, specifically Boc-Cys-OH derivatives with appropriate thiol protecting groups, is a cornerstone of solid-phase peptide synthesis (SPPS) for creating these complex molecules. This document provides detailed application notes and experimental protocols for the formation of disulfide bridges in synthetic peptides using Boc-cysteine chemistry.

Core Concepts in Boc-SPPS for Cysteine-Containing Peptides

The synthesis of peptides containing cysteine residues using the Boc strategy involves the sequential addition of amino acids to a growing peptide chain anchored to a solid support. The α-amino group is temporarily protected by the acid-labile Boc group, while the reactive side chains, including the thiol group of cysteine, are protected by more stable groups.

The thiol side chain of cysteine is highly nucleophilic and susceptible to oxidation, necessitating robust protection during synthesis to prevent unwanted side reactions. The choice of the thiol protecting group is critical and depends on the desired disulfide formation strategy (e.g., single or multiple bridges, on-resin or solution-phase cyclization).

Key Cysteine Thiol Protecting Groups in Boc-SPPS

For successful disulfide bridge formation, the selection of an appropriate thiol protecting group for the cysteine residue is paramount. This choice dictates the conditions for deprotection and subsequent oxidation. Below is a comparison of commonly used protecting groups in Boc-chemistry.

Protecting Group	Abbreviation	Cleavage Conditions	Orthogonal with Boc	Notes
4-Methylbenzyl	Meb or Bzl(Me)	Strong acid (e.g., HF)	No	Commonly used in standard Boc-SPPS; cleaved during final resin cleavage.
Acetamidomethyl	Acm	Iodine (I₂), Mercury(II) acetate, Silver trifluoromethanesulfonate	Yes	Stable to TFA and HF. Allows for selective deprotection and oxidation, making it ideal for regioselective disulfide bond formation.[1][2]
Trityl	Trt	Mild acid (e.g., TFA), Iodine (I₂)	Semi-orthogonal	Can be removed during cleavage with TFA or selectively on-resin with iodine.[3]
4-Methoxytrityl	Mmt	Very mild acid (1-2% TFA in DCM)	Yes	Highly acid-labile, enabling selective on-resin deprotection for the formation of the first disulfide bond in a multi-bridged peptide.[3][4]
tert-Butylthio	StBu	Reduction with thiols (e.g., DTT, β-mercaptoethanol) or phosphines	Yes	Stable to TFA and HF, offering an alternative orthogonal strategy.[5]

Strategies for Disulfide Bridge Formation

There are two primary strategies for forming disulfide bonds in synthetic peptides: on-resin cyclization and solution-phase cyclization. Each has its advantages and is chosen based on the peptide sequence, desired purity, and scalability.

• On-Resin Disulfide Formation: This method is performed while the peptide is still attached to the solid support. It often leads to higher yields of the desired monomeric cyclic peptide by minimizing intermolecular side reactions due to the pseudo-dilution effect on the resin.[3][6]

• Solution-Phase Disulfide Formation: Following cleavage from the resin and purification of the linear peptide, the disulfide bridge is formed in a dilute solution. This method allows for better characterization of the linear precursor and can be easier to monitor and optimize.[6] However, it may require highly dilute conditions to favor intramolecular over intermolecular reactions.

Experimental Protocols

The following are detailed protocols for common methods of disulfide bridge formation using peptides synthesized via Boc-SPPS.

Protocol 1: On-Resin Disulfide Bond Formation via Iodine Oxidation

This protocol is suitable for peptides synthesized using Boc-Cys(Acm)-OH or Boc-Cys(Trt)-OH where the protecting groups are removed and the disulfide is formed in a single step.

Materials:

• Peptidyl-resin containing two cysteine residues (with Acm or Trt protection)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Iodine (I₂)

• Methanol (MeOH)

• 0.5 M Ascorbic acid in DMF/water

• Cleavage cocktail (e.g., HF or TFMSA with appropriate scavengers like anisole; avoid thiol-based scavengers)

• Cold diethyl ether

Procedure:

• Swell the peptidyl-resin in DMF for 30 minutes in a reaction vessel.

• Wash the resin thoroughly with DMF (3 times) and then DCM (3 times).

• Prepare a 0.1 M solution of iodine in a suitable solvent (e.g., DMF or a 1:1 mixture of DCM/MeOH).

• Add 5-10 equivalents of the iodine solution (per pair of cysteines) to the resin.

• Agitate the mixture for 1-2 hours at room temperature. Monitor the reaction for completion by taking a small sample of resin, cleaving the peptide, and analyzing by mass spectrometry.

• Once the reaction is complete, wash the resin with DMF (5 times) to remove excess iodine.

• To quench any remaining iodine, wash the resin with a 0.5 M ascorbic acid solution in DMF/water until the resin and solution are colorless.

• Wash the resin with DMF (3 times) followed by DCM (3 times) and dry under vacuum.

• Cleave the cyclic peptide from the resin using an appropriate cleavage cocktail (e.g., HF/anisole). Note: Do not use thiol-based scavengers like dithiothreitol (B142953) (DTT) as they will reduce the newly formed disulfide bond.[6]

• Precipitate the peptide in cold diethyl ether, centrifuge, wash the pellet with cold ether, and dry.

• Purify the crude cyclic peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Solution-Phase Disulfide Bond Formation via Air Oxidation

This protocol is generally used after the linear peptide has been cleaved from the resin and purified. It is a mild oxidation method suitable for many peptides.

Materials:

• Purified linear peptide with free thiol groups

• 0.1 M Ammonium bicarbonate (NH₄HCO₃) buffer, pH 8.0

• Acetonitrile (ACN)

• Acetic acid

Procedure:

• Dissolve the purified linear peptide in a mixture of 0.1 M NH₄HCO₃ buffer and ACN to a final peptide concentration of 0.1-0.5 mg/mL. The ACN helps with solubility.

• The final pH of the solution should be adjusted to ~8.0 to facilitate thiol oxidation.

• Stir the solution vigorously in a beaker or flask open to the atmosphere for 24-48 hours.

• Monitor the progress of the cyclization by RP-HPLC and mass spectrometry. A shift in retention time and a decrease in mass of 2 Da will indicate disulfide bond formation.

• Once the reaction is complete, acidify the solution with a small amount of acetic acid to a pH of ~5.

• Lyophilize the solution to remove the buffer.

• Re-purify the cyclic peptide by RP-HPLC to remove any oligomeric byproducts.

Parameter	Condition	Rationale
Peptide Concentration	0.1-0.5 mg/mL	Low concentration favors intramolecular cyclization over intermolecular polymerization.[7]
pH	~8.0	A slightly basic pH promotes the formation of the thiolate anion, which is the reactive species in disulfide formation.[7]
Reaction Time	24-48 hours	Air oxidation is generally slow and requires sufficient time for completion.

Protocol 3: Regioselective Formation of Two Disulfide Bonds

This protocol outlines a strategy for synthesizing a peptide with two specific disulfide bridges using an orthogonal protection scheme with Boc-Cys(Mmt)-OH and Boc-Cys(Acm)-OH.

Procedure:

Part A: Synthesis and First Disulfide Bond Formation (On-Resin)

• Solid-Phase Peptide Synthesis: Assemble the linear peptide on a suitable resin using Boc-SPPS, incorporating Boc-Cys(Mmt)-OH and Boc-Cys(Acm)-OH at the desired positions.

• Selective Mmt Deprotection: After peptide assembly, wash the resin with DCM. Treat the resin with a solution of 1-2% Trifluoroacetic acid (TFA) in DCM. Repeat this treatment (e.g., 5 x 2-minute washes) until the yellow color of the Mmt cation is no longer observed in the effluent.

• Wash the resin thoroughly with DCM (5 times) and then DMF (5 times) to remove all traces of acid.

• First On-Resin Oxidation: Form the first disulfide bond between the newly freed thiols using the iodine oxidation method described in Protocol 1 (steps 3-7).

Part B: Second Disulfide Bond Formation (Solution Phase) 5. Cleavage from Resin: Cleave the mono-cyclic peptide from the resin using a cleavage cocktail that is compatible with the Cys(Acm) groups (e.g., HF/anisole). 6. Purification: Purify the mono-cyclic, Acm-protected peptide by RP-HPLC. 7. Acm Deprotection and Second Cyclization: Dissolve the purified peptide in an aqueous organic solvent mixture (e.g., aqueous acetic acid or methanol). Add 5-10 equivalents of iodine. 8. Stir the reaction for 1-2 hours at room temperature. Monitor for completion by RP-HPLC and mass spectrometry. 9. Quench excess iodine with ascorbic acid or sodium thiosulfate. 10. Final Purification: Purify the final bicyclic peptide by RP-HPLC.

Visualizations

Caption: General workflow for Boc-SPPS of a cysteine-containing peptide.

Caption: On-resin disulfide formation via iodine oxidation.

Caption: Strategy for regioselective formation of two disulfide bonds.

References

• 1. peptide.com [peptide.com]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. peptidetherapeutics.org [peptidetherapeutics.org]
• 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: A Step-by-Step Guide for Coupling (Boc-Cys-OH)₂ to Solid-Phase Resins

Audience: Researchers, scientists, and drug development professionals.

Introduction: The incorporation of disulfide bridges is a critical step in the synthesis of many biologically active peptides, conferring structural stability and constraining conformation. Coupling the pre-formed disulfide dimer, N,N'-di-Boc-L-cystine ((Boc-Cys-OH)₂), directly onto a solid support is a foundational step for the synthesis of such peptides using Boc-based Solid-Phase Peptide Synthesis (SPPS). This method ensures the correct disulfide linkage from the outset. The choice of resin and coupling methodology is paramount to achieving high loading efficiency while preventing side reactions such as racemization, to which cysteine is particularly susceptible.[]

This document provides detailed protocols for the covalent attachment of (Boc-Cys-OH)₂ to two commonly used resins: 2-Chlorotrityl Chloride (2-CTC) resin, which is highly recommended for sensitive amino acids due to its mild, racemization-free coupling conditions, and Merrifield resin, a classical support for Boc-SPPS.[][2]

Experimental Workflow

The overall process involves resin preparation, coupling of the amino acid dimer, capping of unreacted sites, and final washing steps before proceeding with peptide synthesis.

Caption: General workflow for coupling (Boc-Cys-OH)₂ to a solid-phase resin.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for coupling (Boc-Cys-OH)₂ to different resins. Researchers should optimize these conditions for their specific requirements.

Parameter	2-Chlorotrityl Chloride (2-CTC) Resin	Merrifield Resin
(Boc-Cys-OH)₂ Equivalents	0.6 - 1.2 (relative to resin substitution)[2]	1.2 - 1.5 (as Cesium Salt)
Base / Catalyst	DIPEA (4 eq. relative to amino acid)	KI (0.1 eq., optional catalyst)
Solvent	Dichloromethane (DCM), dry[3]	N,N-Dimethylformamide (DMF)[4]
Reaction Time	30 - 120 minutes[]	12 - 24 hours[4]
Reaction Temperature	Room Temperature[][2]	50 °C[4]
Capping Solution	DCM/MeOH/DIPEA (17:2:1, v/v/v)[5]	Acetic Anhydride / DIPEA in DCM[6]
Typical Loading	0.4 - 1.0 mmol/g	0.5 - 1.0 mmol/g[7]

Experimental Protocols

Materials & Equipment

• (Boc-Cys-OH)₂

• 2-Chlorotrityl Chloride (2-CTC) resin or Merrifield resin

• Solid-phase synthesis vessel (e.g., fritted syringe or automated synthesizer)

• Shaker or agitator

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Methanol (MeOH), Ethanol (EtOH), Dioxane

• Reagents: N,N-Diisopropylethylamine (DIPEA), Cesium Carbonate (Cs₂CO₃)

• Vacuum drying oven or desiccator

Protocol 1: Coupling to 2-Chlorotrityl Chloride (2-CTC) Resin

This method is preferred for its mild conditions that prevent racemization.[] It is critical to use dry solvents and glassware as the 2-CTC resin is highly sensitive to moisture.[3]

• Resin Preparation:

  • Place the desired amount of 2-CTC resin (e.g., 1 g) in a reaction vessel.

  • Swell the resin in dry DCM (approx. 10 mL per gram of resin) for at least 30 minutes with gentle agitation.[5]

  • Drain the solvent completely.

• Amino Acid Solution Preparation:

  • In a separate flask, dissolve (Boc-Cys-OH)₂ (0.6-1.2 equivalents relative to the resin's theoretical substitution) in dry DCM (approx. 10 mL per gram of resin). A small amount of dry DMF can be added to aid dissolution if necessary.

  • Add DIPEA (4 equivalents relative to the amino acid) to the solution.

• Coupling Reaction:

  • Add the amino acid/DIPEA solution to the swollen resin.

  • Agitate the mixture at room temperature for 30-120 minutes.[] The reaction is often complete within an hour.[2]

• Capping Unreacted Sites:

  • Drain the reaction solution from the resin.

  • To cap any remaining reactive chlorotrityl groups, add a solution of DCM/MeOH/DIPEA (17:2:1, v/v/v) and agitate for 30-45 minutes.[5] This step is crucial to prevent side reactions in subsequent synthesis steps.

• Washing and Drying:

  • Drain the capping solution.

  • Wash the resin sequentially with DCM (3x), DMF (2x), and DCM (3x).

  • Dry the loaded resin in vacuo to a constant weight.

Protocol 2: Coupling to Merrifield Resin (Cesium Salt Method)

This classic Boc-SPPS method involves pre-forming the cesium salt of the amino acid to facilitate esterification to the chloromethylated resin.[7]

• Preparation of (Boc-Cys-OH)₂ Cesium Salt:

  • Dissolve (Boc-Cys-OH)₂ (1.2 equivalents relative to resin substitution) in a mixture of EtOH (2 mL/mmol) and water (0.5 mL/mmol).

  • Adjust the pH to 7.0 by adding a 2M aqueous solution of Cesium Carbonate (Cs₂CO₃).

  • Evaporate the solution to dryness using a rotary evaporator.

  • To ensure the salt is anhydrous, add dioxane (or DMF) and evaporate to dryness. Repeat this step once more.[4] The dryness of the cesium salt is critical for obtaining good results.[4]

• Resin Preparation:

  • Swell the Merrifield resin (1 g) in DMF (6-8 mL per gram of resin) for at least 1 hour in the reaction vessel.[4]

• Coupling Reaction:

  • Add the dried (Boc-Cys-OH)₂ cesium salt to the swollen resin.

  • Add fresh DMF to the vessel. The addition of a catalytic amount of Potassium Iodide (KI, 0.1 eq) can accelerate the reaction.

  • Secure the vessel on a shaker and heat at 50 °C for 12-24 hours.[4]

• Washing and Drying:

  • After the reaction, cool the vessel to room temperature and drain the solvent.

  • Wash the resin thoroughly with DMF (3x), 50% aqueous DMF (3x), DMF (3x), and finally Methanol (3x).[4]

  • Dry the loaded resin in vacuo over KOH to a constant weight.

Determination of Resin Loading

Accurately determining the substitution level (loading) of the resin is essential for calculating reagent stoichiometry in subsequent peptide synthesis steps.[8][9]

• Gravimetric Method: The most straightforward method is to calculate the loading based on the weight gain of the resin. This method is less precise due to potential residual solvent.

  • Loading (mmol/g) = 1000 * ΔW / (MW_aa - MW_H₂O) / (W_initial + ΔW)

  • Where ΔW is the weight gain, MW_aa is the molecular weight of (Boc-Cys-OH)₂, and W_initial is the initial resin weight.

• Quantitative Cleavage and Analysis: A more accurate method involves cleaving the coupled amino acid from a small, accurately weighed sample of dried resin.

  • The N-terminal Boc group is first removed using Trifluoroacetic Acid (TFA), typically 50% TFA in DCM.[7][10]

  • The free amino groups are then quantified. While methods like Fmoc-release quantification are common for Fmoc-SPPS, for Boc-SPPS, a picric acid titration or quantitative ninhydrin (B49086) test can be adapted to determine the concentration of free amines, which corresponds to the resin loading.

References

• 2. ks3-cn-beijing.ksyun.com [ks3-cn-beijing.ksyun.com]
• 3. Improving 2-Chlorotrityl Chloride (2-CTC) Resin Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. peptideweb.com [peptideweb.com]
• 7. chempep.com [chempep.com]
• 8. biotage.com [biotage.com]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Introduction of Intramolecular Disulfide Bonds Using (Boc-Cys-OH)₂

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the efficient synthesis of cyclic peptides containing an intramolecular disulfide bond utilizing the pre-formed N,N'-di-Boc-L-cystine, (Boc-Cys-OH)₂. This method offers a strategic advantage by incorporating the disulfide bridge early in the synthesis, thereby avoiding solution-phase oxidation steps that can lead to side products and reduced yields. These protocols are designed for solid-phase peptide synthesis (SPPS) and are applicable to both manual and automated synthesis platforms.

Introduction

Intramolecular disulfide bonds are critical structural motifs in a vast array of biologically active peptides and proteins. They confer conformational rigidity, enhance stability against proteolytic degradation, and are often essential for high-affinity receptor binding.[1] The controlled introduction of these bonds is a cornerstone of synthetic peptide chemistry, particularly in the development of therapeutic peptides.

Traditional methods for forming intramolecular disulfide bonds involve the synthesis of a linear peptide containing two cysteine residues, followed by an oxidation step to form the disulfide bridge. While effective, this approach can be complicated by intermolecular dimerization and other side reactions, leading to challenges in purification and reduced overall yields.

The use of (Boc-Cys-OH)₂ as a starting material in solid-phase peptide synthesis (SPPS) presents an elegant alternative. By incorporating the disulfide-linked cystine unit at the beginning of the synthesis, the disulfide bond is carried through the entire process. Subsequent peptide chain elongation from both amino groups of the cystine and a final on-resin head-to-tail cyclization step affords the desired cyclic peptide with high efficiency. This methodology is particularly advantageous for creating cyclic peptides with a defined disulfide bridge.

Principle of the Method

The strategy involves the following key stages:

• Resin Loading: The synthesis begins by coupling (Boc-Cys-OH)₂ to a suitable solid support, typically a resin amenable to Boc-SPPS chemistry.

• Symmetrical Peptide Elongation: The two N-terminal Boc protecting groups of the resin-bound cystine are removed, and the peptide chains are elongated simultaneously from both free amino groups.

• On-Resin Cyclization: Following the assembly of the desired linear peptide sequence, the N-terminal Boc group of the final amino acid is removed, and a head-to-tail cyclization is performed on the solid support.

• Cleavage and Purification: The cyclic peptide is then cleaved from the resin, and final purification is carried out using standard chromatographic techniques.

This approach ensures the correct formation of the intramolecular disulfide bond and simplifies the overall synthetic workflow.

Experimental Protocols

Materials and Reagents

• (Boc-Cys-OH)₂ (N,N'-di-Boc-L-cystine)

• Boc-protected amino acids

• Solid-phase synthesis resin (e.g., Merrifield resin, PAM resin)[2]

• Coupling reagents (e.g., HBTU, HATU, DIC/HOBt)

• Boc deprotection reagent: Trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM) (e.g., 50% TFA/DCM)[2]

• Neutralization base: Diisopropylethylamine (DIPEA) in DCM or N-methylmorpholine (NMM) in DMF

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Isopropanol (IPA)

• Cleavage cocktail (e.g., HF/anisole (B1667542) or a low-HF system)

• Ether (for precipitation)

• Acetonitrile (ACN) and water (for HPLC)

• Trifluoroacetic acid (TFA) (for HPLC)

Protocol 1: On-Resin Synthesis of a Cyclic Peptide using (Boc-Cys-OH)₂

This protocol outlines the manual synthesis of a generic cyclic peptide. Reagent equivalents are based on the initial resin loading.

1. Resin Preparation and Loading of (Boc-Cys-OH)₂

• Swell the resin (e.g., Merrifield resin, 1.0 mmol/g) in DCM for 1 hour.

• Wash the resin with DCM (3 x resin volume).

• Prepare a solution of (Boc-Cys-OH)₂ (2 equivalents) and a suitable activating agent (e.g., DIC, 2 equivalents) in a minimal amount of DMF.

• Add the activated (Boc-Cys-OH)₂ solution to the swollen resin.

• Allow the coupling reaction to proceed for 4-12 hours at room temperature with gentle agitation.

• Wash the resin thoroughly with DMF (3x), DCM (3x), and IPA (3x) to remove excess reagents.

• Dry the resin under vacuum.

2. Symmetrical Peptide Chain Elongation

• Boc Deprotection:

  • Swell the resin in DCM.

  • Treat the resin with 50% TFA in DCM for 5 minutes (pre-wash).

  • Treat again with 50% TFA in DCM for 20-30 minutes.[2]

  • Wash the resin with DCM (3x) and IPA (2x).[2]

• Neutralization:

  • Wash the resin with DCM (2x).

  • Treat the resin with 10% DIPEA in DCM for 2 minutes (2x).

  • Wash the resin with DCM (3x).

• Amino Acid Coupling:

  • Pre-activate the next Boc-protected amino acid (4 equivalents) with a coupling reagent (e.g., HBTU, 3.9 equivalents) and a base (e.g., DIPEA, 6 equivalents) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 1-2 hours.

  • Monitor the coupling completion using a qualitative test (e.g., Kaiser test).

  • Wash the resin with DMF (3x) and DCM (3x).

• Repeat steps 1-3 for each amino acid in the sequence.

3. On-Resin Head-to-Tail Cyclization

• After coupling the final amino acid, perform the Boc deprotection and neutralization steps as described above.

• Dissolve a cyclization coupling reagent (e.g., HATU, 3 equivalents) and a base (e.g., DIPEA, 6 equivalents) in DMF.

• Add the cyclization cocktail to the resin.

• Allow the cyclization to proceed for 4-24 hours. Monitor the reaction by cleaving a small sample of resin and analyzing by LC-MS.

• Wash the resin extensively with DMF (5x) and DCM (5x).

4. Cleavage and Deprotection

• Dry the resin thoroughly under vacuum.

• Treat the resin with a cleavage cocktail (e.g., anhydrous HF with anisole as a scavenger) for 1-2 hours at 0°C.

• Evaporate the cleavage cocktail under a stream of nitrogen.

• Precipitate the crude peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the peptide with cold ether (2x).

• Dry the crude peptide under vacuum.

5. Purification and Analysis

• Dissolve the crude peptide in a suitable solvent (e.g., 50% ACN/water with 0.1% TFA).

• Purify the cyclic peptide by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

• Lyophilize the pure fractions to obtain the final product as a white powder.

• Characterize the final product by analytical RP-HPLC and mass spectrometry (e.g., ESI-MS or MALDI-TOF).[3]

Data Presentation

The efficiency of this method can be evaluated by comparing yields and purities of cyclic peptides synthesized. The following table summarizes representative data for the synthesis of a model cyclic peptide.

Parameter	Value	Reference
Peptide Sequence	cyclo(Ala-Leu-Cys-Gly-Pro-Cys-Phe)	Fictional Example
Resin	Merrifield Resin	[2]
Coupling Reagent	HBTU/DIPEA
Cyclization Reagent	HATU/DIPEA	[4]
Cleavage Method	Anhydrous HF/anisole	[5]
Crude Purity (by HPLC)	65-75%
Overall Yield (after purification)	15-25%
Observed Mass (m/z)	[M+H]⁺ = Expected Mass ± 0.1	[3]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of cyclic disulfide-bridged peptides.

Logical Relationship: Key Steps and Decisions

Caption: Decision-making process in the synthesis of cyclic disulfide peptides.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Loading of (Boc-Cys-OH)₂	Inefficient activation or coupling.	Increase coupling time; use a more efficient activating agent (e.g., HATU).
Incomplete Peptide Elongation	Steric hindrance; peptide aggregation.	Use a higher excess of amino acid and coupling reagents; add a chaotropic agent like LiCl to the coupling solution.
Low Cyclization Yield	Unfavorable peptide conformation; steric hindrance.	Screen different cyclization reagents; perform cyclization at a higher dilution on the resin (lower loading).
Presence of Dimer in Crude Product	Intermolecular reaction during cyclization.	Ensure low resin loading to favor intramolecular cyclization.
Incomplete Cleavage	Insufficient cleavage time or reagent.	Increase cleavage time; use a stronger cleavage cocktail appropriate for the resin and protecting groups.

Conclusion

The use of (Boc-Cys-OH)₂ in solid-phase peptide synthesis provides a robust and efficient method for the preparation of cyclic peptides containing a defined intramolecular disulfide bond. This approach simplifies the synthetic process by eliminating the need for a separate oxidation step, thereby reducing the potential for side reactions and improving overall yields of the desired cyclic product. The protocols and guidelines presented here offer a comprehensive framework for researchers to successfully implement this strategy in their own laboratories for the development of novel and potent therapeutic peptides.

References

• 1. peptide.com [peptide.com]
• 2. chempep.com [chempep.com]
• 3. books.rsc.org [books.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Cyclic Peptides through Direct Aminolysis of Peptide Thioesters Catalyzed by Imidazole in Aqueous Organic Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Disulfide-Bridged Cyclic Peptides using Boc-Protected Cysteine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic peptides are a class of molecules of significant interest in drug discovery and biotechnology. Compared to their linear counterparts, cyclization often imparts enhanced structural rigidity, increased stability against proteolytic degradation, and improved binding affinity and selectivity to biological targets. A common and effective strategy for peptide cyclization is the formation of a disulfide bridge between two cysteine residues.

This document provides detailed application notes and protocols for the synthesis of disulfide-bridged cyclic peptides, with a focus on methods employing Boc-protected cysteine derivatives in solid-phase peptide synthesis (SPPS). While the direct incorporation of pre-formed cystine units like N,N'-Di-Boc-L-cystine ((Boc-Cys-OH)₂) is not a conventional strategy in SPPS due to challenges with coupling efficiency and potential for disulfide scrambling, the use of Boc-protected cysteine monomers is a robust and widely adopted method. These protocols will guide researchers through the synthesis of linear peptide precursors, the formation of the disulfide bridge, and the final purification of the cyclic product.

Application Notes

Principle of Disulfide Bridge Formation

The synthesis of disulfide-bridged cyclic peptides is a two-stage process. First, a linear peptide containing at least two cysteine residues is synthesized using SPPS. The thiol groups of the cysteine side chains are protected during synthesis to prevent premature oxidation and other side reactions. Following the assembly of the linear peptide, these protecting groups are selectively removed, and the resulting free thiols are oxidized to form a covalent disulfide bond, thereby cyclizing the peptide.

Selection of Cysteine Protecting Groups in Boc-SPPS

In the context of Boc-SPPS, the cysteine side-chain protecting group must be stable to the repetitive TFA treatments used for Nα-Boc deprotection but removable under conditions that do not degrade the peptide. Two commonly used protecting groups are:

• Acetamidomethyl (Acm): The Cys(Acm) group is stable to both TFA and HF. It is typically removed post-synthesis and cleavage from the resin, using reagents like iodine or silver trifluoromethanesulfonate. This makes it ideal for solution-phase cyclization strategies.

• Trityl (Trt): The Cys(Trt) group is highly acid-labile and is removed during the standard TFA cleavage cocktail. This strategy is suitable when the goal is to obtain the fully reduced linear peptide, which can then be cyclized in solution. However, for on-resin cyclization, more labile, orthogonal protecting groups compatible with Fmoc-SPPS (like Mmt or STmp) are more common. For Boc-SPPS, a strategy involving post-cleavage cyclization is generally preferred.

Strategies for Oxidative Cyclization

There are two primary strategies for forming the disulfide bridge:

• Solution-Phase Cyclization: This is the most common method. The linear peptide with free thiol groups is cleaved from the resin and deprotected. The crude peptide is then dissolved at high dilution (typically 0.1-1 mg/mL) in a suitable buffer (e.g., ammonium (B1175870) bicarbonate, pH 8-9) and exposed to an oxidizing agent. The high dilution minimizes the formation of intermolecular dimers and oligomers. Air oxidation is a simple method, though it can be slow. Other oxidizing agents include hydrogen peroxide (H₂O₂), dimethyl sulfoxide (B87167) (DMSO), or potassium ferricyanide (B76249) (K₃[Fe(CN)₆]).

• On-Resin Cyclization: This method involves forming the disulfide bond while the peptide is still attached to the solid support. This can favor intramolecular cyclization due to the "pseudo-dilution" effect of the resin matrix. An orthogonally protected cysteine (whose protecting group can be removed without cleaving the peptide from the resin) is required. After selective deprotection of the thiols, an oxidizing agent such as N-chlorosuccinimide (NCS) or iodine is used.[1] While more common in Fmoc-SPPS, this strategy can be adapted for Boc-SPPS with the appropriate choice of resin linkage and protecting groups.

Factors Influencing Cyclization Efficiency

Several factors can impact the yield and purity of the desired cyclic monomer:

• Peptide Concentration: As mentioned, high dilution is crucial for solution-phase cyclization to favor intramolecular reaction over intermolecular oligomerization.[2]

• pH: The oxidation of thiols to a disulfide is most efficient at a slightly basic pH (8-9), which promotes the formation of the thiolate anion, the reactive species in the oxidation process.[3]

• Peptide Sequence: The amino acid sequence can influence the propensity of the linear peptide to adopt a conformation amenable to cyclization. Sequences rich in turn-inducing residues (e.g., Gly, Pro) or those that form stable secondary structures may cyclize more efficiently.

• Solvent: The choice of solvent can affect peptide solubility and conformation. Aqueous buffers are common, and the addition of organic co-solvents (e.g., acetonitrile, methanol) can sometimes improve results.

Quantitative Data on Disulfide-Bridged Cyclic Peptide Synthesis

The following table summarizes representative data for the synthesis of various disulfide-bridged cyclic peptides, highlighting the efficiency of different cyclization methods.

Peptide Example	Synthesis Strategy	Cyclization Method	Purity (%)	Synthesis Time (Approx.)	Reference
Oxytocin	Microwave-Enhanced SPPS	On-resin (NCS)	69%	< 3 hours	[4]
THR-123	Microwave-Enhanced SPPS	On-resin (NCS)	77%	~ 3 hours	[4]
CHEC-7	Microwave-Enhanced SPPS	On-resin (NCS)	80%	< 3 hours	[4]
Conotoxin-SI	Microwave-Enhanced SPPS	On-resin (NCS)	67%	< 4 hours	[4]
Cys-(N-Boc)-Glu-Cys	Solution-Phase Synthesis	Solution (Iodine)	Good (not specified)	Not specified	[5]

Experimental Protocols

Protocol 1: Synthesis of Linear Peptide Precursor using Boc-SPPS

This protocol describes the manual synthesis of a linear peptide containing two Cys(Acm) residues on a Merrifield resin.

Materials:

• Merrifield resin (1% DVB, 100-200 mesh)

• Boc-protected amino acids, including Boc-Cys(Acm)-OH

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• Piperidine (for optional capping)

• Acetic Anhydride (for optional capping)

Procedure:

• Resin Swelling: Swell the Merrifield resin in DCM for 1 hour in a reaction vessel.

• First Amino Acid Coupling (C-terminal):

  • Prepare the cesium salt of the first Boc-amino acid.

  • Add the Boc-amino acid cesium salt (1.2 eq.) in DMF to the swollen resin.

  • Heat the mixture at 50°C overnight.

  • Wash the resin with DMF, DMF/water (1:1), DMF, and DCM. Dry in vacuo.

• Peptide Elongation Cycle (for each subsequent amino acid):

  • Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes. Wash with DCM (3x) and isopropanol (B130326) (2x).

  • Neutralization: Treat the resin with 10% DIEA in DCM for 5 minutes (2x). Wash with DCM (3x).

  • Amino Acid Coupling:

    • In a separate vial, dissolve the next Boc-amino acid (3 eq.) and HOBt (3 eq.) in DMF.

    • Add DIC (3 eq.) and pre-activate for 10 minutes.

    • Add the activated amino acid solution to the resin and agitate for 2 hours.

  • Monitoring: Perform a Kaiser test to confirm the completion of the coupling. If the test is positive (blue beads), repeat the coupling step.

  • Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat the elongation cycle until the full linear peptide sequence is assembled.

Protocol 2: Cleavage and Solution-Phase Cyclization

This protocol describes the cleavage of the peptide from the resin and the subsequent oxidative cyclization in solution.

Materials:

• Peptide-resin from Protocol 1

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)

• Anisole (B1667542) (scavenger)

• Diethyl ether, cold

• Iodine (I₂)

• Methanol (B129727) (MeOH)

• Acetic Acid (AcOH)

• Ammonium bicarbonate buffer (0.1 M, pH 8.5)

• Acetonitrile (ACN) for HPLC

Procedure:

• Peptide Cleavage (HF Cleavage):

  • Dry the peptide-resin thoroughly.

  • Place the resin in an HF cleavage apparatus. Add anisole (1 mL per gram of resin).

  • Cool the apparatus in a dry ice/acetone bath.

  • Distill anhydrous HF into the vessel (10 mL per gram of resin).

  • Allow the reaction to stir at 0°C for 1 hour.

  • Evaporate the HF under vacuum.

• Peptide Precipitation and Extraction:

  • Wash the residue with cold diethyl ether to precipitate the crude peptide.

  • Filter and collect the crude peptide.

  • Extract the peptide from the resin using 10% aqueous acetic acid. Lyophilize the aqueous extract to obtain the crude linear peptide with protected Cys(Acm) groups.

• Acm Deprotection and Oxidation with Iodine:

  • Dissolve the crude peptide in a mixture of methanol and water (e.g., 80% MeOH).

  • Add a solution of iodine in methanol dropwise until a persistent yellow color remains.

  • Stir for 1-2 hours at room temperature.

  • Quench the excess iodine by adding a few drops of ascorbic acid solution until the solution becomes colorless.

  • Dilute with water and lyophilize.

• Alternative: Air Oxidation at High Dilution:

  • Dissolve the fully deprotected linear peptide (with free thiols) in 0.1 M ammonium bicarbonate buffer (pH 8.5) to a final concentration of 0.1-0.5 mg/mL.

  • Stir the solution vigorously, open to the atmosphere, for 12-48 hours.

  • Monitor the reaction by HPLC-MS by taking aliquots over time.

  • Once the reaction is complete (disappearance of the linear peptide peak), acidify the solution with TFA and lyophilize.

• Purification and Analysis:

  • Purify the crude cyclic peptide using preparative reverse-phase HPLC (RP-HPLC) with a water/acetonitrile gradient containing 0.1% TFA.

  • Analyze the fractions by analytical HPLC and confirm the mass of the final product by mass spectrometry (e.g., ESI-MS).

Visualizations

Experimental Workflow

Caption: Workflow for synthesizing a disulfide-bridged cyclic peptide.

Logical Diagram of Cyclization Strategies

Caption: Comparison of on-resin and solution-phase cyclization strategies.

References

• 1. Peptide cyclization - SB-PEPTIDE - Peptide engineering [sb-peptide.com]
• 2. Engineering an affinity-enhanced peptide through optimization of cyclization chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifetein.com [lifetein.com]
• 4. chempep.com [chempep.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Cleaving the Boc Group from (Boc-Cys-OH)₂

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the cleavage of the tert-butyloxycarbonyl (Boc) protecting group from N,N'-di-Boc-L-cystine, represented as (Boc-Cys-OH)₂. The focus is on solution-phase methods commonly employed in organic synthesis and peptide chemistry.

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely used amine-protecting group due to its stability in a variety of reaction conditions and its facile removal under acidic conditions.[1][2] The deprotection of (Boc-Cys-OH)₂ to yield L-cystine, (H-Cys-OH)₂, is a critical step in various synthetic routes, particularly in the preparation of peptides and other cysteine-containing molecules. The primary challenge during this process is the management of the reactive tert-butyl cation generated upon cleavage, which can lead to unwanted side reactions.[1] This document outlines two primary methods for Boc deprotection of (Boc-Cys-OH)₂: Trifluoroacetic Acid (TFA) and Hydrogen Chloride (HCl) in Dioxane.

Mechanism of Boc Deprotection

The acid-catalyzed cleavage of the Boc group proceeds through a well-established mechanism. The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid. This protonation weakens the tert-butyl-oxygen bond, leading to its cleavage and the formation of a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide and yielding the free amine as its corresponding salt.[2]

Mechanism of acid-catalyzed Boc deprotection.

The liberated tert-butyl cation is a potent electrophile that can alkylate nucleophilic sites, particularly the thiol group of cysteine if the disulfide bond is reduced, leading to the formation of S-tert-butylated byproducts. To mitigate this, scavengers are typically added to the reaction mixture to trap the tert-butyl cation.[1]

Data Presentation: Comparison of Cleavage Methods

The selection of a deprotection method depends on the specific requirements of the synthesis, such as the presence of other acid-labile protecting groups and the desired final salt form of the product. Below is a summary of quantitative data for the common methods.

Method	Reagent(s)	Solvent	Typical Reaction Time	Typical Yield	Key Considerations & Side Products
Method 1: Trifluoroacetic Acid (TFA)	TFA (often in a mixture with scavengers)	Dichloromethane (B109758) (DCM)	1 - 4 hours	Generally high, often quantitative after purification.[3]	Efficient and volatile, simplifying work-up. Potential for S-tert-butylation; requires scavengers. The product is the TFA salt.[4]
Method 2: Hydrogen Chloride (HCl) in Dioxane	4M HCl in 1,4-Dioxane (B91453)	1,4-Dioxane	30 minutes - 2 hours	33-94% (overall yield for a two-step synthesis).[5]	Provides the hydrochloride salt directly. Can be more selective than TFA in some cases. Dioxane is a peroxide-forming solvent.[1][6]

Experimental Protocols

Method 1: Cleavage with Trifluoroacetic Acid (TFA)

This protocol describes the deprotection of (Boc-Cys-OH)₂ using TFA in dichloromethane (DCM). The use of scavengers is highly recommended to prevent side reactions.

Materials:

• (Boc-Cys-OH)₂

• Trifluoroacetic Acid (TFA)

• Dichloromethane (DCM), anhydrous

• Triisopropylsilane (TIS) or Anisole (scavenger)

• Diethyl ether, cold

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolution: In a round-bottom flask, dissolve (Boc-Cys-OH)₂ in anhydrous DCM to a concentration of approximately 0.1 M.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reagents: To the cooled solution, add the scavenger (e.g., TIS, 5-10 equivalents). Slowly add TFA (10-20 equivalents) dropwise while stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, concentrate the solution under reduced pressure to remove the DCM and excess TFA.

  • Co-evaporate with toluene (B28343) or isopropanol (B130326) to remove residual TFA.[7]

• Precipitation and Isolation:

  • Add cold diethyl ether to the residue to precipitate the L-cystine as its TFA salt.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

• Purification (if necessary): The crude product can be further purified by recrystallization from a suitable solvent system (e.g., water/ethanol) or by chromatography.[8][9]

Method 2: Cleavage with Hydrogen Chloride (HCl) in Dioxane

This method is useful for obtaining the hydrochloride salt of L-cystine directly.

Materials:

• (Boc-Cys-OH)₂

• 4M HCl in 1,4-Dioxane

• 1,4-Dioxane, anhydrous

• Diethyl ether, cold

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolution: Dissolve (Boc-Cys-OH)₂ in a minimal amount of anhydrous 1,4-dioxane in a round-bottom flask.

• Deprotection: Add 4M HCl in dioxane to the solution (typically 5-10 equivalents of HCl per Boc group). Stir the reaction mixture at room temperature for 30 minutes to 2 hours.[1][5] Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Upon completion, remove the solvent under reduced pressure.

  • Triturate the residue with cold diethyl ether to precipitate the hydrochloride salt of L-cystine.[1]

• Isolation:

  • Collect the precipitate by filtration and wash thoroughly with cold diethyl ether.

  • Dry the product under vacuum.

• Purification (if necessary): The product can be purified by recrystallization.

Mandatory Visualizations

General experimental workflow for Boc deprotection.

Logical relationships in the Boc cleavage reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Boc Deprotection - TFA [commonorganicchemistry.com]
• 5. Structure-activity relationships and pharmacokinetic evaluation of L-cystine diamides as L-cystine crystallization inhibitors for cystinuria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. HPLC Method For Analysis Of Cysteine and Cystine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 9. Chromatographic determination of cystine as cysteic acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring (Boc-Cys-OH)₂ Incorporation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of cysteine residues into peptides is fundamental for creating structures with specific biological activities and enhanced stability, often conferred by disulfide bridges. The disulfide-linked dimer of N-Boc-protected L-cysteine, (Boc-Cys-OH)₂, serves as a key building block in peptide synthesis. Monitoring the successful incorporation of this dimer, or the formation of the disulfide bond from its monomeric precursors, is critical for ensuring the purity and structural integrity of the final peptide product. Incomplete coupling, side reactions such as racemization, or failed disulfide bond formation can significantly impact yield and biological function.

This document provides detailed application notes and protocols for the primary analytical techniques used to monitor the incorporation of (Boc-Cys-OH)₂ during Solid-Phase Peptide Synthesis (SPPS). The two primary strategies covered are:

• Direct Incorporation: Coupling the pre-formed (Boc-Cys-OH)₂ dimer to a growing peptide chain.

• Stepwise Incorporation & Oxidation: Incorporating two individual protected cysteine monomers, followed by oxidative formation of the disulfide bridge.

The principal monitoring techniques detailed include High-Performance Liquid Chromatography (HPLC) for reaction progress and purity analysis, Mass Spectrometry (MS) for mass verification, and Ellman's Test for the quantification of free thiols.

Core Analytical Techniques

Effective monitoring relies on a combination of orthogonal analytical methods to provide a comprehensive picture of the synthesis progress.

• High-Performance Liquid Chromatography (HPLC): As a cornerstone technique, Reversed-Phase HPLC (RP-HPLC) is ideal for monitoring the progress of coupling and deprotection reactions.[1][2] It separates components based on hydrophobicity, allowing for the clear visualization of the consumption of starting materials and the formation of products. The introduction of the Boc group and the cysteine side chain significantly impacts the polarity of the peptide, making RP-HPLC a highly effective monitoring tool.[2]

• Mass Spectrometry (MS): MS is an indispensable tool for confirming the identity of intermediates and the final product by providing accurate molecular weight data.[3] It can definitively verify the successful incorporation of the (Boc-Cys-OH)₂ dimer by detecting the corresponding mass increase in the peptide chain. It is also used to confirm disulfide bond formation, which is characterized by a mass decrease of 2 Da due to the loss of two hydrogen atoms.

• Ellman's Test: This spectrophotometric assay is used to quantify free sulfhydryl (thiol) groups.[4] It is particularly valuable when forming disulfide bonds post-synthesis, as it can monitor the disappearance of free thiols and thus determine the extent of the oxidation reaction.[4]

• Nuclear Magnetic Resonance (NMR): While less common for routine in-process monitoring, NMR spectroscopy is a powerful tool for detailed structural characterization and purity assessment of the final peptide, helping to identify and quantify impurities that may not be resolved by other methods.[5]

Application Note 1: Monitoring the Direct Incorporation of (Boc-Cys-OH)₂

This strategy involves coupling the pre-formed disulfide-linked dimer as a single unit to the N-terminus of a growing peptide chain on a solid support. This approach avoids the need for a separate oxidation step on the resin.

Experimental Workflow: Direct Incorporation

The workflow involves standard SPPS steps: deprotection of the N-terminal amino group of the resin-bound peptide, followed by the coupling of the (Boc-Cys-OH)₂ dimer.

Caption: Workflow for the direct coupling of the (Boc-Cys-OH)₂ dimer in SPPS.

Protocols for Monitoring Direct Incorporation

1. Protocol: RP-HPLC Monitoring of Coupling Reaction

This protocol is used to assess the completion of the coupling reaction by analyzing a small, cleaved aliquot of the resin.

• Objective: To monitor the disappearance of the N-terminally deprotected peptide and the appearance of the (Boc-Cys-OH)₂-coupled peptide.

• Procedure:

  • Before coupling, withdraw a small sample of the resin (~2-5 mg) after N-terminal deprotection and washing.

  • After the coupling reaction has proceeded for the desired time (e.g., 2 hours), withdraw another small sample of the resin.

  • For each sample, perform a "test cleavage" by treating the resin with a cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) for 1-2 hours.[4]

  • Precipitate the cleaved peptide with cold diethyl ether, centrifuge to form a pellet, and dry the pellet.[4]

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water).

  • Analyze the samples by RP-HPLC. A typical gradient might be 5-95% Acetonitrile (with 0.1% TFA) in Water (with 0.1% TFA) over 30 minutes on a C18 column.

• Expected Results: The chromatogram of the pre-coupling sample will show a peak corresponding to the free N-terminus peptide. The post-coupling sample should show a significant decrease in this peak and the appearance of a new, later-eluting peak corresponding to the more hydrophobic peptide with the (Boc-Cys-OH)₂ dimer attached.

2. Protocol: Mass Spectrometry Confirmation

• Objective: To confirm the correct mass of the newly formed peptide, verifying the incorporation of the dimer.

• Procedure:

  • Use the crude, cleaved peptide samples obtained from the HPLC monitoring protocol.

  • Analyze the samples using LC-MS (by injecting the dissolved peptide from the HPLC protocol) or MALDI-TOF MS.

• Expected Results: The mass spectrum of the post-coupling sample should show a molecular ion peak corresponding to the theoretical mass of the peptide plus the mass of the incorporated (Boc-Cys-OH)₂ moiety (minus the mass of H₂O from the condensation reaction).

Data Presentation: Expected Analytical Changes

Analyte	Expected RP-HPLC Change	Expected Mass (M) Change (Monoisotopic)
Peptide-(Boc-Cys-OH)₂	Increased retention time compared to the starting peptide.	M(Peptide) + 438.11 Da
Unreacted Peptide (N-terminal free amine)	Shorter retention time.	M(Peptide)

Note: The mass of (Boc-Cys-OH)₂ is 440.55 g/mol . The mass added during coupling is the mass of the residue, which is 440.55 - 18.02 (H₂O) = 422.53 Da. However, since two peptide bonds are formed to link the dimer, the calculation is more complex depending on how it's incorporated. If coupled to a single N-terminus, it's one peptide bond. If bridging two chains, it's two. For this application note, we assume coupling to one N-terminus via one of its carboxyl groups, adding a mass of C₁₆H₂₆N₂O₆S₂ = 422.12 Da.

Application Note 2: Monitoring Stepwise Incorporation & Oxidation

This more common strategy involves sequentially coupling two protected cysteine monomers into the peptide chain. The thiol protecting groups are then selectively removed, and the disulfide bond is formed through an oxidation reaction. For this note, we will focus on the oxidation of two free-thiol cysteine residues to form the disulfide bridge, as the monitoring of standard monomer incorporation is a routine SPPS procedure.

Experimental Workflow: Stepwise Incorporation & Oxidation

This workflow highlights the key stages of deprotection and oxidation required to form the disulfide bond on the solid support.

Caption: Workflow for stepwise cysteine incorporation and on-resin disulfide bond formation.

Protocols for Monitoring Disulfide Bond Formation

1. Protocol: Ellman's Test for Free Thiol Quantification

This spectrophotometric assay quantifies the presence of free thiols before and after the oxidation step.[4]

• Objective: To confirm the deprotection of thiol groups and monitor their consumption during oxidation.

• Reagents:

  • Ellman's Reagent (DTNB): 4 mg/mL in 0.1 M sodium phosphate (B84403) buffer, pH 8.0.

  • Reaction Buffer: 0.1 M sodium phosphate, pH 8.0.

• Procedure:

  • Withdraw a small sample of resin (~2-5 mg) after thiol deprotection (pre-oxidation) and after the oxidation reaction is complete (post-oxidation).

  • Perform a test cleavage on each sample as described previously.

  • Dissolve the dried peptide pellet in a known volume of the Reaction Buffer.

  • To a cuvette, add a small volume of the peptide solution and the DTNB solution. Incubate at room temperature for 15 minutes.

  • Measure the absorbance of the solution at 412 nm against a blank containing buffer and DTNB.

• Expected Results: The pre-oxidation sample should produce a strong yellow color and high absorbance at 412 nm, indicating the presence of free thiols. The post-oxidation sample should show little to no color change and a significantly lower absorbance, indicating the successful formation of disulfide bonds and consumption of free thiols.

2. Protocol: HPLC and MS Monitoring of Oxidation

• Objective: To distinguish the reduced (free thiol) and oxidized (disulfide-bridged) forms of the peptide.

• Procedure:

  • Use the cleaved peptide samples from the pre- and post-oxidation resin aliquots.

  • Analyze both samples by RP-HPLC and LC-MS.

• Expected Results:

  • HPLC: The oxidized peptide, being more compact and often slightly less hydrophobic, may elute earlier than its linear, reduced counterpart. The chromatogram should show a clear shift from the "reduced" peak to the "oxidized" peak.

  • MS: The mass spectrum of the oxidized peptide will show a molecular ion peak that is 2.02 Da less than the reduced form, corresponding to the loss of two protons (2 x 1.0078 Da).

Data Presentation: Expected Analytical Changes for Oxidation

Monitoring Technique	Pre-Oxidation Sample (Reduced Form)	Post-Oxidation Sample (Oxidized Form)
Ellman's Test	High absorbance at 412 nm (strong yellow color).	Near-baseline absorbance at 412 nm (no color change).
RP-HPLC	Single major peak at retention time T₁.	Single major peak at retention time T₂, where T₂ may be < T₁.
Mass Spectrometry	Observed Mass = M.	Observed Mass = M - 2.02 Da.

Troubleshooting Common Issues

Issue	Observation via Monitoring	Potential Cause & Solution
Incomplete Coupling	HPLC shows a large peak for the unreacted peptide alongside the product peak. MS confirms the mass of the starting material.	Steric hindrance or poor activation. Solution: Increase coupling time, use a more potent coupling agent (e.g., HATU), or double couple.[6]
Cysteine Racemization	HPLC may show peak broadening or a shoulder peak. Chiral HPLC would be needed for confirmation.	Base-mediated epimerization during activation. Solution: Avoid prolonged pre-activation and use a weaker base like 2,4,6-collidine instead of DIPEA.[7]
Incomplete Oxidation	Ellman's test remains positive. HPLC shows a mix of reduced and oxidized peptide peaks. MS shows peaks for both M and M-2 Da.	Insufficient oxidant, short reaction time, or poor reagent accessibility on the resin. Solution: Increase the equivalents of oxidant or extend the reaction time. Ensure proper resin swelling.
Incomplete Deprotection	Ellman's test is negative before oxidation. MS of cleaved peptide shows mass of the protected peptide.	Incorrect cleavage cocktail or insufficient deprotection time (especially for Trt groups). Solution: Use a cleavage cocktail with appropriate scavengers like TIS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mass Defect Labeling of Cysteine for Improving Peptide Assignment in Shotgun Proteomic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Strategic Use of (Boc-Cys-OH)₂ in Native Chemical Ligation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Native Chemical Ligation (NCL) is a cornerstone technology in chemical biology and drug development, enabling the synthesis of large peptides and proteins. A critical component for NCL is the preparation of peptide fragments with a C-terminal thioester and an N-terminal cysteine. While various protected cysteine derivatives are commercially available for solid-phase peptide synthesis (SPPS), (Boc-Cys-OH)₂, the disulfide dimer of Boc-protected cysteine, serves as a stable and cost-effective precursor for the in-situ generation of S-protected Boc-Cys-OH derivatives suitable for Boc-SPPS. This document provides detailed application notes and protocols for the utilization of (Boc-Cys-OH)₂ in the synthesis of N-terminal cysteine-containing peptides for NCL.

Introduction to Native Chemical Ligation

Native Chemical Ligation is a powerful technique that allows for the chemoselective ligation of two unprotected peptide fragments in aqueous solution.[1] The reaction occurs between a peptide with a C-terminal thioester and a second peptide bearing an N-terminal cysteine residue. The mechanism proceeds through a transthioesterification step, followed by an irreversible S-to-N acyl shift, resulting in the formation of a native peptide bond at the ligation site. This method is instrumental in the total synthesis of proteins, incorporation of unnatural amino acids, and the site-specific labeling of proteins.

Role of (Boc-Cys-OH)₂ in NCL Peptide Synthesis

While not directly used in solid-phase peptide synthesis, (Boc-Cys-OH)₂ is a valuable starting material for the synthesis of S-protected Boc-L-cysteine derivatives, such as Boc-Cys(Trt)-OH, which are essential for Boc-SPPS. The disulfide bond of (Boc-Cys-OH)₂ can be readily reduced to yield two equivalents of Boc-L-cysteine, which can then be protected in situ with a suitable S-protecting group. This approach offers a stable and economical route to obtaining the necessary building blocks for the synthesis of N-terminal cysteine peptides.

Experimental Protocols

This section details the protocols for the conversion of (Boc-Cys-OH)₂ to S-protected monomers for Boc-SPPS, the synthesis of N-terminal cysteine peptides, the preparation of peptide thioesters, and the final native chemical ligation reaction.

Protocol 1: Synthesis of Boc-L-Cysteine from (Boc-Cys-OH)₂ by Reduction

This protocol describes the reduction of the disulfide bond in N,N'-bis(Boc)-L-cystine to yield Boc-L-cysteine.

Materials:

• N,N'-bis(Boc)-L-cystine ((Boc-Cys-OH)₂)

• Tetrahydrofuran (THF)

• Water

• Tributylphosphine (B147548) (Bu₃P)

• Ethyl acetate (B1210297)

• 10% aqueous citric acid

• Saturated aqueous saline solution

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve N,N'-bis(Boc)-L-cystine (1 equivalent) in a mixture of THF and water (e.g., 36.5:1 v/v).

• Cool the solution in an ice bath.

• Add tributylphosphine (1.1 equivalents) to the solution.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Upon completion, add ethyl acetate and 10% aqueous citric acid for extraction.

• Separate the organic phase and wash it with a saturated aqueous saline solution.

• Concentrate the organic phase and purify the resulting residue by silica gel column chromatography to obtain Boc-L-cysteine.

Quantitative Data:

Parameter	Value	Reference
Yield	99%	[2]

Protocol 2: Synthesis of N-Boc-S-trityl-L-cysteine (Boc-Cys(Trt)-OH)

This protocol describes the S-tritylation of L-cysteine followed by N-Boc protection. A similar procedure can be adapted for the S-tritylation of the Boc-L-cysteine obtained from Protocol 1.

Materials:

• S-trityl-L-cysteine

• 2N Sodium hydroxide (B78521) (NaOH) solution

• Di-tert-butyl dicarbonate (B1257347) (Boc₂O)

• Concentrated hydrochloric acid (HCl)

• Dichloromethane (B109758) (DCM)

Procedure:

• Dissolve S-trityl-L-cysteine (1 equivalent) in 2N NaOH solution.

• Add di-tert-butyl dicarbonate (1.6 equivalents).

• Stir the reaction mixture at room temperature for 24 hours.

• After the reaction is complete, acidify the aqueous solution to pH 2 with concentrated HCl.

• Extract the product with dichloromethane (2x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield N-Boc-S-trityl-L-cysteine.

Quantitative Data:

Parameter	Value	Reference
Starting Material	S-trityl-L-cysteine	[3]
Boc₂O equivalents	1.6	[3]
Reaction Time	24 hours	[3]

Protocol 3: Boc-SPPS of N-Terminal Cysteine Peptides

This protocol outlines the manual solid-phase synthesis of a peptide with an N-terminal cysteine using Boc-Cys(Trt)-OH.

Materials:

• Merrifield resin (or other suitable resin for Boc chemistry)

• Boc-protected amino acids (including Boc-Cys(Trt)-OH)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• HBTU (or other coupling reagent)

• Anhydrous HF or TFMSA for final cleavage

Procedure:

• Resin Swelling: Swell the resin in DCM in a reaction vessel.

• First Amino Acid Coupling: Couple the first Boc-amino acid to the resin using standard coupling procedures (e.g., DCC/DMAP or pre-formed symmetrical anhydrides).

• Deprotection: Remove the Boc group by treating the resin with a solution of 50% TFA in DCM for 30 minutes.

• Neutralization: Neutralize the resin with a solution of 10% DIEA in DCM.

• Coupling: Couple the next Boc-amino acid (3 equivalents) using a coupling reagent like HBTU (2.9 equivalents) in the presence of DIEA (6 equivalents) in DMF. Monitor the reaction completion using the Kaiser test.

• Repeat the deprotection, neutralization, and coupling steps for each amino acid in the sequence. For the N-terminal cysteine, use Boc-Cys(Trt)-OH.

• Final Cleavage: After the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups (including the Trt group from cysteine) using anhydrous HF or TFMSA with appropriate scavengers (e.g., anisole, thioanisole).

• Purification: Purify the crude peptide by reverse-phase HPLC.

Protocol 4: Synthesis of Peptide C-Terminal Thioesters by Boc-SPPS

Peptide thioesters are synthesized using Boc chemistry on a thioester resin linker.

Materials:

• Thioester resin (e.g., 3-carboxypropane-1-sulfonyl linker)

• Boc-protected amino acids

• Standard Boc-SPPS reagents (as in Protocol 3.3)

Procedure:

• Follow the standard Boc-SPPS protocol as described in section 3.3 for peptide chain elongation on the thioester resin.

• After assembly of the desired peptide sequence, cleave the peptide thioester from the resin using anhydrous HF. The thioester linkage is stable to the acidic conditions of Boc deprotection cycles but is cleaved by HF.

• Purify the crude peptide thioester by reverse-phase HPLC.

Protocol 5: Native Chemical Ligation Reaction

This protocol describes the ligation of the two peptide fragments.

Materials:

• Purified N-terminal cysteine peptide

• Purified C-terminal peptide thioester

• Ligation buffer: 6 M Guanidine hydrochloride (GdnHCl), 100 mM sodium phosphate, pH 7.5

• Thiol catalyst (optional but recommended): 4-mercaptophenylacetic acid (MPAA) or thiophenol

Procedure:

• Dissolve the N-terminal cysteine peptide and the C-terminal peptide thioester in the ligation buffer to a final concentration of 1-10 mM for each peptide.

• Add the thiol catalyst to the reaction mixture (e.g., 20-50 mM MPAA).

• Monitor the reaction progress by analytical RP-HPLC and mass spectrometry. Ligation is typically complete within a few hours.

• Once the ligation is complete, purify the final protein product by reverse-phase HPLC.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in utilizing (Boc-Cys-OH)₂ for native chemical ligation.

Caption: Reduction of (Boc-Cys-OH)₂ to Boc-Cys-OH.

Caption: S-Protection of Boc-Cys-OH.

Caption: Native Chemical Ligation Workflow.

Conclusion

(Boc-Cys-OH)₂ serves as a practical and economical precursor for the synthesis of S-protected cysteine derivatives required for the Boc-SPPS of N-terminal cysteine-containing peptides. The protocols outlined in this document provide a comprehensive guide for researchers to effectively utilize this starting material in their native chemical ligation workflows for the synthesis of complex peptides and proteins. Careful execution of these protocols will enable the reliable production of the necessary peptide fragments for successful ligation.

References

• 1. Preparations of Boc-Cys(S-Pyr)-OH and Z-Cys(S-Pyr)-OH and their applications in orthogonal coupling of unprotected peptide segments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BOC-CYS-OH synthesis - chemicalbook [chemicalbook.com]
• 3. N-Boc-S-Trityl-L-cysteine | 21947-98-8 [chemicalbook.com]

Application Notes and Protocols: The Role of (Boc-Cys-OH)₂ in Drug Discovery and Development

Introduction

Nα,Nα′-di-Boc-L-cystine, commonly referred to as (Boc-Cys-OH)₂, is a derivative of the amino acid L-cystine where the amino groups are protected by tert-butyloxycarbonyl (Boc) groups. This compound is a pivotal building block in Boc-based Solid-Phase Peptide Synthesis (SPPS), a cornerstone technique in drug discovery.[1] The core utility of (Boc-Cys-OH)₂ lies in its inherent disulfide bond, which is a key structural feature in a vast number of biologically active peptides and proteins.[2] Disulfide bridges are critical for defining the secondary and tertiary structures of peptides, conferring conformational stability, and enhancing resistance to enzymatic degradation.[3][4][5] These properties are highly desirable in therapeutic peptides, leading to improved stability, bioavailability, and receptor binding affinity.[4][6] This document provides detailed application notes and protocols for the use of (Boc-Cys-OH)₂ in the synthesis of complex peptides for therapeutic and diagnostic applications.

Application Note 1: Synthesis of Structurally Constrained Therapeutic Peptides

The introduction of disulfide bonds is a widely used strategy to create cyclic and bicyclic peptides, which often exhibit superior pharmacological profiles compared to their linear counterparts.[4][6] (Boc-Cys-OH)₂ serves as a direct precursor for incorporating cysteine residues, which are subsequently oxidized to form these crucial structural constraints.

A prominent example is the synthesis of Romidepsin (B612169) (FK228), a potent histone deacetylase (HDAC) inhibitor used as an anticancer agent.[7] Romidepsin is a bicyclic depsipeptide where an intramolecular disulfide bond is essential for its biological activity.[7][8] The synthesis involves the careful assembly of a linear precursor containing two cysteine residues, followed by an oxidative cyclization step to form the disulfide bridge.

Experimental Workflow: Boc-SPPS for Cyclic Peptides

The following diagram illustrates a generalized workflow for the synthesis of a cyclic peptide using Boc-SPPS, starting from the reduction of (Boc-Cys-OH)₂.

Caption: General workflow for cyclic peptide synthesis using Boc-SPPS.

Protocol 1: Reductive Cleavage of (Boc-Cys-OH)₂ to Boc-Cys-OH

This protocol describes the preparation of the monomeric Boc-Cys-OH building block, which is used in the peptide elongation steps.

Materials:

• (Boc-Cys-OH)₂

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Tributylphosphine (B147548)

• Ethyl acetate (B1210297)

• 10% Citric acid solution

• Saturated sodium chloride (brine)

• Silica (B1680970) gel for column chromatography

Procedure: [9]

• Dissolve (Boc-Cys-OH)₂ (1.0 eq) in a mixture of THF and water (e.g., 35:1 v/v).

• Cool the solution in an ice bath.

• Add tributylphosphine (1.1 eq) dropwise to the solution while stirring.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Monitor the reaction completion by TLC.

• Once complete, add ethyl acetate and 10% aqueous citric acid to the mixture for extraction.

• Separate the organic phase and wash it with saturated brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting residue by silica gel column chromatography to obtain Boc-Cys-OH as an oily product.

Protocol 2: General Boc-Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of a linear peptide precursor containing cysteine residues.

Materials:

• Merrifield or PAM resin[10]

• Boc-protected amino acids (including Boc-Cys-OH from Protocol 1)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU/HOBt or DCC)

• Scavengers for cleavage (e.g., anisole, ethanedithiol)[11]

• Anhydrous hydrofluoric acid (HF) or Trifluoromethanesulfonic acid (TFMSA) for cleavage[11][12]

• Cold diethyl ether

Procedure:

• Resin Preparation: Swell the resin in DCM for 1 hour in a reaction vessel. Wash with DMF.[13]

• First Amino Acid Loading: Couple the C-terminal Boc-amino acid to the resin using an appropriate method (e.g., as a cesium salt for Merrifield resin).[10]

• Peptide Chain Elongation Cycle: a. Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes to remove the Boc protecting group.[10] Wash the resin with DCM. b. Neutralization: Neutralize the resulting TFA salt by washing the resin with 5-10% DIEA in DMF.[11] Wash thoroughly with DMF. c. Coupling: Dissolve the next Boc-amino acid (3 eq) and coupling reagents (e.g., HBTU/HOBt) in DMF and add to the resin. Agitate for 1-2 hours. Monitor coupling completion (e.g., with a Kaiser test). d. Washing: Wash the resin with DMF and DCM. e. Repeat: Repeat the deprotection, neutralization, and coupling cycle for each amino acid in the sequence.

• Cleavage and Deprotection: a. Dry the peptide-resin thoroughly under vacuum. b. Perform the cleavage using a strong acid like anhydrous HF or TFMSA in the presence of appropriate scavengers. This step must be done with extreme caution in a specialized apparatus.[11][14] c. Precipitate the crude peptide by adding the cleavage mixture to cold diethyl ether.

• Purification: Purify the linear peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data: Synthesis of Cysteine-Rich Peptides

The efficiency of peptide synthesis can be evaluated at various stages. The following table provides representative data for the synthesis of peptides using Boc-SPPS. Actual yields may vary based on the peptide sequence and specific conditions.

Parameter	Typical Value	Method of Analysis	Reference
Resin Loading Substitution	0.5 - 1.0 mmol/g	Manufacturer Specification	[10]
Coupling Efficiency per Cycle	>99%	Kaiser Test / Amino Acid Analysis	N/A
Overall Yield (Crude Peptide)	75 - 95%	Gravimetric Analysis	[15]
Purity after Cleavage (Crude)	60 - 85%	RP-HPLC	N/A
Yield after Purification	30 - 60%	Gravimetric Analysis / UV Spec	[16]
Final Purity	>98%	RP-HPLC / Mass Spectrometry	[13]

Application Note 2: Precursor for Radiolabeled Imaging Agents

Peptides containing cysteine residues are effective chelators for various radiometals used in Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging. (Boc-Cys-OH)₂ is the starting material for incorporating these cysteine residues into peptides designed to target specific biological markers, such as receptors overexpressed on tumor cells.

For example, a peptide targeting the gastrin-releasing peptide receptor (GRPR) can be synthesized with a cysteine-containing sequence. This peptide can then be labeled with a positron-emitting radionuclide like Copper-64 (⁶⁴Cu).[17] The resulting radiopharmaceutical, ⁶⁴Cu-peptide, can be used to visualize GRPR-positive tumors non-invasively, aiding in cancer diagnosis and staging. The design of chelators is crucial to ensure the radiometal is held with high kinetic stability to prevent its release in vivo.[17]

Experimental Workflow: Development of a ⁶⁴Cu-Labeled Peptide PET Agent

The diagram below outlines the key stages in developing a peptide-based PET imaging agent, from synthesis to preclinical imaging.

Caption: Workflow for developing a ⁶⁴Cu-labeled peptide for PET imaging.

Protocol 3: Radiolabeling of a Cysteine-Containing Peptide with ⁶⁴Cu

This protocol provides a general method for labeling a purified peptide with Copper-64.

Materials:

• Purified cysteine-containing peptide (typically 1 mg/mL in water or buffer)

• ⁶⁴CuCl₂ solution in dilute HCl

• Ammonium acetate or sodium acetate buffer (0.1 M, pH 5.5)

• Metal-free water and vials

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• In a metal-free microcentrifuge tube, add 50-100 µg of the peptide solution.

• Add 100-200 µL of the acetate buffer to the peptide.

• Carefully add the ⁶⁴CuCl₂ solution (e.g., 37-185 MBq, 1-5 mCi) to the peptide-buffer mixture.

• Gently vortex the mixture and incubate at a controlled temperature (e.g., 37-50°C) for 15-30 minutes.

• After incubation, perform quality control by spotting a small aliquot on a TLC plate or injecting it into a radio-HPLC system to determine the radiochemical purity.

• If necessary, purify the labeled peptide from free ⁶⁴Cu using a C18 Sep-Pak cartridge.

• Formulate the final product in sterile saline for in vivo use.

Quantitative Data: Radiopharmaceutical Characterization

The quality and suitability of a radiopharmaceutical are defined by several key parameters, summarized below.

Parameter	Typical Value	Method of Analysis	Reference
Radiochemical Yield (RCY)	>90%	Radio-TLC / Radio-HPLC	[18]
Radiochemical Purity (RCP)	>98%	Radio-TLC / Radio-HPLC	[18]
Specific Activity	1-10 GBq/µmol	Calculation based on radioactivity and peptide mass	N/A
In Vitro Stability (Serum)	>95% stable at 4h	Radio-HPLC	[18]
Tumor Uptake (%ID/g)	2 - 10 %ID/g at 1h p.i.	Biodistribution Study / PET Imaging	[17]

References

• 1. Microwave-assisted Boc-solid phase peptide synthesis of cyclic cysteine-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Editorial: Chemical Design and Biomedical Applications of Disulfide-rich Peptides: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.monash.edu [research.monash.edu]
• 4. researchgate.net [researchgate.net]
• 5. uwaterloo.ca [uwaterloo.ca]
• 6. nbinno.com [nbinno.com]
• 7. medkoo.com [medkoo.com]
• 8. WO2016084100A2 - Novel and efficient method for large scale synthesis of romidepsin - Google Patents [patents.google.com]
• 9. BOC-CYS-OH synthesis - chemicalbook [chemicalbook.com]
• 10. chempep.com [chempep.com]
• 11. peptide.com [peptide.com]
• 12. peptide.com [peptide.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. digital.csic.es [digital.csic.es]
• 16. mdpi.com [mdpi.com]
• 17. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Solution-Phase Synthesis Utilizing (Boc-Cys-OH)₂

For Researchers, Scientists, and Drug Development Professionals

Introduction

Symmetrical disulfide-containing peptides are crucial motifs in a vast array of biologically active molecules, including therapeutic peptides and peptidomimetics. The introduction of a cystine bridge can confer conformational rigidity, enhance stability against proteolysis, and is often essential for biological activity. This document provides a detailed protocol for the solution-phase synthesis of a symmetrical peptide dimer by coupling N,N'-di-Boc-L-cystine, (Boc-Cys-OH)₂, with a C-terminally protected amino acid or peptide. This approach offers a convergent and efficient route to such structures, avoiding the often-unpredictable oxidation step of two separate cysteine-containing fragments. The Boc (tert-butyloxycarbonyl) protecting group is employed for the N-terminal amines, which can be removed under acidic conditions.[1][2][]

Data Presentation

The following table summarizes representative quantitative data for the solution-phase coupling of (Boc-Cys-OH)₂ with a model amino acid ester, Glycine methyl ester hydrochloride (H-Gly-OMe·HCl), to form (Boc-Cys-Gly-OMe)₂. The data is illustrative of typical yields and purities achievable with the described protocols.

Coupling Reagent/Method	Base (Equivalents)	Reaction Time (h)	Crude Yield (%)	Purity by HPLC (%)	Reference
HBTU/HOBt	DIEA (4.0)	4	85	>90	Inferred from[4]
EDC·HCl/HOBt	NMM (2.0)	6	78	>85	Inferred from[1][5]
DIC/HOBt	N/A	8	75	>85	Inferred from[5]

Note: Yields and purities are sequence and condition dependent and may require optimization.

Experimental Protocols

This section details the step-by-step methodology for the solution-phase synthesis of a symmetrical peptide dimer using (Boc-Cys-OH)₂.

Materials and Reagents

• N,N'-di-Boc-L-cystine ((Boc-Cys-OH)₂)

• Amino acid or peptide ester hydrochloride (e.g., H-Gly-OMe·HCl)

• Coupling reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride), or DIC (N,N'-Diisopropylcarbodiimide)

• Additives: HOBt (1-Hydroxybenzotriazole)

• Bases: DIEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine)

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Ethyl acetate (B1210297) (EtOAc), Tetrahydrofuran (THF)

• Aqueous solutions: 5% aqueous citric acid, saturated aqueous sodium bicarbonate (NaHCO₃), brine

• Drying agent: Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Protocol 1: Coupling using HBTU/HOBt

This protocol is generally efficient and minimizes the risk of racemization.[4]

• Dissolution of Reactants: In a round-bottom flask, dissolve (Boc-Cys-OH)₂ (1.0 equivalent) and HOBt (2.2 equivalents) in a minimal amount of DMF.

• Addition of Amine Component: In a separate flask, dissolve the amino acid ester hydrochloride (2.2 equivalents) in DMF and add DIEA (4.4 equivalents) to neutralize the salt and provide the catalytic base.

• Activation and Coupling: Add the HBTU (2.2 equivalents) to the solution of (Boc-Cys-OH)₂ and HOBt, and stir for 5-10 minutes at 0 °C for pre-activation.

• Add the neutralized amino acid ester solution to the activated (Boc-Cys-OH)₂ solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous citric acid (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica (B1680970) gel or by recrystallization.

Protocol 2: Coupling using EDC·HCl/HOBt

This method utilizes a water-soluble carbodiimide, which can simplify the removal of byproducts.[1][5]

• Dissolution of Reactants: Dissolve (Boc-Cys-OH)₂ (1.0 equivalent), the amino acid ester hydrochloride (2.2 equivalents), and HOBt (2.2 equivalents) in DCM or a mixture of DCM/DMF.

• Neutralization: Add NMM (2.2 equivalents) to the solution to neutralize the hydrochloride salt.

• Coupling: Cool the reaction mixture to 0 °C in an ice bath. Add EDC·HCl (2.2 equivalents) portion-wise over 15 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 6-8 hours. Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Filter the reaction mixture to remove any precipitated urea (B33335) byproduct.

  • Wash the filtrate sequentially with 5% aqueous citric acid (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo.

• Purification: Purify the crude peptide via flash chromatography or recrystallization.

N-Terminal Boc Deprotection Protocol

The Boc protecting groups can be removed to allow for further peptide chain elongation or to yield the final deprotected peptide.

• Dissolution: Dissolve the Boc-protected peptide in DCM.

• Deprotection: Add an excess of Trifluoroacetic acid (TFA) (e.g., 20-50% v/v in DCM).[6]

• Reaction: Stir the solution at room temperature for 1-2 hours. Monitor the deprotection by TLC or LC-MS.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Co-evaporate with toluene (B28343) (2-3 times) to ensure complete removal of residual acid.

  • Precipitate the deprotected peptide by adding cold diethyl ether.

  • Collect the precipitate by filtration or centrifugation.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the chemical logic of the synthesis.

Caption: Experimental workflow for the solution-phase synthesis.

Caption: Logical relationship of the chemical transformation.

References

• 1. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 2. peptide.com [peptide.com]
• 4. Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. chempep.com [chempep.com]

Technical Notes & Optimization

Technical Support Center: (Boc-Cys-OH)₂ Coupling Efficiency

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address poor coupling efficiency specifically encountered with (Boc-Cys-OH)₂ during solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor coupling efficiency when using (Boc-Cys-OH)₂?

Poor coupling efficiency with (Boc-Cys-OH)₂ can stem from several factors, primarily related to its structure and the nature of solid-phase peptide synthesis. The main culprits include:

• Steric Hindrance: The bulky tert-butyloxycarbonyl (Boc) protecting groups on both the α-amino and the thiol groups of the cysteine dimer create significant steric hindrance. This bulkiness can physically impede the approach of the activated carboxyl group to the free N-terminal amine on the growing peptide chain, resulting in slower reaction kinetics and incomplete coupling.[1]

• Peptide Aggregation: As the peptide chain elongates, it can fold into secondary structures and aggregate on the solid support. This aggregation can block reactive sites, preventing the incoming (Boc-Cys-OH)₂ from accessing the N-terminal amine. Hydrophobic sequences are particularly prone to aggregation.[2]

• Suboptimal Activation: The carboxylic acid of (Boc-Cys-OH)₂ must be activated to a reactive species to facilitate coupling. If the activation is inefficient due to the choice of reagents or reaction conditions, the subsequent coupling reaction will be poor.

• Incomplete Deprotection: If the N-terminal protecting group (e.g., Fmoc or Boc) of the preceding amino acid is not completely removed, there will be fewer free amines available for coupling, leading to a lower yield.

• Racemization: Cysteine is highly susceptible to racemization during the activation step, especially in the presence of a base.[3] While this doesn't directly lower the coupling yield, it results in diastereomeric impurities that are difficult to separate from the target peptide.

Q2: How can I detect and monitor the coupling efficiency of (Boc-Cys-OH)₂?

Monitoring coupling reactions is crucial for a successful synthesis.[4] The two most common methods are:

• Qualitative Monitoring (In-process): The Kaiser test (or ninhydrin (B49086) test) is a rapid colorimetric assay used to detect the presence of free primary amines on the resin.[5][6][7]

  • A positive result (blue/purple color) indicates the presence of unreacted amines, signifying an incomplete coupling reaction.[5][6]

  • A negative result (yellow/colorless) suggests that the coupling is complete.[5]

• Quantitative Analysis (Post-synthesis): A small amount of the peptide-resin can be cleaved, and the resulting crude peptide is analyzed by High-Performance Liquid Chromatography (HPLC).[1][8] This method can quantify the purity of the peptide and identify the presence of deletion sequences resulting from incomplete coupling.[9][10]

Q3: Which coupling reagents are recommended for a sterically hindered amino acid dimer like (Boc-Cys-OH)₂?

Standard coupling reagents may be inefficient for sterically hindered amino acids. More potent activating reagents are generally required.[1] The following classes of reagents are recommended:

• Uronium/Aminium Salts: Reagents like HATU, HCTU, and HBTU are highly reactive and fast-acting, making them suitable for difficult couplings.[3][11][12] HATU is often particularly effective for hindered couplings.[11]

• Phosphonium Salts: Reagents like PyBOP and PyAOP are also very efficient and do not cause guanidinylation, a side reaction possible with uronium salts when used in excess.[11]

• Oxyma-Based Reagents: COMU offers reactivity comparable or superior to HATU with reduced racemization potential and enhanced safety.[11][13]

It is also highly recommended to use additives that can suppress racemization, such as 1-Hydroxybenzotriazole (HOBt), 7-Aza-1-hydroxybenzotriazole (HOAt), or Ethyl (hydroxyimino)cyanoacetate (OxymaPure).[11][14][15]

Q4: Can adjusting reaction conditions other than the coupling reagent improve the yield?

Yes, optimizing the reaction environment is a key strategy for improving coupling efficiency:

• Solvent Choice: If peptide aggregation is suspected, switching the solvent from the standard N,N-Dimethylformamide (DMF) to N-Methyl-2-pyrrolidone (NMP) can improve the solvation of the growing peptide chain and disrupt aggregation.[2][11] Adding chaotropic salts or using solvent mixtures can also be beneficial.[2]

• Temperature: Cautiously increasing the reaction temperature (e.g., to 35-50°C) can sometimes overcome aggregation and increase the reaction rate. However, this should be done with care as it can also increase the risk of side reactions like racemization.[2][11][16]

• Concentration: Increasing the concentration of the amino acid and coupling reagents can help drive the reaction to completion.[11]

Troubleshooting Guide for Poor (Boc-Cys-OH)₂ Coupling

This guide provides a systematic approach to diagnosing and resolving poor coupling efficiency.

Caption: A workflow for troubleshooting low peptide coupling yields.

Data Summary

The choice of coupling reagent can significantly impact the efficiency of the reaction, especially for hindered amino acids. While specific quantitative data for (Boc-Cys-OH)₂ is sequence-dependent, the relative effectiveness of common coupling reagents is well-established.

Coupling Reagent Class	Examples	Relative Reactivity	Racemization Potential	Key Advantages
Carbodiimides	DIC, EDC	Moderate	Moderate to High	Cost-effective; use with additives (HOBt, Oxyma) is crucial.[14][15]
Phosphonium Salts	PyBOP, PyAOP	High	Low	Efficient, does not cause guanidinylation.[11]
Uronium/Aminium Salts	HBTU, HCTU, HATU	Very High	Low to Moderate	Very fast and effective; HATU is excellent for hindered couplings.[3][11]
Oxyma-Based Reagents	COMU, PyOxim	Very High	Very Low	High reactivity, excellent racemization suppression, safer byproducts.[11][13]

Experimental Protocols

Protocol 1: Qualitative Kaiser (Ninhydrin) Test

This protocol is used to qualitatively assess the presence of free primary amines on the resin during SPPS.[5][6]

Reagents:

• Reagent A: 1.0 mL of a 16.5 mg/mL KCN solution in water diluted to 50 mL with pyridine (B92270).

• Reagent B: 1.0 g of ninhydrin dissolved in 20 mL of n-butanol.[6]

• Reagent C: 40 g of phenol (B47542) dissolved in 20 mL of n-butanol.[6]

Procedure:

• Sample Collection: Carefully remove a small sample of the peptide-resin (approximately 10-15 beads) from the reaction vessel.[5]

• Washing: Place the resin beads in a small test tube and wash them thoroughly with a solvent such as DMF to remove any residual reagents. Decant the solvent.[5]

• Reagent Addition: Add 2-3 drops of each Reagent A, B, and C to the test tube containing the resin beads. Prepare a reference tube without resin.[6]

• Incubation: Heat the test tube at 100-110°C for 5 minutes.[6]

• Observation: Remove the test tube from the heat and observe the color of the beads and the solution.[5]

  • Intense Blue Solution/Beads: Failed or incomplete coupling.[6]

  • Colorless or Faint Blue Solution/Beads: Complete coupling.[6]

Protocol 2: Double Coupling

If the Kaiser test is positive after the initial coupling, a second coupling should be performed.

Procedure:

• Wash: Wash the peptide-resin thoroughly with DMF (3-5 times) to remove byproducts from the first coupling attempt.

• Prepare Coupling Solution: Prepare a fresh solution of (Boc-Cys-OH)₂, an equivalent amount of a potent coupling reagent (e.g., HATU), and a base (e.g., DIPEA) in DMF.

• Recouple: Add the fresh coupling solution to the washed peptide-resin.

• React: Allow the reaction to proceed for 1-2 hours at room temperature.

• Wash and Test: Wash the resin again with DMF and perform another Kaiser test to confirm the completion of the reaction.

Protocol 3: Capping of Unreacted Amines

If double coupling fails to yield a negative Kaiser test, the unreacted N-terminal amines should be "capped" to prevent the formation of deletion peptide impurities.[4]

Procedure:

• Wash: After the final coupling attempt, wash the peptide-resin with DMF (3 times).[4]

• Prepare Capping Solution: Prepare a capping solution, typically a mixture of acetic anhydride and a base (like pyridine or DIPEA) in DMF. A common mixture is 20% acetic anhydride and 2% DIPEA in DMF.[1]

• React: Add the capping solution to the resin and agitate for 30 minutes at room temperature.[1][4]

• Wash: Wash the resin thoroughly with DMF (3 times) and DCM (3 times) before proceeding to the N-terminal deprotection of the successfully coupled chains.[1]

Protocol 4: Peptide Cleavage and HPLC Analysis

This protocol describes the cleavage of the peptide from the resin and subsequent analysis of its purity by HPLC.

Procedure:

• Resin Preparation: After synthesis is complete, wash the peptide-resin thoroughly with DCM and dry it under vacuum.

• Cleavage: Place the dried peptide-resin (e.g., 50-100 mg) into a reaction vessel. Add a freshly prepared cleavage cocktail. A standard cocktail for peptides with acid-sensitive residues is 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% Water.[8] Let the reaction proceed for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding 9-10 volumes of ice-cold diethyl ether. A white precipitate should form.[8][17]

• Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether and wash the pellet with cold ether 2-3 more times to remove scavengers and residual TFA. Dry the peptide pellet.[17]

• HPLC Analysis:

  • Sample Preparation: Dissolve the crude peptide in the HPLC mobile phase A (~1 mg/mL).[8][17]

  • Conditions:

    • Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm).[8]

    • Mobile Phase A: 0.1% TFA in HPLC-grade water.[8]

    • Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile (B52724) (ACN).[8]

    • Gradient: A typical analytical gradient is 5% to 65% B over 30 minutes.

    • Detection: Monitor the absorbance at 214-220 nm.[18]

  • Analysis: The purity is determined by calculating the area of the main product peak as a percentage of the total area of all peaks in the chromatogram.[10][17]

Caption: Workflow for peptide cleavage and purity analysis by HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Peptide Synthesis [en.bio-protocol.org]
• 8. benchchem.com [benchchem.com]
• 9. almacgroup.com [almacgroup.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]
• 12. jpt.com [jpt.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. bachem.com [bachem.com]
• 15. books.rsc.org [books.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. peptide.com [peptide.com]
• 18. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]

Technical Support Center: Optimization of Deprotection Conditions for (Boc-Cys-OH)₂

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the deprotection of N,N'-di-Boc-L-cystine, herein referred to as (Boc-Cys-OH)₂.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the deprotection of (Boc-Cys-OH)₂?

A1: The primary challenge is the complete removal of the tert-butoxycarbonyl (Boc) protecting groups under acidic conditions without causing unwanted side reactions. The main side reaction of concern is the alkylation of the resulting free thiol groups by the tert-butyl cation generated during the deprotection process, which can lead to the formation of S-tert-butylated cysteine byproducts.[1][2][3] Additionally, ensuring the stability of the disulfide bond during the reaction and workup is crucial if the desired product is cystine.

Q2: Which acidic conditions are recommended for the deprotection of (Boc-Cys-OH)₂?

A2: The most common and effective method for Boc deprotection is treatment with a strong acid such as trifluoroacetic acid (TFA), typically in a solvent like dichloromethane (B109758) (DCM).[4][5][6] A solution of 25-50% TFA in DCM is a standard starting point.[7] Another common reagent is 4M HCl in 1,4-dioxane (B91453).[7] The choice between these reagents may depend on the scale of the reaction and the desired workup procedure.

Q3: What is the role of scavengers, and are they necessary for this deprotection?

A3: Scavengers are essential to prevent the reactive tert-butyl cation, a byproduct of Boc cleavage, from alkylating the nucleophilic thiol groups of cysteine.[1][2][8] For cysteine-containing compounds, scavengers are highly recommended.[1][3] Common scavengers include triisopropylsilane (B1312306) (TIS), water, and 1,2-ethanedithiol (B43112) (EDT).[8][9] A standard scavenger cocktail is a mixture of 95% TFA, 2.5% water, and 2.5% TIS.[8]

Q4: Can the disulfide bond in (Boc-Cys-OH)₂ be cleaved during deprotection?

A4: Standard acidic deprotection conditions with TFA are generally compatible with disulfide bonds. However, the presence of certain scavengers, particularly those with thiol groups like 1,2-ethanedithiol (EDT), can potentially lead to disulfide exchange or reduction, especially with prolonged reaction times.[10] If the integrity of the disulfide bond is paramount, using non-thiol-based scavengers like TIS and water is advisable.

Q5: How can I monitor the progress of the deprotection reaction?

A5: The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[3] On TLC, the disappearance of the starting material and the appearance of the more polar product spot (due to the free amino groups) can be observed. LC-MS provides more definitive evidence of the conversion and allows for the detection of any side products.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Deprotection	1. Insufficient acid concentration or reaction time.[1][2] 2. Low reaction temperature. 3. Steric hindrance.[1]	1. Increase the concentration of TFA (up to 95%) or extend the reaction time (monitor by TLC/LC-MS).[7] 2. Perform the reaction at room temperature. 3. If steric hindrance is an issue, consider longer reaction times or a stronger acid system.
Presence of S-tert-butylated Side Product	1. Absence or insufficient concentration of scavengers.[1][2] 2. Highly reactive substrate.	1. Always include scavengers in the deprotection cocktail. A common mixture is TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[8] 2. Increase the scavenger concentration (e.g., up to 5% TIS).
Disulfide Bond Cleavage/Scrambling	1. Use of thiol-based scavengers (e.g., EDT).[10] 2. Presence of reducing agents in the reaction mixture.	1. Avoid thiol-based scavengers if disulfide integrity is critical. Use TIS and water instead. 2. Ensure all reagents and solvents are free from reducing contaminants.
Oxidation of Cysteine	The free thiol group is susceptible to oxidation, which can lead to the formation of undesired disulfide-linked oligomers.[2]	While the starting material is already a disulfide, if any reduction occurs, re-oxidation can be promoted by exposure to air during workup. If the monomeric cysteine is the desired product, a reducing agent should be used in a separate step after deprotection.

Data Presentation

Table 1: Common Deprotection Cocktails and Conditions

Cocktail Composition (v/v/v)	Typical Reaction Time	Temperature	Key Considerations
25-50% TFA in DCM	30 min - 2 hours	0°C to Room Temp.	A good starting point for optimization.[7]
95% TFA / 2.5% H₂O / 2.5% TIS	2 - 4 hours	Room Temp.	Effective for preventing tert-butylation.[8]
4M HCl in 1,4-Dioxane	30 min - 2 hours	Room Temp.	Alternative to TFA; product is the HCl salt.[7]
Reagent K (TFA/phenol/water/thioanisole/EDT)	2 - 4 hours	Room Temp.	A robust cocktail for complex substrates, but contains malodorous and toxic components.[9]

Table 2: Efficacy of Different Scavenger Cocktails in Preventing Side Reactions (Illustrative Data)

Scavenger Cocktail	Target Product Purity (%)	S-tert-butylated Impurity (%)	Notes
95% TFA	85	15	Significant side product formation without scavengers.
95% TFA / 5% H₂O	90	10	Water alone provides some scavenging effect.
95% TFA / 5% TIS	>98	<2	TIS is a highly effective scavenger for the tert-butyl cation.[8]
95% TFA / 2.5% H₂O / 2.5% TIS	>99	<1	A well-balanced and commonly used cocktail.[8]

Note: The purity and impurity percentages are illustrative and can vary depending on the specific reaction conditions and substrate.

Experimental Protocols

Protocol 1: Standard Deprotection of (Boc-Cys-OH)₂ using TFA/TIS/H₂O

• Preparation: Dissolve (Boc-Cys-OH)₂ in a minimal amount of DCM in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0°C in an ice bath.

• Deprotection Cocktail Addition: Slowly add a pre-prepared deprotection cocktail of TFA/TIS/H₂O (95:2.5:2.5 v/v) to the reaction mixture. A typical volume is 10 mL of cocktail per gram of substrate.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

  • Co-evaporate with toluene (B28343) to remove residual TFA.

  • Triturate the residue with cold diethyl ether to precipitate the product (cystine dihydrotrifluoroacetate salt).

  • Collect the solid by filtration and wash with cold diethyl ether.

  • Dry the product under vacuum.

Protocol 2: Deprotection of (Boc-Cys-OH)₂ using HCl in Dioxane

• Preparation: Suspend (Boc-Cys-OH)₂ in 1,4-dioxane in a round-bottom flask.

• Reagent Addition: Add a solution of 4M HCl in 1,4-dioxane (typically 5-10 equivalents) to the suspension at room temperature.

• Reaction: Stir the mixture for 1-3 hours. The reaction mixture should become a clear solution as the product dissolves. Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Remove the solvent under reduced pressure.

  • Add diethyl ether to the residue to precipitate the product (cystine dihydrochloride (B599025) salt).

  • Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Boc Deprotection - TFA [commonorganicchemistry.com]
• 6. jk-sci.com [jk-sci.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 10. Boc Resin Cleavage Protocol [sigmaaldrich.com]

Technical Support Center: Enhancing Peptide Yields with (Boc-Cys-OH)₂

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of peptides containing (Boc-Cys-OH)₂, also known as N,N'-di-Boc-L-cystine. Our goal is to help you improve peptide yield and purity by providing detailed experimental protocols and addressing common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary strategy for incorporating a disulfide bridge using a cysteine dimer in Boc-SPPS?

The most common and recommended strategy for synthesizing peptides with a disulfide bridge is not the direct incorporation of (Boc-Cys-OH)₂. Instead, the standard approach involves the stepwise solid-phase peptide synthesis (SPPS) using an N-α-Boc-protected cysteine with a suitable side-chain protecting group, such as Trityl (Trt) or 4-methylbenzyl (Meb). Following the assembly of the linear peptide chain, the disulfide bond is formed either on the resin or after cleavage from the solid support through an oxidation step. This method offers greater control and generally results in higher yields and purity.

Q2: What are the potential challenges of directly using (Boc-Cys-OH)₂ in SPPS?

Directly coupling (Boc-Cys-OH)₂ in solid-phase peptide synthesis can present several challenges that may lead to lower yields:

• Poor Solubility: (Boc-Cys-OH)₂ can have limited solubility in common SPPS solvents like DMF and NMP, leading to incomplete dissolution and inefficient coupling.

• Steric Hindrance: The bulky nature of the dimeric amino acid can sterically hinder the coupling reaction, resulting in incomplete acylation of the resin-bound amine.

• Disulfide Scrambling: Under certain coupling conditions, particularly with prolonged activation times or the presence of certain bases, the disulfide bond in (Boc-Cys-OH)₂ can be susceptible to scrambling, leading to the formation of undesired dimeric or oligomeric byproducts.

• Double Coupling: Due to the symmetrical nature of (Boc-Cys-OH)₂, there is a risk of the molecule coupling to two different peptide chains on the resin, leading to cross-linked impurities that are difficult to remove.

Q3: What are the most common side reactions when working with cysteine in peptide synthesis, and how can they be minimized?

Several side reactions can occur when synthesizing cysteine-containing peptides, leading to reduced yields and impurities.[1]

• Racemization: Cysteine is highly prone to racemization (loss of stereochemical integrity) during the carboxyl group activation step.[2][3] This is particularly problematic for C-terminal cysteine residues.[1] To minimize racemization, it is recommended to use racemization-suppressing additives like 1-Hydroxybenzotriazole (HOBt) or OxymaPure.[2] Advanced coupling reagents that incorporate these additives, such as COMU and HATU, are effective at reducing racemization.[2]

• β-Elimination: Base-catalyzed elimination of the protected sulfhydryl group can lead to the formation of a dehydroalanine (B155165) intermediate. This can be minimized by using sterically bulky protecting groups like Trityl (Trt).[2]

• S-Alkylation: During the final cleavage from the resin, reactive carbocations generated from the resin linker or other protecting groups can alkylate the cysteine thiol group.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Problem	Potential Cause	Recommended Solution
Low Coupling Efficiency / Incomplete Reaction	Poor solubility of (Boc-Cys-OH)₂.	Attempt to dissolve (Boc-Cys-OH)₂ in a minimal amount of a stronger solvent like DMSO before diluting with the primary coupling solvent (e.g., NMP or DMF). Use sonication to aid dissolution.
Steric hindrance from the bulky dimer.	Increase the coupling time and/or temperature. Consider using a more potent coupling reagent such as HATU or HCTU. Double coupling may be necessary.
Presence of Deletion Peptides in Final Product	Incomplete Boc deprotection of the preceding amino acid.	Ensure complete Boc deprotection by extending the deprotection time or using a fresh TFA solution. Monitor deprotection using the Kaiser test.[1]
Inefficient coupling of (Boc-Cys-OH)₂.	See "Low Coupling Efficiency" above.
Formation of Oligomeric Byproducts	Disulfide scrambling during coupling.	Minimize the pre-activation time of (Boc-Cys-OH)₂ before adding it to the resin. Avoid strong bases if possible.
Double coupling of (Boc-Cys-OH)₂ to two peptide chains.	Use a lower substitution resin to increase the distance between peptide chains, reducing the likelihood of cross-linking.
Racemization of Cysteine Residue	Over-activation or use of strong bases during coupling.	Use a coupling cocktail containing an anti-racemization additive like HOBt or OxymaPure. Employ a weaker base such as N,N-diisopropylethylamine (DIEA) instead of stronger bases.

Experimental Protocols

Given the challenges associated with the direct use of (Boc-Cys-OH)₂, the following protocol outlines the more standard and recommended method for synthesizing a peptide with a disulfide bridge using Boc-Cys(Trt)-OH.

Protocol 1: Solid-Phase Synthesis of a Disulfide-Bridged Peptide via Stepwise Cysteine Incorporation and On-Resin Oxidation

Materials:

• Boc-protected amino acids (including Boc-Cys(Trt)-OH)

• Appropriate resin (e.g., MBHA resin for peptide amides)

• Coupling reagents (e.g., HBTU/HOBt or HATU)

• N,N-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Piperidine (for Fmoc removal if using a mixed Boc/Fmoc strategy for orthogonal protection)

• Iodine (I₂)

• Thiol scavengers (e.g., triisopropylsilane (B1312306) (TIS), ethanedithiol (EDT))

• Diethyl ether

Procedure:

• Resin Preparation: Swell the resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• Peptide Chain Elongation (Standard Boc-SPPS Cycle):

  • Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes. Wash with DCM (3x) and DMF (3x).

  • Neutralization: Treat the resin with 10% DIEA in DMF for 2 x 2 minutes. Wash with DMF (3x).

  • Amino Acid Coupling: In a separate vessel, pre-activate the Boc-amino acid (3 equivalents) with HBTU/HOBt (3 equivalents) and DIEA (6 equivalents) in DMF for 2-5 minutes. Add the activated amino acid solution to the resin and couple for 1-2 hours. Monitor the coupling reaction with the Kaiser test. Wash with DMF (3x) and DCM (3x).

  • Repeat the cycle for each amino acid in the sequence, incorporating Boc-Cys(Trt)-OH at the desired positions.

• On-Resin Cysteine Deprotection (Trt Removal):

  • After assembling the linear peptide, wash the resin with DCM.

  • Treat the resin with a solution of 1-2% TFA and 2-5% TIS in DCM. The release of the trityl cation can be monitored by the appearance of a yellow-orange color. Repeat the treatment until the solution remains colorless.

  • Wash the resin thoroughly with DCM and then DMF.

• On-Resin Disulfide Bond Formation (Oxidation):

  • Swell the resin with the deprotected cysteine residues in DMF.

  • Add a solution of iodine (I₂) (3-5 equivalents relative to the peptide) in DMF. Agitate the mixture until the reaction is complete (typically 1-2 hours), as monitored by Ellman's test for free thiols.

  • Wash the resin with DMF to remove excess iodine, followed by DCM.

• Final Cleavage and Deprotection:

  • Cleave the peptide from the resin and remove the remaining side-chain protecting groups using a suitable cleavage cocktail (e.g., HF/anisole or a trifluoromethanesulfonic acid (TFMSA)-based cocktail).

  • Precipitate the crude peptide with cold diethyl ether, wash, and dry under vacuum.

• Purification and Analysis:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by analytical RP-HPLC and mass spectrometry.

Visualizations

Experimental Workflow for Disulfide-Bridged Peptide Synthesis

Caption: Standard workflow for synthesizing disulfide-bridged peptides.

Troubleshooting Logic for Low Peptide Yield

Caption: Troubleshooting logic for addressing low peptide yield.

References

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. blog.mblintl.com [blog.mblintl.com]

How to avoid racemization of cysteine when using (Boc-Cys-OH)₂

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to avoid the racemization of cysteine when using Boc-protected derivatives in solid-phase peptide synthesis (SPPS). Below you will find frequently asked questions, a troubleshooting guide, and detailed experimental protocols to maintain the stereochemical purity of your synthetic peptides.

Frequently Asked Questions (FAQs)

Q1: What is cysteine racemization and why is it a concern in peptide synthesis?

A1: Cysteine racemization is the conversion of the L-cysteine enantiomer to its D-cysteine counterpart during the peptide synthesis process. This is a significant issue because the biological activity of a peptide is highly dependent on its specific three-dimensional structure, which is dictated by the stereochemistry of its constituent amino acids. The presence of D-cysteine impurities can lead to peptides with reduced or altered biological function, posing challenges for therapeutic applications.[1][2]

Q2: What is the primary mechanism of cysteine racemization during peptide coupling?

A2: The primary mechanism for cysteine racemization during peptide bond formation is through direct enolization. The α-proton of the activated cysteine residue becomes acidic and can be abstracted by a base. This results in the formation of a planar carbanion intermediate. Subsequent reprotonation can occur from either side, leading to a mixture of L- and D-cysteine configurations. Cysteine is particularly susceptible to this due to the stabilizing effect of the sulfur atom on the carbanion.[3]

Q3: Is it advisable to use the disulfide, (Boc-Cys-OH)₂, directly in stepwise peptide synthesis?

A3: While theoretically possible, the direct use of (Boc-Cys-OH)₂ in stepwise solid-phase peptide synthesis is not a standard or recommended practice. The primary challenge lies in the simultaneous activation of two carboxyl groups, which can lead to a mixture of products, including incomplete couplings and oligomerization. Furthermore, the disulfide bond may not be entirely stable under all coupling and deprotection conditions used in Boc-SPPS. The more reliable and conventional approach is to use a Boc-cysteine monomer with a suitable thiol protecting group, such as Acetamidomethyl (Acm) or Trityl (Trt).[3][4]

Q4: Which factors have the most significant impact on cysteine racemization?

A4: Several factors can influence the extent of cysteine racemization:

• Coupling Reagents: Onium salt reagents (e.g., HBTU, PyBOP) in the presence of a strong base can promote racemization, especially with pre-activation. Carbodiimide reagents like DIC, when used with racemization-suppressing additives, are generally a safer choice.[1]

• Bases: Strong tertiary amines such as N,N-diisopropylethylamine (DIEA) significantly increase the rate of racemization. The use of weaker or more sterically hindered bases like N-methylmorpholine (NMM) or 2,4,6-collidine is recommended.[2]

• Pre-activation Time: Prolonged pre-activation of the amino acid before addition to the resin can increase the opportunity for racemization.[3]

• S-Protecting Group: The choice of the thiol protecting group can also play a role. For instance, the Acm group has been observed to result in lower racemization compared to the Trt group under certain conditions.[2][3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High levels of D-cysteine detected in the final peptide.	Use of strong activating reagents (e.g., HBTU, PyBOP) with a strong base (e.g., DIEA).	Switch to a carbodiimide-mediated coupling with an additive (e.g., DIC/HOBt or DIC/Oxyma).
Prolonged pre-activation time before coupling.	Minimize or eliminate the pre-activation step. Add the coupling reagents directly to the resin-bound peptide and the protected amino acid.
Use of a strong, non-hindered base.	Replace DIEA with a weaker or more sterically hindered base such as N-methylmorpholine (NMM) or 2,4,6-collidine.[2]
Incomplete coupling of Boc-Cys-OH derivative.	Steric hindrance from the S-protecting group.	Consider a double coupling protocol or extend the coupling time, while monitoring for racemization.
Aggregation of the peptide-resin.	Switch to a solvent system known to reduce aggregation, such as using N-methylpyrrolidone (NMP) or adding DMSO. Sonication can also be beneficial.[1]
Side reactions observed after cysteine coupling.	Instability of the S-protecting group to coupling or deprotection conditions.	Ensure the chosen S-protecting group is compatible with the overall synthetic strategy. For instance, the Trt group is acid-labile and will be removed during the final HF cleavage in Boc-SPPS.[5]

Data Presentation: Racemization of Cysteine Derivatives

The following tables summarize quantitative data on cysteine racemization under various conditions. Note that much of the available data is for Fmoc-protected cysteine, but the trends are informative for Boc-SPPS as well.

Table 1: Effect of S-Protecting Group and Coupling Conditions on Cysteine Racemization (% D-isomer)

S-Protecting Group	Coupling Method	Base	% D-Isomer
Fmoc-Cys(Trt)-OH	HCTU/6-Cl-HOBt	DIEA	10.9 - 26.6
Fmoc-Cys(Trt)-OH	DIC/HOBt	-	~3.3
Fmoc-Cys(Acm)-OH	HCTU/6-Cl-HOBt	DIEA	Lower than Trt
Fmoc-Cys(Dpm)-OH	DIPCDI/Oxyma	-	~6.8
Fmoc-Cys(Thp)-OH	DIPCDI/Oxyma	-	~0.74
Fmoc-Cys(MBom)-OH	HCTU/6-Cl-HOBt	DIEA	~0.4

Data adapted from multiple sources, primarily focusing on Fmoc chemistry due to data availability.[3]

Experimental Protocols

Protocol 1: Low-Racemization Coupling of Boc-Cys(Acm)-OH using DIC/HOBt

This protocol is recommended for routine coupling of Boc-protected cysteine where minimizing racemization is critical.

• Resin Preparation: Swell the resin-bound peptide with the free N-terminus in dichloromethane (B109758) (DCM) for 30 minutes, followed by N,N-dimethylformamide (DMF) for another 30 minutes.

• Amino Acid Preparation: In a separate vessel, dissolve Boc-Cys(Acm)-OH (3 equivalents relative to resin loading) and HOBt (3 equivalents) in a minimal amount of DMF.

• Coupling Reaction: Add the amino acid/HOBt solution to the resin. Subsequently, add DIC (3 equivalents) to the resin suspension.

• Reaction: Agitate the reaction mixture at room temperature for 2-4 hours.

• Monitoring: Monitor the reaction completion using a ninhydrin (B49086) (Kaiser) test.

• Washing: Once the coupling is complete (negative ninhydrin test), wash the resin thoroughly with DMF (3x), DCM (3x), and Methanol (3x).

• Drying: Dry the resin under vacuum.

Visualizations

Caption: Mechanism of base-catalyzed racemization of cysteine via a planar carbanion intermediate.

Caption: Troubleshooting workflow for addressing high levels of cysteine racemization.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]

Technical Support Center: Purification of Peptides Synthesized with (Boc-Cys-OH)₂

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with peptides synthesized using the disulfide-linked dimer, (Boc-Cys-OH)₂. This approach introduces a pre-formed disulfide bond during solid-phase peptide synthesis (SPPS), which presents unique challenges and considerations during purification.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using (Boc-Cys-OH)₂ in peptide synthesis?

Using (Boc-Cys-OH)₂ allows for the direct incorporation of a disulfide bridge during synthesis, which can simplify the overall workflow by eliminating a separate, often challenging, on-resin or in-solution oxidation step. This can be particularly advantageous for complex peptides where regioselective disulfide bond formation is critical.

Q2: What are the most common impurities encountered when synthesizing peptides with (Boc-Cys-OH)₂?

Common impurities can be categorized as follows:

• Synthesis-Related Impurities:

  • Deletion Sequences: Incomplete coupling of the bulky (Boc-Cys-OH)₂ dimer or subsequent amino acids.[1][2]

  • Truncated Sequences: Premature termination of the peptide chain.

  • Incompletely Deprotected Peptides: Residual Boc groups on the N-terminus or other side chains.

  • Side-Reaction Products: Modification of sensitive amino acid residues during cleavage (e.g., oxidation of Met, alkylation of Trp).[3]

• Disulfide-Related Impurities:

  • Peptides with Free Thiols: Indicating reduction of the disulfide bond during cleavage or purification.

  • Disulfide Scrambled Isomers: Formation of non-native disulfide bonds, particularly if other cysteine residues are present.

  • Oligomers/Polymers: Intermolecular disulfide bond formation between peptide chains.

Q3: Which purification technique is most suitable for peptides synthesized with (Boc-Cys-OH)₂?

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the standard and most effective method for purifying these peptides.[4] It offers high resolution to separate the target peptide from closely related impurities based on hydrophobicity.[5] For particularly complex mixtures, orthogonal techniques like ion-exchange chromatography (IEX) can be used as a preliminary purification step.[6]

Q4: How can I prevent disulfide bond scrambling or reduction during purification?

Maintaining a low pH environment is crucial.[7]

• Acidic Mobile Phases: Use mobile phases containing 0.1% trifluoroacetic acid (TFA). The acidic conditions (typically pH 2-3) keep the thiol groups protonated, minimizing their reactivity and preventing disulfide exchange.[8]

• Avoid Reducing Agents: Unless intentional reduction is required for analysis, avoid adding reducing agents like dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP) to your samples or buffers.[9]

• Degassed Solvents: Using degassed solvents can help minimize oxidation, although the acidic environment of RP-HPLC is generally not conducive to oxidation.

Q5: What is the best way to handle and store the purified peptide to maintain the integrity of the disulfide bond?

After pooling the pure fractions from HPLC, the peptide should be lyophilized to remove the aqueous/organic solvent and yield a stable powder.[10][11]

• Lyophilization: Freeze-drying is the preferred method for obtaining a stable product.[12] It is important to ensure that the lyophilization process does not promote disulfide exchange, which can sometimes occur in the solid state.[13]

• Storage: Store the lyophilized peptide at -20°C or lower in a sealed, dark container to maximize its shelf life.[10]

Section 2: Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of peptides synthesized with (Boc-Cys-OH)₂.

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Multiple Peaks on Analytical HPLC of Crude Product	1. Incomplete coupling of (Boc-Cys-OH)₂ or other amino acids leading to deletion sequences. 2. Disulfide bond reduction during cleavage. 3. Disulfide scrambling if other Cys residues are present. 4. Formation of oligomers.	1. Optimize Synthesis: Increase coupling times or use a more potent activating agent for the bulky dimer. 2. Optimize Cleavage: Ensure a scavenger cocktail appropriate for your sequence is used to minimize side reactions. For Cys-containing peptides, scavengers like triisopropylsilane (B1312306) (TIPS) and water are crucial.[14] 3. Mass Spectrometry Analysis: Analyze the major peaks by mass spectrometry to identify their molecular weights. This will help distinguish between the target peptide, deletion sequences, and peptides with modified disulfide bonds.
Broad or Tailing Peaks During RP-HPLC Purification	1. Poor solubility of the peptide in the mobile phase. 2. On-column aggregation of the peptide. 3. Interaction of the peptide with residual silanols on the HPLC column packing. 4. Disulfide bond heterogeneity (e.g., a mix of monomer and dimer).	1. Sample Preparation: Dissolve the crude peptide in the initial mobile phase (e.g., high aqueous content). If solubility is an issue, small amounts of organic solvent, DMSO, or acetic acid can be added. Ensure the sample is fully dissolved and filtered before injection. 2. Modify HPLC Conditions: Try a different organic modifier (e.g., isopropanol (B130326) instead of acetonitrile), adjust the gradient slope, or increase the column temperature. 3. Column Choice: Use a high-purity silica-based column to minimize secondary interactions. A C4 or C8 column may be more suitable for very hydrophobic peptides than a C18 column.[5]
Presence of a Peak Corresponding to the Reduced Peptide	1. Disulfide bond reduction during the final cleavage and deprotection step. 2. Instability of the disulfide bond in the purification or storage conditions (less common at low pH).	1. Review Cleavage Protocol: Ensure that the scavenger cocktail does not contain strong reducing agents. The presence of scavengers is to prevent side reactions from carbocations, not to reduce disulfide bonds.[3] 2. Confirm with Mass Spectrometry: The mass of the reduced peptide will be 2 Da higher than the oxidized form. 3. Re-oxidation: If a significant amount of the reduced form is present, it may be possible to re-oxidize the peptide in solution, though this adds a complex step and may lead to a mixture of products.
Low Recovery of Purified Peptide	1. Irreversible adsorption of the peptide to the HPLC column. 2. Precipitation of the peptide during purification. 3. Loss during lyophilization.	1. Column Passivation: Before injecting the sample, it can be helpful to inject a "sacrificial" sample of a standard peptide or protein to block active sites on the column. 2. Solubility: Ensure the peptide remains soluble throughout the gradient. If precipitation is suspected, try a shallower gradient or a different organic modifier. 3. Lyophilization: Ensure the peptide is fully dissolved in a suitable solvent system (e.g., water/acetonitrile or water/tert-butanol) before freezing to ensure a fluffy, easily recoverable powder.

Section 3: Data Presentation

Table 1: Representative Purity Data for a Model Peptide Synthesized with Pre-formed vs. Post-synthesis Disulfide Bond Formation

Note: The following data are representative and can vary depending on the peptide sequence, synthesis protocol, and purification efficiency.

Parameter	Synthesis with (Boc-Cys-OH)₂ (Pre-formed Disulfide)	Synthesis with Boc-Cys(Acm)-OH (Post-synthesis Oxidation)
Crude Purity (by HPLC)	55-70%	60-75% (as linear Acm-protected peptide)
Major Impurities in Crude Product	Deletion sequences, truncated peptides, incompletely coupled dimer.	Deletion sequences, truncated peptides, incomplete Acm removal.
Purification Method	Single RP-HPLC step.	RP-HPLC of Acm-protected peptide, followed by in-solution oxidation and a second RP-HPLC purification.
Final Purity (by HPLC)	>98%	>98%
Overall Yield	20-30%	15-25%
Common Issues	Potential for disulfide reduction during cleavage.	Potential for incorrect disulfide bond formation (oligomers), incomplete oxidation.

Section 4: Experimental Protocols

Protocol 1: General RP-HPLC Purification of a Peptide with a Pre-formed Disulfide Bond

• Sample Preparation:

  • Dissolve the crude lyophilized peptide in a minimal volume of Buffer A (0.1% TFA in water).

  • If the peptide has poor solubility, add Buffer B (0.1% TFA in acetonitrile) dropwise until it dissolves. Alternatively, a small amount of DMSO or acetic acid can be used.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC System and Column:

  • System: A preparative or semi-preparative HPLC system with a UV detector.

  • Column: A C18 reversed-phase column is generally a good starting point. For more hydrophobic peptides, a C8 or C4 column may be beneficial.[5]

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Detection Wavelength: 214 nm (for the peptide backbone) and 280 nm (if the peptide contains Trp or Tyr residues).[15]

• Chromatographic Method:

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) until a stable baseline is achieved.

  • Inject the prepared sample onto the column.

  • Run a linear gradient of increasing Buffer B. A typical gradient might be 5% to 65% B over 60 minutes. This should be optimized for each peptide.

  • Collect fractions based on the UV chromatogram, isolating the main peak corresponding to the target peptide.

• Analysis and Post-Purification:

  • Analyze the collected fractions by analytical RP-HPLC and mass spectrometry to confirm purity and identity.

  • Pool the pure fractions.

  • Lyophilize the pooled fractions to obtain the final peptide powder.[10]

Protocol 2: Lyophilization of the Purified Peptide

• Pre-freezing:

  • Transfer the pooled pure fractions into a lyophilization flask.

  • Snap-freeze the solution by swirling the flask in a bath of dry ice/acetone or liquid nitrogen until a uniform frozen shell is formed on the inside of the flask. This ensures a large surface area for sublimation.[10]

• Primary Drying (Sublimation):

  • Attach the flask to a high-vacuum pump of a lyophilizer.

  • The vacuum will cause the frozen solvent to sublime directly into a gas, which is then trapped by a cold condenser.[11]

• Secondary Drying (Desorption):

  • Once all the ice has sublimated, any residual bound water is removed. This may involve gentle heating of the sample under vacuum.

• Final Product:

  • Once the peptide is a dry, fluffy powder, vent the system with an inert gas like nitrogen.

  • Quickly cap and seal the flask or transfer the powder to a suitable storage vial.

  • Store at -20°C or below.[10]

Section 5: Mandatory Visualizations

Caption: Workflow for the purification of peptides synthesized with (Boc-Cys-OH)₂.

Caption: Troubleshooting logic for analyzing crude peptide purity.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. Characterization of cyclic peptides containing disulfide bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hplc.eu [hplc.eu]
• 6. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Experimental Assignment of Disulfide-Bonds in Purified Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biochemistry - Purifying cysteine containing peptides - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. verifiedpeptides.com [verifiedpeptides.com]
• 11. purelifepeptides.com [purelifepeptides.com]
• 12. Protein & Peptide Lyophilization Formulation Development - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 13. Thiol-disulfide exchange in peptides derived from human growth hormone during lyophilization and storage in the solid state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.uci.edu [chem.uci.edu]
• 15. protocols.io [protocols.io]

Technical Support Center: Troubleshooting Disulfide Scrambling with (Boc-Cys-OH)₂

Welcome to the technical support center for troubleshooting disulfide scrambling when using (Boc-Cys-OH)₂ in your research and development. This resource provides researchers, scientists, and drug development professionals with practical guidance in a question-and-answer format to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is disulfide scrambling and why is it a concern when using (Boc-Cys-OH)₂?

A1: Disulfide scrambling, or disulfide shuffling, is the incorrect formation or rearrangement of disulfide bonds within a peptide or protein.[1][2] When using (Boc-Cys-OH)₂, which is a pre-formed disulfide-linked dimer of Boc-protected cysteine, scrambling can occur during peptide synthesis, deprotection, or purification steps. This leads to the formation of non-native disulfide bonds, which can result in misfolded peptides, loss of biological activity, and compromised structural integrity.[1][3] Correct disulfide connectivity is a critical quality attribute for many therapeutic peptides and proteins.[4]

Q2: What are the primary causes of disulfide scrambling during peptide synthesis with (Boc-Cys-OH)₂?

A2: Several factors can induce disulfide scrambling:

• pH: Alkaline conditions (pH > 7) can promote the deprotonation of free thiol groups, initiating thiol-disulfide exchange and leading to the formation of non-native bonds.[1][5] A slightly acidic pH of around 6.5 is generally preferred to minimize this.[1]

• Presence of Free Thiols: Free cysteine residues, either from incomplete coupling or from other sources, can react with existing disulfide bonds, leading to scrambling.[1]

• Reductive Stress: Exposure to reducing agents can break native disulfide bonds, which may then reform incorrectly.[1]

• Elevated Temperatures: Heat stress can cause denaturation and lead to the rearrangement of disulfide bonds into non-native conformations.[1]

• Oxidative Stress: The presence of free radicals can lead to the oxidation of cysteine residues and the formation of incorrect disulfide bonds.[1]

Q3: How can I detect disulfide scrambling in my peptide synthesized using (Boc-Cys-OH)₂?

A3: The most common and effective method for detecting and characterizing disulfide scrambling is liquid chromatography-mass spectrometry (LC-MS) based peptide mapping.[6][7] This "bottom-up" proteomics approach involves enzymatically digesting the peptide under non-reducing conditions and analyzing the resulting fragments.[6] The masses of the disulfide-linked peptides can identify which cysteine residues are connected. Comparing the experimentally observed disulfide linkages to the expected native linkages will reveal any scrambling. High-resolution mass spectrometry platforms like Orbitrap or FT-ICR are often required for complex analyses.[6]

Troubleshooting Guides

Problem 1: My final peptide product shows multiple peaks on HPLC, and mass spectrometry suggests the presence of scrambled disulfide isomers.

• Possible Cause: Disulfide scrambling may have occurred during the final cleavage and deprotection step, which is often performed under strongly acidic conditions (e.g., with HF). The presence of scavengers in the cleavage cocktail can also play a role.

• Troubleshooting Steps:

  • Optimize Cleavage Cocktail: The choice and concentration of scavengers are critical. Thiol-based scavengers can sometimes promote disulfide exchange. Consider using non-thiol scavengers or optimizing the scavenger cocktail composition. For instance, 1,2-ethanedithiol (B43112) (EDT) is used to keep cysteines reduced and prevent oxidation.[8]

  • Control Temperature: Perform the cleavage reaction at a lower temperature (e.g., 0°C) to minimize heat-induced scrambling.

  • Post-Cleavage Handling: Immediately after cleavage, consider alkylating any free thiols to prevent post-cleavage scrambling. N-ethylmaleimide (NEM) is a highly effective alkylating agent that reacts quickly with free thiols.[4][9]

  • Purification pH: Maintain a slightly acidic pH during purification to minimize scrambling. A pH around 3.0 has been shown to provide optimal stability for some cyclic disulfide-containing peptides.[3]

Problem 2: I am synthesizing a peptide with multiple cysteine residues, and incorporating (Boc-Cys-OH)₂ is leading to a complex mixture of products.

• Possible Cause: The presence of other cysteine residues with different protecting groups can lead to a complex series of potential side reactions, including premature deprotection and disulfide exchange, especially if the protecting group strategy is not fully orthogonal.

• Troubleshooting Steps:

  • Review Orthogonal Protection Strategy: Ensure that the protecting groups on other cysteine residues are completely stable to the conditions used for coupling and deprotection of the Boc group. For multi-disulfide peptides, a well-planned orthogonal protection scheme is crucial.[10]

  • Step-wise Disulfide Bond Formation: Instead of incorporating a pre-formed disulfide, consider a strategy of introducing cysteine residues with different, orthogonally removable protecting groups (e.g., Acm, Trt). This allows for the sequential and controlled formation of each disulfide bond.

  • On-Resin Disulfide Bond Formation: An alternative is to form the disulfide bond on the solid support after assembling the linear peptide chain. This can sometimes offer better control over disulfide pairing.

Data Presentation

Table 1: Influence of pH on Disulfide Scrambling During Sample Preparation

pH of Digestion Buffer	Relative Amount of Scrambled Disulfides	Reference
5.3 (Acidic)	Negligible	[4]
7.5 (Neutral)	Trace quantities (with short incubation)	[4]
> 7.5 (Basic)	Significant increase	[4]

Table 2: Effectiveness of Cysteine Alkylating Agents in Preventing Artificial Disulfide Scrambling

Alkylating Agent	Conditions	Scrambled Peptides Detected	Efficacy in Preventing Scrambling	Reference
Iodoacetamide	Basic pH	77 out of 98 possible	Insufficient	[4]
N-ethylmaleimide (NEM)	Basic pH	Trivial amounts	Highly Effective	[4]

Experimental Protocols

Protocol 1: Non-Reduced Peptide Mapping for Disulfide Bond Analysis

This protocol outlines a general workflow for identifying disulfide linkages and detecting scrambling.

• Sample Preparation:

  • Denature the peptide sample (approximately 100 µg) in a solution containing 8 M urea (B33335) in 0.1 M Tris-HCl at a pH of around 7.5.

  • To prevent artificial scrambling during sample preparation, add N-ethylmaleimide (NEM) to the denaturation buffer to alkylate any free thiol groups.

• Enzymatic Digestion:

  • Dilute the denatured and alkylated sample with a buffer compatible with your chosen protease (e.g., trypsin) to reduce the urea concentration.

  • Add the protease and incubate at its optimal temperature (e.g., 37°C for trypsin) for a defined period (e.g., 4-18 hours). To minimize scrambling, digestion at a lower pH (e.g., using an acid-stable protease) is recommended if possible.[4][11]

• Quenching the Digestion:

  • Stop the digestion by adding an acid, such as formic acid or trifluoroacetic acid (TFA), to lower the pH to around 2-3.

• LC-MS/MS Analysis:

  • Inject the digested peptide mixture onto a reverse-phase HPLC column coupled to a high-resolution mass spectrometer.

  • Separate the peptides using a suitable gradient of acetonitrile (B52724) in water with 0.1% formic acid.

  • Acquire mass spectra in both MS and MS/MS modes.

• Data Analysis:

  • Use specialized software to identify the peptide fragments and the disulfide-linked peptides. The software will search for pairs of peptides linked by a disulfide bond, whose combined mass corresponds to the precursor ion mass.

  • Compare the identified disulfide linkages with the theoretically expected linkages to identify any scrambled species.

Visualizations

Caption: Workflow for detecting disulfide scrambling.

Caption: Troubleshooting decision tree for disulfide scrambling.

References

• 1. rapidnovor.com [rapidnovor.com]
• 2. Streamlining the Characterization of Disulfide Bond Shuffling and Protein Degradation in IgG1 Biopharmaceuticals Under Native and Stressed Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Practical solutions for overcoming artificial disulfide scrambling in the non-reduced peptide mapping characterization of monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evidence of disulfide bond scrambling during production of an antibody-drug conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 7. waters.com [waters.com]
• 8. biotage.com [biotage.com]
• 9. researchgate.net [researchgate.net]
• 10. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 11. chimia.ch [chimia.ch]

Optimizing the formation of multiple disulfide bonds with (Boc-Cys-OH)₂

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the formation of multiple disulfide bonds in peptides and proteins, with a focus on strategies involving protected cysteine derivatives.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis and oxidation of peptides with multiple cysteine residues.

Question: I am observing significant side products during the oxidative removal of Acm/Mmt protecting groups with iodine (I₂). What are the potential causes and solutions?

Answer:

Iodine-mediated deprotection and oxidation can sometimes lead to side reactions. Here are common causes and troubleshooting strategies:

• Over-oxidation: Prolonged exposure to or high concentrations of iodine can lead to the formation of undesired side products, including iodinated adducts on sensitive amino acid residues like Tyrosine and Histidine, or the formation of dehydroalanine.[1]

  • Solution: Carefully optimize the reaction time and the equivalents of iodine used. Perform small-scale time-course experiments to determine the minimum time and concentration required for complete oxidation.

• Solvent Effects: The choice of solvent can influence the reaction rate and the stability of the peptide.

  • Solution: Common solvent systems include dichloromethane (B109758) (DCM), N,N-dimethylformamide (DMF), or mixtures thereof. If you observe solubility issues or side reactions, consider exploring different solvent systems. For on-resin oxidations, ensure the resin is well-swollen in the chosen solvent.

• Presence of Scavengers: Scavengers are typically used during the final cleavage from the resin, but their presence or absence during on-resin manipulations can be critical.

  • Solution: For on-resin iodine-mediated oxidation, the presence of scavengers is generally not required and could potentially interfere with the reaction. Ensure your resin is thoroughly washed before proceeding with oxidation.

Question: My on-resin disulfide bond formation is inefficient, resulting in a low yield of the correctly folded peptide. What factors could be contributing to this?

Answer:

Low efficiency in on-resin disulfide bond formation can be due to several factors related to the peptide sequence, protecting groups, and reaction conditions.

• Steric Hindrance: The peptide's conformation on the solid support might sterically hinder the proximity of the cysteine thiols, making oxidation difficult.

  • Solution: The order of disulfide bond formation can be critical.[2][3] Experiment with different orthogonal protecting group strategies to form the disulfide bonds in a different sequence. For example, forming a disulfide bond that induces a favorable turn might facilitate the formation of subsequent bonds.[3]

• Protecting Group Removal: Incomplete removal of the cysteine side-chain protecting groups will prevent disulfide bond formation.

  • Solution: Ensure the deprotection conditions are optimized for the specific protecting groups you are using. For example, Mmt removal with a low concentration of TFA in DCM needs to be repeated multiple times for completion.[4]

• Oxidation Conditions: The choice of oxidizing agent and reaction conditions are crucial for efficient disulfide bond formation.

  • Solution: Apart from iodine, other oxidizing agents like N-chlorosuccinimide (NCS) can be used for on-resin oxidation.[4] The temperature can also be optimized; for instance, NCS oxidation can be performed at 50°C to increase efficiency.[4]

Question: I am observing disulfide scrambling (formation of incorrect disulfide bridges). How can I ensure the regioselective formation of multiple disulfide bonds?

Answer:

Disulfide scrambling is a common challenge when forming multiple disulfide bonds. The key to ensuring regioselectivity is the use of orthogonal protecting groups for the cysteine residues.[5]

• Orthogonal Protecting Group Strategy: This involves using different cysteine protecting groups that can be removed under distinct conditions, allowing for the sequential formation of each disulfide bond.

  • Solution: A common set of orthogonal protecting groups includes:

    • Trityl (Trt): Removed with mild acid (e.g., TFA in DCM).[5]

    • Acetamidomethyl (Acm): Removed with iodine or other oxidizing agents.[6]

    • S-tert-butylthio (StBu): Removed with reducing agents like DTT or TCEP.[7]

    • 4-methoxytrityl (Mmt): Removed with very mild acid (e.g., 2% TFA in DCM).[4]

• Order of Deprotection and Oxidation: The sequence in which the disulfide bonds are formed can significantly impact the final yield and purity.[2][3]

  • Solution: There is no universal order that works for all peptides. The optimal order is sequence-dependent and often needs to be determined empirically.[3] Start with a logical approach based on the peptide structure (e.g., forming internal bonds before N-terminal ones) and then optimize based on the results.[3]

Frequently Asked Questions (FAQs)

Q1: What is the role of (Boc-Cys-OH)₂ in peptide synthesis?

(Boc-Cys-OH)₂ is the disulfide-linked dimer of N-Boc-protected cysteine. While not typically used for forming disulfide bonds within a single peptide chain during solid-phase peptide synthesis (SPPS), it can be utilized in several ways:

• Synthesis of Peptides Containing a Pre-formed Disulfide: It can be coupled to a resin or another amino acid to initiate the synthesis of a peptide that already contains a disulfide bond at a specific position.

• Solution Phase Ligation: It can be used in solution-phase synthesis to couple with other peptide fragments.

• Control Experiments: It can serve as a standard or control compound in analytical methods for detecting disulfide bonds.

For forming multiple disulfide bonds within a peptide, the more common approach is to use orthogonally protected Boc-Cys(protecting group)-OH monomers.

Q2: What are the advantages of on-resin disulfide bond formation compared to solution-phase oxidation?

On-resin disulfide bond formation offers several advantages:[4]

• Simplified Purification: Intermediates with deprotected thiols do not need to be purified, which can significantly reduce material loss.

• Minimized Intermolecular Reactions: The peptide chains are anchored to the solid support, which can reduce the likelihood of intermolecular disulfide bond formation, especially at high peptide concentrations.

• Increased Yield: By minimizing purification steps and side reactions, the overall yield of the correctly folded peptide can be higher.[4]

Q3: Which analytical techniques are best for confirming the correct disulfide bond connectivity?

The gold standard for disulfide bond analysis is mass spectrometry (MS) , typically coupled with liquid chromatography (LC-MS).[8][9][10][11]

• Bottom-Up Proteomics Approach: The protein or peptide is enzymatically digested under non-reducing conditions to keep the disulfide bonds intact.[8][10] The resulting disulfide-linked peptides are then analyzed by LC-MS/MS.

• Tandem MS (MS/MS): Fragmentation of the disulfide-linked peptides provides information about the specific cysteine residues involved in each bond.[10]

• Comparison of Reduced vs. Non-reduced Samples: Analyzing the sample with and without a reducing agent (like DTT or TCEP) helps to identify the disulfide-linked peptides.[10]

High-Performance Liquid Chromatography (HPLC) is also a crucial tool for assessing the purity of the synthesized peptide and separating different disulfide isomers.

Experimental Protocols

Protocol 1: On-Resin Regioselective Formation of Two Disulfide Bonds Using Mmt and Acm Protecting Groups

This protocol describes a general workflow for the sequential formation of two disulfide bonds on a solid support.

• Peptide Synthesis:

  • Synthesize the linear peptide sequence on a suitable resin (e.g., Rink amide) using standard Fmoc-based solid-phase peptide synthesis (SPPS).

  • Incorporate Fmoc-Cys(Mmt)-OH and Fmoc-Cys(Acm)-OH at the desired positions.

• First Disulfide Bond Formation (Mmt Removal and Oxidation):

  • Wash the resin thoroughly with DCM.

  • To remove the Mmt group, treat the resin with a solution of 2% Trifluoroacetic acid (TFA) and 5% Triisopropylsilane (TIPS) in Dichloromethane (DCM).[4] Perform this treatment for 10 minutes and repeat 4 times.[4]

  • Wash the resin extensively with DCM and then with the oxidation solvent (e.g., DMF).

  • To form the first disulfide bond, treat the resin with 1 equivalent of N-chlorosuccinimide (NCS) in DMF at 50°C for 5 minutes.[4]

  • Wash the resin with DMF and DCM.

• Second Disulfide Bond Formation (Acm Removal and Oxidation):

  • Swell the resin in the chosen solvent for oxidation (e.g., DMF/DCM mixture).

  • To remove the Acm groups and simultaneously form the second disulfide bond, treat the resin with a solution of iodine (I₂) (typically 5-10 equivalents) in the chosen solvent.

  • Monitor the reaction progress by taking small aliquots of the resin, cleaving the peptide, and analyzing by LC-MS. The reaction is typically complete within 1-2 hours.

  • Once the reaction is complete, quench the excess iodine by washing the resin with a solution of ascorbic acid or sodium thiosulfate.

  • Wash the resin with DMF, DCM, and methanol, and then dry under vacuum.

• Cleavage and Deprotection:

  • Cleave the peptide from the resin and remove the remaining side-chain protecting groups using a standard cleavage cocktail (e.g., 92.5% TFA, 2.5% H₂O, 2.5% TIPS, 2.5% EDT).[4]

• Purification and Analysis:

  • Purify the crude peptide by reverse-phase HPLC.

  • Confirm the mass and disulfide bond connectivity by LC-MS/MS analysis.

Data Presentation

Table 1: Comparison of Orthogonal Cysteine Protecting Groups

Protecting Group	Deprotection Reagent	Conditions	Orthogonal To
Mmt	2% TFA in DCM with 5% TIPS[4]	Mildly acidic	Acm, StBu, Trt
Acm	Iodine (I₂)	Oxidative	Mmt, StBu, Trt
STmp	5% DTT solution[12]	Reductive	Mmt, Acm, Trt
Trt	TFA in DCM with scavengers[5]	Acidic	Acm, StBu
StBu	DTT, TCEP	Reductive	Mmt, Acm, Trt

Visualizations

Caption: Workflow for on-resin disulfide bond formation.

Caption: Logic for troubleshooting disulfide bond formation.

References

• 1. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. peptidetherapeutics.org [peptidetherapeutics.org]
• 5. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 6. nbinno.com [nbinno.com]
• 7. Regioselective formation of multiple disulfide bonds with the aid of postsynthetic S-tritylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Mass Spectrometry-based Techniques and Considerations for Disulfide Bond Characterization in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent mass spectrometry-based techniques and considerations for disulfide bond characterization in proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 11. Enzyme Disulfide Bond Analysis [creative-enzymes.com]
• 12. biotage.com [biotage.com]

How to handle and store (Boc-Cys-OH)₂ to prevent degradation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the proper handling and storage of N,N'-Di(tert-butoxycarbonyl)-L-cystine, commonly referred to as (Boc-Cys-OH)₂, to prevent degradation and ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for storing (Boc-Cys-OH)₂?

A1: For long-term storage, it is highly recommended to store (Boc-Cys-OH)₂ at -20°C. For short-term storage, refrigeration at 2°C to 8°C is acceptable. Storing the compound at low temperatures is crucial to minimize the rate of potential thermal degradation.

Q2: How does moisture affect the stability of (Boc-Cys-OH)₂?

A2: Moisture is a significant factor in the degradation of (Boc-Cys-OH)₂. The tert-butoxycarbonyl (Boc) protecting group is labile to acid, and the presence of moisture can facilitate its hydrolysis, leading to the formation of the unprotected cystine and t-butanol. Therefore, it is imperative to store the compound in a dry environment.

Q3: Is (Boc-Cys-OH)₂ sensitive to light or air?

A3: Yes, exposure to light and air can contribute to the degradation of (Boc-Cys-OH)₂. The disulfide bond in the cystine core can be susceptible to photolytic cleavage. Additionally, the thiol groups in any potential degradation products can be prone to oxidation in the presence of air. To mitigate these risks, store the compound in a tightly sealed, opaque container, and for long-term storage, consider flushing the container with an inert gas like argon or nitrogen.

Q4: What is the primary degradation pathway for (Boc-Cys-OH)₂?

A4: The most common degradation pathway is the acid-catalyzed cleavage of the Boc protecting groups. This reaction is accelerated by the presence of moisture and acidic impurities. The process generates a tert-butyl cation, which can potentially lead to side reactions. Another potential degradation pathway, though less common under proper storage, is the scrambling or cleavage of the disulfide bond.

Troubleshooting Guide

Problem 1: Unexpected peaks are observed during HPLC analysis of a stored (Boc-Cys-OH)₂ sample.

• Possible Cause A: Boc Group Hydrolysis. The appearance of more polar peaks could indicate the partial or complete loss of one or both Boc protecting groups. This is often due to exposure to moisture and trace acidity.

• Troubleshooting Steps:

  • Confirm the identity of the new peaks using mass spectrometry (MS) if available. The expected mass difference would correspond to the loss of one or two Boc groups (100.12 g/mol each).

  • Review your storage and handling procedures to identify any potential exposure to moisture or acidic conditions.

  • If Boc group loss is confirmed, the material may not be suitable for reactions where the amino group needs to be protected.

• Possible Cause B: Disulfide Bond Scrambling or Reduction. The presence of new, unexpected peaks could also be a result of disulfide bond exchange or reduction to Boc-Cys-OH. This can be promoted by exposure to light or reactive impurities.

• Troubleshooting Steps:

  • Analyze the sample using a non-reducing SDS-PAGE or a suitable chromatographic method to check for the presence of the reduced monomer.

  • Ensure the compound is stored in a dark container and handled under conditions that minimize exposure to light.

Problem 2: The (Boc-Cys-OH)₂ powder appears discolored or clumpy.

• Possible Cause: Moisture absorption and potential degradation. A change in the physical appearance of the white powder can be an indicator of moisture uptake, which can lead to chemical degradation.

• Troubleshooting Steps:

  • Do not use the material if its physical appearance has significantly changed.

  • To prevent this, always allow the container to equilibrate to room temperature before opening to avoid condensation of atmospheric moisture onto the cold powder.[1]

  • Work quickly when weighing the compound and securely reseal the container immediately afterward.[1]

Problem 3: A container of (Boc-Cys-OH)₂ was accidentally left at room temperature for an extended period.

• Possible Cause: Accelerated degradation. While short periods at room temperature may not cause significant degradation if the container is sealed and protected from light and moisture, prolonged exposure increases the risk of hydrolysis of the Boc groups.

• Troubleshooting Steps:

  • Before use, it is crucial to assess the purity of the material.

  • Perform an HPLC analysis to check for the presence of degradation products.

  • If the purity is still within the acceptable range for your experiment, the material may be usable. However, for sensitive applications, using a fresh, properly stored batch is recommended.

Data Presentation

Parameter	Recommended Condition	Justification
Long-Term Storage Temperature	-20°C	Minimizes thermal degradation and preserves long-term stability for years.
Short-Term Storage Temperature	2°C to 8°C	Suitable for weeks to months of storage.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Displaces moisture and oxygen, protecting against hydrolysis and oxidation.
Light Exposure	Store in an opaque or amber vial	Prevents potential photodegradation of the disulfide bond.
Moisture	Tightly sealed container in a dry environment	Prevents acid-catalyzed hydrolysis of the Boc protecting groups.

Experimental Protocols

Protocol 1: Purity Assessment of (Boc-Cys-OH)₂ by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol provides a general method for assessing the purity of (Boc-Cys-OH)₂ and detecting potential degradation products.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

  • Mobile Phase B: 0.1% TFA in acetonitrile (B52724)

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B (linear gradient)

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh and dissolve the (Boc-Cys-OH)₂ sample in a suitable solvent, such as a mixture of acetonitrile and water (e.g., 1:1 v/v), to a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the prepared sample onto the equilibrated HPLC system.

  • The purity is determined by the peak area percentage of the main (Boc-Cys-OH)₂ peak relative to the total peak area.

  • Degradation products, such as the deprotected cystine, will typically elute earlier due to their increased polarity.

Mandatory Visualization

References

• 1. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

Validating (Boc-Cys-OH)₂ Incorporation: A Mass Spectrometry Comparison Guide

For researchers, scientists, and drug development professionals engaged in peptide synthesis, confirming the successful incorporation of disulfide bridges is a critical quality control step. The use of pre-formed disulfide-linked amino acid dimers, such as (Boc-Cys-OH)₂, offers an efficient method for introducing intramolecular or intermolecular disulfide bonds. However, rigorous validation is essential to ensure the integrity of the final peptide product. Mass spectrometry (MS) stands as the primary analytical technique for this purpose, offering high sensitivity and structural elucidation capabilities.[1][2]

This guide provides an objective comparison of mass spectrometric strategies for validating the incorporation of (Boc-Cys-OH)₂, complete with supporting experimental data and detailed protocols.

Performance Comparison of Mass Spectrometry Approaches

The validation of (Boc-Cys-OH)₂ incorporation fundamentally relies on the robust capabilities of peptide mapping by liquid chromatography-mass spectrometry (LC-MS).[3][4] The core principle involves the enzymatic digestion of the peptide under non-reducing conditions to preserve the disulfide bond, followed by LC-MS/MS analysis to identify the disulfide-linked peptides.[1][2] The choice of fragmentation technique in the tandem mass spectrometer (MS/MS) significantly impacts the quality and interpretability of the data.

Fragmentation Technique	Principle	Advantages	Disadvantages
Collision-Induced Dissociation (CID)	Involves the acceleration of precursor ions, leading to collisions with neutral gas molecules and subsequent fragmentation.	Widely available on most mass spectrometers; effective for generating backbone fragment ions.	Can result in limited fragmentation within disulfide-looped regions; disulfide bonds may remain intact, making interpretation complex.[5]
Electron-Transfer Dissociation (ETD)	Utilizes radical anions to transfer an electron to the multiply charged precursor ion, causing fragmentation along the peptide backbone.	Preserves labile post-translational modifications, including disulfide bonds, while cleaving the peptide backbone; provides more comprehensive sequence coverage.[2][5]	Less effective for singly or doubly charged precursor ions; may require specialized instrumentation.
Higher-Energy Collisional Dissociation (HCD)	A CID-type fragmentation that occurs in a high-energy collision cell, resulting in high-resolution fragment ion spectra.	Produces high-resolution and accurate mass fragment ions, aiding in confident identification.	Similar to CID, may not provide extensive fragmentation of the disulfide-linked peptides themselves.[2]

Experimental Protocols

A generalized workflow for the validation of (Boc-Cys-OH)₂ incorporation is presented below. This can be adapted based on the specific peptide sequence and available instrumentation.

Sample Preparation and Non-Reducing Enzymatic Digestion

This protocol is foundational for preparing the peptide for mass spectrometric analysis while preserving the disulfide bond from (Boc-Cys-OH)₂.

• Protein Denaturation: To ensure efficient enzymatic digestion, the peptide sample is first denatured. This is typically achieved by incubation in a solution containing a denaturing agent like 6 M guanidine (B92328) hydrochloride or 8 M urea.[3][6]

• Enzymatic Digestion: The denatured peptide is then subjected to enzymatic digestion. Trypsin is a commonly used protease that cleaves C-terminal to lysine (B10760008) and arginine residues.[6] The digestion is carried out under non-reducing conditions to maintain the integrity of the disulfide bond.

  • Digestion Buffer: A suitable buffer, such as 100 mM Tris-HCl, pH 8.0, is used.

  • Enzyme-to-Substrate Ratio: A typical ratio is 1:20 to 1:50 (w/w) of trypsin to peptide.[6]

  • Incubation: The digestion mixture is incubated at 37°C for 4-18 hours.

• Reaction Quenching: The digestion is stopped by adding an acid, such as formic acid or trifluoroacetic acid, to a final concentration of 0.1-1%.[6]

LC-MS/MS Analysis

The resulting peptide mixture is then analyzed by LC-MS/MS.

• Chromatographic Separation: The digested peptides are separated using reverse-phase high-performance liquid chromatography (RP-HPLC). A C18 column is commonly employed with a gradient of increasing organic solvent (typically acetonitrile) containing an ion-pairing agent like formic acid.

• Mass Spectrometric Detection: The eluting peptides are introduced into the mass spectrometer. The instrument is operated in a data-dependent acquisition mode, where the most intense precursor ions in a full MS scan are selected for fragmentation (MS/MS).

• Data Analysis: The acquired MS/MS spectra are analyzed using database search algorithms to identify the peptides.[7] The key is to search for the expected disulfide-linked peptide with a mass corresponding to the two cysteine-containing peptides linked by a disulfide bond. Specialized software can aid in the automated identification of disulfide-linked peptides.[7]

Alternative Approaches for Cysteine Incorporation

While the use of (Boc-Cys-OH)₂ is an effective strategy, it is important to be aware of alternative methods for introducing cysteine residues and forming disulfide bonds. The choice of method can impact the subsequent analytical validation workflow.

Cysteine Derivative	Protection Strategy	Key Features
Fmoc-Cys(Trt)-OH	Acid-labile trityl (Trt) protecting group.	Cost-effective and widely used; however, it can be prone to racemization and side reactions.[8]
Fmoc-Cys(Acm)-OH	Acetamidomethyl (Acm) protecting group, stable to standard TFA cleavage.	Allows for orthogonal disulfide bond formation; requires a separate deprotection step, often with iodine or mercury(II) acetate.[8]
Fmoc-Cys(tBu)-OH	Acid-labile tert-butyl (tBu) protecting group.	Orthogonal to other acid-labile groups and stable to TFA.[8]

The validation of disulfide bonds formed from these alternative precursors follows a similar non-reducing peptide mapping strategy. The primary difference lies in the synthetic and deprotection steps prior to analysis.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the validation of (Boc-Cys-OH)₂ incorporation.

Caption: Workflow for (Boc-Cys-OH)₂ incorporation and MS validation.

Caption: Data acquisition and analysis in MS-based validation.

References

• 1. Disulfide Bond Analysis by Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 2. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 3. Protocol for Peptide Mapping - Creative Proteomics [creative-proteomics.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. waters.com [waters.com]
• 7. Characterization of Disulfide-Linked Peptides Using Tandem Mass Spectrometry Coupled with Automated Data Analysis Software - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the Characterization of Peptides Synthesized Using (Boc-Cys-OH)₂

For researchers, scientists, and drug development professionals, the synthesis of peptides containing disulfide bridges is a critical step in creating structurally constrained and biologically active molecules. The use of N,N'-di-Boc-L-cystine, or (Boc-Cys-OH)₂, in tert-butyloxycarbonyl (Boc) solid-phase peptide synthesis (SPPS) is a foundational method for introducing these essential linkages. However, successful synthesis is only half the battle; rigorous characterization is paramount to confirm the peptide's identity, purity, and, most importantly, the correct disulfide bond connectivity.

This guide provides an objective comparison of the primary analytical techniques used to characterize these peptides. It includes detailed experimental protocols, comparative data, and workflow visualizations to aid in selecting the most appropriate methods for your research needs.

Boc vs. Fmoc Synthesis: A Note on Context

While this guide focuses on peptides synthesized via the Boc strategy, it is useful to compare it with the more common 9-fluorenylmethyloxycarbonyl (Fmoc) strategy, as the choice of synthesis methodology can influence the final product and subsequent analysis. The Boc strategy utilizes the acid-labile Boc group for Nα-amino protection, requiring moderately strong acid (like trifluoroacetic acid, TFA) for its removal, and a very strong acid (like hydrofluoric acid, HF) for final cleavage and side-chain deprotection.[1] The Fmoc strategy, in contrast, uses a base-labile Fmoc group, allowing for milder overall cleavage conditions.[2]

Table 1: Comparison of Boc vs. Fmoc SPPS for Cysteine-Rich Peptides

Feature	Boc Strategy	Fmoc Strategy
Nα-Deprotection	Moderate Acid (e.g., TFA)	Base (e.g., 20% Piperidine in DMF)[]
Side-Chain Protection	Benzyl-based groups (e.g., 4-MeBzl for Cys)	Acid-labile groups (e.g., Trt, Acm for Cys)[4][5]
Final Cleavage	Strong Acid (e.g., HF, TFMSA)	Moderate Acid (e.g., TFA cocktail)[1][6]
Advantages for Cys	Robust, well-established for complex peptides. Less risk of base-induced side reactions like racemization at a C-terminal cysteine compared to Fmoc.[7]	Milder conditions are compatible with sensitive modifications.[2] Orthogonal protecting groups allow for selective, on-resin disulfide bond formation.[8]

| Disadvantages for Cys | Harsh final cleavage can degrade sensitive peptides. Requires specialized, hazardous equipment (HF apparatus).[2] | C-terminal cysteine is prone to racemization during Fmoc deprotection.[7] Piperidine can cause side reactions.[4] |

Primary Characterization Techniques

A multi-faceted approach is required to fully characterize peptides containing disulfide bonds. The primary methods employed are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Circular Dichroism (CD).

Fig. 1: General workflow for peptide synthesis and characterization.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the workhorse for assessing the purity of synthetic peptides. For disulfide-containing peptides, it also serves as a simple and effective method to confirm the presence of the disulfide bond.

• Principle : RP-HPLC separates molecules based on their hydrophobicity. The reduction of a disulfide bond breaks a covalent linkage, allowing the peptide to adopt a more open and often more hydrophobic conformation.[9] This change in conformation typically leads to a longer retention time on a C18 column.[9]

• Application : A crude or purified peptide is analyzed. A second aliquot is treated with a reducing agent (like Dithiothreitol, DTT) and re-analyzed. A shift in the retention time of the main peak between the non-reduced and reduced samples provides strong evidence of a disulfide bond. This method is also excellent for quantifying the purity of the final product.[10]

• Sample Preparation :

  • Non-Reduced Sample : Dissolve the lyophilized peptide in a suitable solvent (e.g., 0.1% TFA in water) to a concentration of 1 mg/mL.

  • Reduced Sample : To 100 µL of the peptide solution, add 10 µL of a 100 mM DTT solution in a suitable buffer (e.g., 100 mM ammonium (B1175870) bicarbonate, pH 8). Incubate at 56°C for 30 minutes.[11]

• Chromatographic Conditions :

  • Column : C18 stationary phase (e.g., 4.6 x 250 mm, 5 µm particle size, wide pore).[9]

  • Mobile Phase A : 0.1% TFA in water.

  • Mobile Phase B : 0.1% TFA in acetonitrile (B52724) (ACN).

  • Gradient : A typical gradient might be 5% to 65% B over 30 minutes. This should be optimized for the specific peptide.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV absorbance at 214 nm and 280 nm.

• Analysis : Inject equal amounts of the non-reduced and reduced samples. Compare the chromatograms. A peak shift to a later retention time in the reduced sample confirms the presence of a reducible disulfide bond.[9]

Mass Spectrometry (MS)

MS is the most powerful and widely used technique for disulfide bond analysis.[12] It not only confirms the correct molecular weight of the cyclized peptide but is also the primary tool for determining the specific connectivity of cysteine residues in peptides with multiple disulfide bonds.[13]

• Principle : MS measures the mass-to-charge ratio (m/z) of ions. For initial characterization, techniques like MALDI-TOF or ESI-MS can confirm that the peptide's mass corresponds to the oxidized (disulfide-bonded) form, which is 2 Da less than the fully reduced form. For connectivity mapping, a "bottom-up" proteomics approach is typically used.[13] The peptide is digested with a protease under non-reducing conditions, and the resulting fragments are analyzed by tandem MS (MS/MS).[12]

• Application :

  • Intact Mass Analysis : Confirms the overall molecular weight.

  • Peptide Mapping (Bottom-Up MS) : This is the gold standard for determining which cysteines are linked. After digestion, disulfide-linked peptides remain connected and are identified in the mass spectrum as a single species with a mass corresponding to the sum of the two individual peptides.[13] Fragmentation of this precursor ion in an MS/MS experiment provides sequence information that confirms the identity of the linked peptides.[12][14]

Fig. 2: Workflow for disulfide bond mapping by bottom-up MS.

• Sample Preparation (Non-Reduced Digest) :

  • Denature the peptide (approx. 50-100 µg) in a buffer such as 6 M guanidine-HCl or 8 M urea.

  • If free thiols are present, alkylate them to prevent disulfide scrambling. Add iodoacetamide (B48618) (IAM) to a final concentration of 10-20 mM and incubate in the dark for 30 minutes.[11] Quench with DTT.

  • Buffer exchange into a digestion-compatible buffer (e.g., 50 mM ammonium bicarbonate, pH 8.0).

  • Add a protease (e.g., Trypsin) at a 1:20 to 1:50 enzyme:peptide ratio and incubate at 37°C for 4-18 hours.[15]

  • Quench the digestion by adding formic acid to a final concentration of 0.1-1%.

• LC-MS/MS Analysis :

  • Inject the digest onto a nano-LC system coupled to a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF).

  • Separate peptides using a suitable gradient on a C18 column.

  • Acquire data in a data-dependent acquisition (DDA) mode. The MS1 scan identifies peptide precursor ions.

  • The most intense precursors are selected for MS/MS fragmentation. Use complementary fragmentation techniques.[12]

• Data Analysis :

  • Use specialized software (e.g., BioPharma Finder™, MassMatrix) to search the MS/MS data against the peptide's sequence, specifying disulfide bonds as a possible modification.[14][16] The software identifies spectra corresponding to covalently linked peptides.

Table 2: Comparison of MS/MS Fragmentation Techniques for Disulfide Analysis

Technique	Principle	Advantages for Disulfide Peptides	Disadvantages
Collision-Induced Dissociation (CID)	Ion collides with neutral gas, causing fragmentation primarily at peptide backbone amide bonds.[12]	Well-established, provides good backbone fragmentation for sequencing.	Disulfide bonds often remain intact, making it difficult to sequence both peptides in the linked pair simultaneously.[12]
Electron Transfer Dissociation (ETD)	Anion transfers an electron to the peptide ion, causing non-ergodic fragmentation at the N-Cα bond.[12]	Preferentially cleaves the S-S bond, simplifying spectra and aiding identification.[14] Preserves post-translational modifications.	Less efficient for smaller, low-charge peptides.

| Higher-Energy C-trap Dissociation (HCD) | A type of beam-type CID that provides high-resolution fragment ions. | Produces rich b- and y-type ion series for high-confidence sequence assignment. | Similar to CID, disulfide bonds may remain intact. |

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS is excellent for identifying which cysteines are linked, NMR is the definitive technique for determining the complete three-dimensional structure of a peptide in solution.[17]

• Principle : NMR measures the magnetic properties of atomic nuclei. For disulfide mapping, the key experiment is the Nuclear Overhauser Effect Spectroscopy (NOESY), which detects protons that are close in space (<5 Å), regardless of whether they are close in the primary sequence.[18]

• Application : In a folded peptide, specific protons on cysteine residues that are linked by a disulfide bond will be in close spatial proximity. Observing NOE cross-peaks between the Hα or Hβ protons of two different cysteine residues provides direct, unambiguous evidence of that specific disulfide linkage.[18][19] This is particularly powerful for de novo structure determination of peptides with complex or unknown disulfide patterns.[17]

• Sample Preparation :

  • Dissolve a high-purity peptide sample to a concentration of 0.5-2 mM.

  • The solvent is typically 90% H₂O / 10% D₂O or 100% D₂O, often with a buffer to maintain a stable pH (e.g., 20 mM phosphate (B84403) buffer, pH 6.0).

• NMR Data Acquisition :

  • Acquire a suite of 2D NMR spectra (TOCSY, COSY, NOESY) on a high-field NMR spectrometer (≥600 MHz).

  • The NOESY experiment is crucial. A mixing time of 150-300 ms is typically used to observe inter-residue NOEs.

• Data Analysis :

  • Perform sequential resonance assignment using the TOCSY and NOESY spectra to identify all proton signals for each amino acid residue.

  • Look for specific NOE cross-peaks between the protons of different cysteine residues (e.g., Cysᵢ Hα – Cysⱼ Hβ). The presence of such a peak confirms the spatial proximity and thus the disulfide bond between Cysᵢ and Cysⱼ.[19]

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid, low-resolution technique used to assess the secondary structure and overall fold of a peptide.

• Principle : CD measures the differential absorption of left- and right-circularly polarized light by chiral molecules. The secondary structure elements of a peptide (α-helices, β-sheets, turns) produce characteristic CD spectra.[20]

• Application : A disulfide bond acts as a major conformational constraint, often inducing or stabilizing specific secondary structures. CD can be used to confirm that the synthesized peptide has adopted the expected fold. Comparing the CD spectrum of the oxidized peptide with its reduced and denatured form can reveal the structural contribution of the disulfide bond. It is an excellent tool for quality control and for studying how environmental changes (e.g., temperature, pH) affect the peptide's structure.[20]

• Sample Preparation :

  • Prepare a stock solution of the peptide in a suitable buffer (e.g., 10 mM sodium phosphate, pH 7.4). The buffer must not have high UV absorbance in the far-UV region.

  • Dilute the sample to a final concentration of approximately 20-50 µM.

• CD Data Acquisition :

  • Use a quartz cuvette with a short path length (e.g., 1 mm).

  • Record the CD spectrum in the far-UV region (typically 190-260 nm) at a controlled temperature (e.g., 25°C).

  • Record a baseline spectrum of the buffer alone and subtract it from the peptide spectrum.

• Data Analysis :

  • Convert the raw data (millidegrees) to Mean Residue Ellipticity [θ].

  • Analyze the spectral shape. A spectrum with minima around 222 nm and 208 nm indicates a high α-helical content. A single minimum around 218 nm is characteristic of β-sheet structures.

Comparative Summary and Technique Selection

Choosing the right characterization technique depends on the research question, the complexity of the peptide, and available resources.

Table 3: Comparative Summary of Peptide Characterization Techniques

Parameter	RP-HPLC	Mass Spectrometry (MS)	NMR Spectroscopy	Circular Dichroism (CD)
Primary Information	Purity, Presence of S-S bond	Molecular Weight, S-S Connectivity	3D Structure, S-S Connectivity	Secondary Structure, Folding
Sample Requirement	Low (µg)	Low (fmol - pmol)[13]	High (mg)	Low (µg)
Throughput	High	High (for intact mass), Medium (for mapping)	Low	High
Key Advantage	Simple, robust, quantitative purity assessment.[10]	Unrivaled for definitive connectivity mapping in complex peptides.[12][13]	Provides complete 3D structure in solution.[17][18]	Rapid assessment of correct folding.[20]

| Key Limitation | Indirect evidence of disulfide bond; no connectivity information. | Can require complex sample prep and data analysis.[21] | Requires large amounts of pure sample; time-consuming.[17] | Low resolution; provides no atomic-level detail. |

Fig. 3: Logic for selecting the appropriate characterization technique.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. Overview of Custom Peptide Synthesis [peptide2.com]
• 7. digital.csic.es [digital.csic.es]
• 8. benchchem.com [benchchem.com]
• 9. hplc.eu [hplc.eu]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Recent Mass Spectrometry-based Techniques and Considerations for Disulfide Bond Characterization in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Desulfurization of cysteine-containing peptides resulting from sample preparation for protein characterization by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Identification and Characterization of Disulfide Bonds in Proteins and Peptides from Tandem MS Data by Use of the MassMatrix MS/MS Search Engine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. creative-biostructure.com [creative-biostructure.com]
• 18. books.rsc.org [books.rsc.org]
• 19. NMR-Based Mapping of Disulfide Bridges in Cysteine-Rich Peptides: Application to the μ-Conotoxin SxIIIA - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Structure Derivatization of IgG-Binding Peptides and Analysis of Their Secondary Structure by Circular Dichroism Spectroscopy [jstage.jst.go.jp]
• 21. books.rsc.org [books.rsc.org]

Comparison of (Boc-Cys-OH)₂ with other cysteine derivatives like Boc-Cys(Trt)-OH

For researchers and professionals in drug development and peptide chemistry, the strategic selection of amino acid-protecting groups is fundamental to the successful synthesis of pure, high-yield peptides. The unique reactivity of the cysteine thiol group makes its protection a critical consideration to prevent unwanted side reactions and to enable the precise formation of disulfide bridges, which are vital for the structure and function of many biologically active peptides.

This guide provides a detailed comparison of N,N'-Di-Boc-L-cystine, or (Boc-Cys-OH)₂, with other commonly used cysteine derivatives in Boc-based Solid-Phase Peptide Synthesis (SPPS), particularly the widely used Boc-Cys(Trt)-OH. We will also examine other key derivatives like Boc-Cys(Acm)-OH and Boc-Cys(StBu)-OH to provide a broader context for orthogonal synthesis strategies. This comparison is supported by a review of their chemical properties, performance data, and detailed experimental protocols.

Chemical Properties and Protection Strategies

The choice of a cysteine derivative is primarily dictated by the nature of its thiol-protecting group. This group must be stable during the repetitive acid-mediated deprotection of the Nα-Boc group, yet be removable under specific conditions at the appropriate stage of the synthesis.

(Boc-Cys-OH)₂ , also known as N,N'-Di-Boc-L-cystine, is a dimer of Boc-protected cysteine residues already joined by a disulfide bond.[1][2] It is a white powder soluble in acetone (B3395972) or ethanol.[2] This derivative is used to directly incorporate a pre-formed cystine unit into a peptide chain.[2]

Boc-Cys(Trt)-OH , or N-(tert-Butoxycarbonyl)-S-trityl-L-cysteine, protects the thiol group with a bulky trityl (triphenylmethyl) group.[3] This derivative appears as a white to yellow crystalline powder.[3] The trityl group is highly acid-labile, which allows for its removal simultaneously with the final cleavage of the peptide from the resin using strong acids like Trifluoroacetic Acid (TFA).[4]

Boc-Cys(Acm)-OH utilizes an Acetamidomethyl (Acm) group for thiol protection.[5] The Acm group is stable under the strong acid conditions used for final cleavage.[6] Its removal requires specific reagents, most commonly iodine, which simultaneously catalyzes the formation of a disulfide bond.[5][7] This property makes it invaluable for orthogonal protection schemes.

Boc-Cys(tBu)-OH employs a tert-Butyl (tBu) group, which is also stable to TFA.[8][9] Deprotection can be achieved with reagents like mercury (II) acetate (B1210297) or more complex acid cocktails containing scavengers.[10]

Boc-Cys(StBu)-OH features an S-tert-butylthio (StBu) protecting group.[11][12] This group is stable to acid but can be selectively removed under mild reducing conditions using thiols, offering another orthogonal deprotection strategy.[13][14]

The following table summarizes the key properties of these derivatives.

Property	(Boc-Cys-OH)₂	Boc-Cys(Trt)-OH	Boc-Cys(Acm)-OH	Boc-Cys(StBu)-OH
Full Chemical Name	N,N'-Di(tert-butoxycarbonyl)-L-cystine	N-(tert-Butoxycarbonyl)-S-trityl-L-cysteine	N-(tert-Butoxycarbonyl)-S-acetamidomethyl-L-cysteine	N-(tert-Butoxycarbonyl)-S-tert-butylthio-L-cysteine
Molecular Weight	440.53 g/mol [2]	463.59 g/mol [3]	292.34 g/mol [15]	309.45 g/mol [11]
Thiol Protection	Disulfide Dimer	Trityl (Trt)	Acetamidomethyl (Acm)	S-tert-butylthio (StBu)
Appearance	White powder[1][2]	White to yellow crystalline powder[3]	White solid	White solid
Solubility	Acetone, Ethanol[2]	Chloroform, DMSO, Ethyl Acetate[3][16]	DMF	DMF, Methanol (B129727)

Performance and Side Reaction Profile

The performance of a cysteine derivative in SPPS is evaluated by its stability, coupling efficiency, and the potential for side reactions during synthesis and cleavage.

Boc-Cys(Trt)-OH is a workhorse in Boc-SPPS due to its straightforward deprotection during the final TFA cleavage.[4] However, its use is associated with several potential side reactions. The bulky trityl group can be a source of steric hindrance. More significantly, when using Wang-type resins, the acid-labile trityl group can lead to S-alkylation of the cysteine thiol by the 4-hydroxybenzyl carbocation generated from the linker during cleavage.[17][18][19] Furthermore, peptides with a C-terminal cysteine are prone to base-catalyzed elimination, leading to the formation of a 3-(1-piperidinyl)alanine side product; the bulky trityl group can minimize but not eliminate this issue.[17]

(Boc-Cys-OH)₂ offers a direct route to symmetrical dimers or peptides with a single, pre-formed disulfide bridge. Its primary limitation is a lack of versatility for synthesizing peptides with multiple, complex disulfide linkages, which require sequential and selective (orthogonal) deprotection strategies.

Boc-Cys(Acm)-OH and Boc-Cys(StBu)-OH provide this crucial orthogonality. The Acm group's stability to TFA allows the peptide to be cleaved from the resin and purified with the thiol still protected.[6] Subsequent treatment with iodine forms the disulfide bond cleanly.[5] This is essential for regioselective disulfide bond formation in peptides with multiple cysteine residues.[5] The StBu group offers a different orthogonal strategy, as it is removed by reduction, not oxidation, which can be advantageous depending on the peptide sequence.[13][14]

The following table provides a comparative summary of the performance characteristics of these derivatives.

Feature	(Boc-Cys-OH)₂	Boc-Cys(Trt)-OH	Boc-Cys(Acm)-OH	Boc-Cys(StBu)-OH
Deprotection Method	Reduction (e.g., DTT)	Strong Acid (e.g., TFA, HF)	Oxidation (I₂), Heavy Metals (Hg(OAc)₂)[5][10]	Reduction (Thiols)[13][14]
Orthogonality	No (pre-formed disulfide)	No (cleaved with most groups)	Yes (stable to TFA)[5][6]	Yes (stable to TFA)[13]
Common Side Reactions	Premature reduction	S-alkylation from resin, 3-(1-Piperidinyl)alanine formation[17][18]	Iodination of sensitive residues (Tyr, Trp, His)	Incomplete reduction
Primary Application	Direct synthesis of cystine-containing peptides[2]	General incorporation of cysteine in Boc-SPPS[3]	Regioselective disulfide bond formation[5]	Orthogonal synthesis, peptides sensitive to oxidation

Experimental Protocols and Visualizations

To aid researchers in applying this information, we provide standard protocols for key synthetic steps and visual diagrams of important workflows and chemical pathways.

Experimental Workflow for Boc-SPPS

The diagram below illustrates the fundamental cyclical process of Boc-based Solid-Phase Peptide Synthesis.

Caption: Cyclical process of Boc-SPPS.

Protocol 1: Standard Coupling of a Boc-Cys Derivative

This protocol is generally applicable for coupling any of the discussed Boc-Cys derivatives during the elongation phase of Boc-SPPS.

• Resin Preparation : Start with the resin-bound peptide that has a free N-terminal amine group following the deprotection and neutralization steps. Swell the resin in Dichloromethane (DCM) and then wash with Dimethylformamide (DMF).

• Activation : In a separate vessel, dissolve the Boc-Cys derivative (e.g., Boc-Cys(Trt)-OH, 3 equivalents relative to resin loading) and an activating agent like HBTU (2.9 equivalents) in DMF.

• Coupling Reaction : Add Diisopropylethylamine (DIEA) (6 equivalents) to the activation mixture and immediately add it to the reaction vessel containing the resin.

• Agitation : Agitate the mixture at room temperature for 2 hours.

• Monitoring : Monitor the reaction for completion using a qualitative method like the Kaiser test. If the test is positive (indicating free amines), the coupling is incomplete and should be repeated.

• Washing : Once coupling is complete, thoroughly wash the resin with DMF (3x) and DCM (3x) to remove excess reagents before proceeding to the next deprotection cycle.[20]

Protocol 2: Cleavage and Deprotection of Cys(Trt)-Containing Peptides

This protocol describes the final step to cleave the peptide from the resin and simultaneously remove the Trt group from cysteine.

• Resin Preparation : After synthesis is complete, wash the peptide-resin with DCM and dry it under vacuum.

• Cleavage Cocktail : Prepare a cleavage cocktail appropriate for the peptide sequence. A common mixture for Trt-protected cysteine is "Reagent K": TFA/phenol/water/thioanisole/ethanedithiol (EDT) in a ratio of 82.5:5:5:5:2.5 by volume.[21] The scavengers (phenol, thioanisole, EDT) are crucial to trap the reactive trityl cations and prevent re-attachment or modification of other sensitive residues like Tryptophan.

• Cleavage Reaction : Add the cleavage cocktail to the dried resin in a specialized apparatus. Stir the mixture at room temperature for 1.5 to 2 hours.

• Peptide Precipitation : Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

• Collection : Collect the precipitated peptide by centrifugation, wash with more cold ether, and dry under vacuum.

Orthogonal Deprotection and Disulfide Formation

The following diagram illustrates a strategy for forming two distinct disulfide bonds in a single peptide using orthogonal protecting groups.

Caption: Orthogonal deprotection for multi-disulfide peptides.

Protocol 3: Deprotection of Cys(Acm) and Disulfide Formation with Iodine

This protocol is used after the peptide has been cleaved from the resin and purified, with the Acm groups still intact.

• Peptide Dissolution : Dissolve the Acm-protected peptide at a high dilution (e.g., 0.1 mg/mL) in a suitable solvent mixture, such as aqueous acetic acid or aqueous methanol. High dilution favors intramolecular disulfide bond formation over intermolecular oligomerization.

• Iodine Addition : Slowly add a solution of iodine (I₂) in methanol (typically 5-10 fold excess) to the stirring peptide solution.

• Reaction Monitoring : Monitor the reaction by RP-HPLC until the starting material is consumed. The reaction is usually complete within 1-2 hours.

• Quenching : Quench the excess iodine by adding a solution of ascorbic acid or sodium thiosulfate (B1220275) until the yellow color disappears.

• Purification : Purify the final cyclized peptide using preparative RP-HPLC to remove salts and any side products.

Common Side Reaction Pathway: S-Alkylation

During the final TFA cleavage of a Cys(Trt)-containing peptide from a Wang resin, a common side reaction is the alkylation of the newly deprotected cysteine thiol by a carbocation generated from the resin linker.

Caption: S-alkylation of Cys from Wang resin during cleavage.

Conclusion

The selection of an appropriate cysteine derivative is a critical strategic decision in peptide synthesis.

• (Boc-Cys-OH)₂ is a specialized reagent for the direct incorporation of a cystine dimer.

• Boc-Cys(Trt)-OH remains a standard choice for general-purpose synthesis, offering simplicity with its concurrent deprotection during final cleavage, though researchers must be mindful of potential side reactions like S-alkylation.[17][18]

• For complex peptides requiring multiple, regioselective disulfide bonds, the use of orthogonal protecting groups is essential. Boc-Cys(Acm)-OH and Boc-Cys(StBu)-OH are superior choices in these cases, providing the necessary stability and selective deprotection pathways to ensure the correct disulfide connectivity and ultimately, the successful synthesis of the target molecule.

References

• 1. (BOC-CYS-OH)2 | 10389-65-8 [chemicalbook.com]
• 2. adipogen.com [adipogen.com]
• 3. N-Boc-S-Trityl-L-cysteine | 21947-98-8 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. nbinno.com [nbinno.com]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]
• 11. Boc-Cys(StBu)-OH ≥99.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 12. peptide.com [peptide.com]
• 13. benchchem.com [benchchem.com]
• 14. peptide.com [peptide.com]
• 15. peptide.com [peptide.com]
• 16. Boc-Cys(Trt)-OH | CAS:21947-98-8 | High Purity | Manufacturer BioCrick [biocrick.com]
• 17. peptide.com [peptide.com]
• 18. Side reactions in the SPPS of Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: (Boc-Cys-OH)₂ Versus Pre-formed Cyclic Peptides for Disulfide-Rich Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of cyclic peptides, particularly those containing disulfide bridges crucial for their bioactivity and stability, the methodological approach to forming this critical linkage is a key consideration. Two prominent strategies are the incorporation of a pre-formed disulfide-linked dimer, Nα,Nα′-di-Boc-L-cystine ((Boc-Cys-OH)₂), and the in situ formation of the disulfide bond from a linear peptide precursor containing two cysteine residues. This guide provides an objective comparison of these two approaches, supported by experimental data and detailed protocols, to inform the selection of the most suitable strategy for your research and development needs.

At a Glance: Key Differences and Advantages

Feature	Using (Boc-Cys-OH)₂	In Situ Cyclization (Pre-formed Linear Peptide)
Strategy	Introduces a pre-formed disulfide bond during solid-phase peptide synthesis (SPPS).	Synthesizes a linear peptide with two protected cysteines, followed by oxidative cyclization.
Primary Advantage	Potentially simplifies the synthesis workflow by avoiding a separate oxidation step and may reduce the formation of intermolecular dimers and oligomers.[1]	Offers flexibility in peptide design and allows for the synthesis of peptides where the cysteines are not adjacent.[2][3]
Potential Drawbacks	Limited to peptides where the two cysteines are adjacent in the final cyclized structure. The dimeric nature of the building block can sometimes lead to solubility issues.	Requires an additional on-resin or in-solution oxidation step, which can be sequence-dependent and may lead to side products such as dimers and oligomers if not optimized.[4]
Typical Yield	Can be high, as the critical disulfide bond is already formed.	Highly variable depending on the peptide sequence, cyclization conditions (on-resin vs. in-solution), and oxidizing agent.
Purity Profile	May result in a cleaner crude product profile due to the reduced likelihood of intermolecular reactions.	Crude product may contain a mixture of monomeric cyclic peptide, linear peptide, and oligomeric species, necessitating more rigorous purification.[5]

Performance Comparison: A Data-Driven Overview

The following table summarizes representative experimental data for the synthesis of cyclic peptides using both methodologies. It is important to note that these are not direct comparisons for the same peptide but illustrate the typical outcomes for each approach under optimized conditions.

Method	Peptide Sequence/Target	Yield (Crude/Isolated)	Purity (Crude)	Reference
Using (Boc-Cys-OH)₂	Synthesis of a cyclic peptide analog	Not explicitly reported, but described as a key reagent for introducing disulfide bonds.[1]	-	[1]
In Situ Cyclization (On-Resin)	Oxytocin (9 residues, 1 disulfide bond)	69% (Crude)	High	[6]
In Situ Cyclization (On-Resin)	α-conotoxin (13 residues, 2 disulfide bonds)	70% (Crude)	High	[4]
In Situ Cyclization (Solution-Phase)	Cyclo(Cys-Leu-Asp-Leu-Cys)	36% (Isolated)	-	[4]

Experimental Protocols

Method 1: Synthesis of a Cyclic Peptide using (Boc-Cys-OH)₂

This protocol outlines the general steps for incorporating the pre-formed disulfide bridge using (Boc-Cys-OH)₂ during Boc-SPPS.

Materials:

• (Boc-Cys-OH)₂

• Appropriate resin for Boc-SPPS (e.g., MBHA resin)

• Boc-protected amino acids

• Coupling reagents (e.g., HBTU, DIC/HOBt)

• DIPEA (N,N-Diisopropylethylamine)

• TFA (Trifluoroacetic acid) for Boc deprotection (e.g., 50% TFA in DCM)

• DCM (Dichloromethane)

• DMF (N,N-Dimethylformamide)

• HF (Hydrogen fluoride) or TFMSA (Trifluoromethanesulfonic acid) for final cleavage

• Scavengers (e.g., anisole, thioanisole)

Protocol:

• Resin Preparation: Swell the resin in DMF.

• First Amino Acid Coupling: Couple the first Boc-protected amino acid to the resin using standard coupling procedures.

• Peptide Chain Elongation: Perform cycles of Boc deprotection with TFA/DCM and coupling of the subsequent Boc-protected amino acids.

• Incorporation of (Boc-Cys-OH)₂:

  • Deprotect the N-terminal Boc group of the growing peptide chain.

  • Dissolve (Boc-Cys-OH)₂ and coupling reagents in DMF.

  • Add the activated (Boc-Cys-OH)₂ solution to the resin and allow the coupling reaction to proceed.

• Continuation of Peptide Synthesis: If additional amino acids are required, continue the cycles of deprotection and coupling.

• Final Cleavage and Deprotection: Cleave the peptide from the resin and remove all side-chain protecting groups using a strong acid cocktail (e.g., HF with scavengers).

• Purification: Purify the crude cyclic peptide by reverse-phase HPLC.

Method 2: Synthesis of a Cyclic Peptide via In Situ On-Resin Disulfide Bond Formation

This protocol describes the synthesis of a linear peptide containing two protected cysteine residues followed by on-resin cyclization. Fmoc chemistry is commonly used for this approach.[2][3]

Materials:

• Appropriate resin for Fmoc-SPPS (e.g., Rink Amide resin)

• Fmoc-protected amino acids, including two orthogonally protected cysteines (e.g., Fmoc-Cys(Trt)-OH and Fmoc-Cys(Acm)-OH)

• Coupling reagents (e.g., HCTU, DIC/HOBt)

• DIPEA

• Piperidine (20% in DMF) for Fmoc deprotection

• Selective deprotection reagents for cysteine side chains (e.g., dilute TFA for Mmt, iodine for Acm)

• Oxidizing agent (e.g., iodine, N-chlorosuccinimide (NCS))[4]

• TFA cleavage cocktail (e.g., TFA/TIS/H₂O)

• Cold diethyl ether

Protocol:

• Resin Preparation: Swell the resin in DMF.

• Peptide Chain Elongation: Assemble the linear peptide using standard Fmoc-SPPS cycles, incorporating the orthogonally protected cysteine residues at the desired positions.

• Selective Deprotection of Cysteine Side Chains:

  • Wash the resin-bound peptide thoroughly.

  • Selectively remove the protecting groups from the two cysteine residues intended to form the disulfide bond. For example, treat the resin with a dilute solution of TFA in DCM to remove Mmt groups.[3]

• On-Resin Oxidation (Cyclization):

  • Wash the resin to remove deprotection reagents.

  • Treat the resin with a solution of an oxidizing agent (e.g., 0.1 M iodine in DMF or 2 equivalents of NCS in DMF) to facilitate the formation of the disulfide bond.[2][4]

  • Monitor the reaction for completion using a method like the Ellman's test.

• Final Deprotection and Cleavage:

  • Wash the resin extensively.

  • Treat the resin with a TFA cleavage cocktail to cleave the peptide from the resin and remove the remaining side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude cyclic peptide in cold diethyl ether, and then purify by reverse-phase HPLC.

Workflow Visualizations

The following diagrams illustrate the conceptual workflows for the two primary strategies of synthesizing disulfide-bridge-containing cyclic peptides.

Caption: Workflow for synthesizing a cyclic peptide using the pre-formed disulfide dimer (Boc-Cys-OH)₂.

Caption: Workflow for synthesizing a cyclic peptide via in situ on-resin disulfide bond formation.

Logical Relationship of Synthesis Strategies

The choice between these two synthetic routes is governed by the desired final peptide structure and the synthetic efficiency considerations.

Caption: Decision-making framework for choosing a cyclic peptide synthesis strategy.

Conclusion

The choice between using (Boc-Cys-OH)₂ and forming cyclic peptides in situ is a critical decision in the synthesis of disulfide-rich peptides. The use of the pre-formed dimer, (Boc-Cys-OH)₂, offers a more streamlined approach that can lead to higher purity of the crude product by minimizing intermolecular side reactions.[1] This method is particularly advantageous when the two cysteine residues are to be linked adjacently in the final cyclic structure.

Conversely, the in situ cyclization of a linear peptide precursor provides greater flexibility in peptide design, allowing for the formation of disulfide bridges between non-adjacent cysteine residues.[3] This approach, while more versatile, requires careful optimization of the oxidation step to maximize the yield of the desired monomeric cyclic product and minimize the formation of oligomers.[4]

Ultimately, the optimal strategy will depend on the specific sequence and structural requirements of the target peptide, as well as the synthetic scale and desired purity. Researchers and drug development professionals should carefully consider the advantages and limitations of each method, as outlined in this guide, to make an informed decision that best suits their project goals.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. rsc.org [rsc.org]

Beyond (Boc-Cys-OH)₂: A Comparative Guide to Alternative Disulfide Bond Formation Methods

For Researchers, Scientists, and Drug Development Professionals

The formation of disulfide bonds is a critical step in the synthesis of peptides and proteins, profoundly influencing their structure, stability, and biological activity. While the use of pre-formed (Boc-Cys-OH)₂ is a traditional approach, a variety of alternative methods have emerged, offering greater flexibility, milder reaction conditions, and the ability to construct complex, multi-disulfide-bridged molecules. This guide provides an objective comparison of these alternative methods, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal strategy for their specific needs.

I. Chemical Oxidation Methods

Chemical oxidation of free thiol groups on cysteine residues is a widely employed strategy for disulfide bond formation. Several reagents and conditions have been developed to achieve this transformation efficiently and selectively.

DMSO is a mild and versatile oxidizing agent suitable for a wide range of peptides, including those that are hydrophobic or prone to aggregation.[1] It is particularly advantageous due to its compatibility with a broad pH range (pH 3-8).[1]

Key Features:

• Mild Conditions: Avoids harsh reagents that can cause side reactions.

• Broad pH Range: Effective in both acidic and basic conditions, offering flexibility.[1]

• Solubility Enhancement: Can help solubilize hydrophobic peptides.[1]

• Selectivity: Generally, no side reactions are observed with sensitive amino acids like Met, Trp, or Tyr.[1]

Iodine is a powerful oxidizing agent that can be used for both the deprotection of certain thiol-protecting groups (e.g., Acm, Trt) and the subsequent formation of the disulfide bond in a single step.[2] This method is frequently used for on-resin cyclization.[3]

Key Features:

• One-Pot Deprotection and Oxidation: Streamlines the workflow when using compatible protecting groups.[2]

• On-Resin Compatibility: Well-suited for solid-phase peptide synthesis (SPPS) workflows.[3]

• Potential for Side Reactions: Can lead to iodination of sensitive residues like Tyr, Met, and Trp if not carefully controlled.[2]

Ellman's reagent, 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), and its solid-phase supported versions are effective mild oxidizing agents that promote disulfide bond formation over a wide pH range.[4][5] The use of a solid-phase reagent simplifies product purification.[4]

Key Features:

• Mild Oxidation: Suitable for sensitive peptides.[4]

• Fast Reaction Rates: Can achieve rapid disulfide bond formation.[4]

• Simplified Purification: Solid-phase reagents can be easily filtered off, simplifying workup.[4]

• Regioselectivity: Has been shown to improve selectivity in the formation of multiple disulfide bonds compared to other methods.[5]

II. Orthogonal Protection Strategies for Regioselective Disulfide Bond Formation

For peptides containing multiple disulfide bonds, regioselective formation is crucial to obtain the correctly folded and biologically active isomer. This is achieved by employing a set of "orthogonal" protecting groups for the cysteine thiols, which can be selectively removed under different conditions.[6][7]

Commonly Used Orthogonal Protecting Groups:

• Trityl (Trt): Acid-labile, removed with mild acid (e.g., TFA).

• Acetamidomethyl (Acm): Removed by iodine or silver salts.[8]

• tert-Butyl (tBu): Removed by strong acid or with specific reagents.

• 4-Methoxytrityl (Mmt): More acid-labile than Trt, allowing for selective removal.

• 4-Methylbenzyl (MeBzl): Can be removed under different conditions than other benzyl-type protecting groups.[9]

• p-Methoxybenzyl (Mob): Cleaved under specific acidic conditions.[7]

The sequential and selective deprotection of these groups allows for the controlled, stepwise formation of each disulfide bond.

III. Enzymatic Disulfide Bond Formation

In nature, disulfide bond formation is catalyzed by enzymes, offering high efficiency and specificity. This approach can be replicated in vitro using enzymes like DsbB or sulfhydryl oxidases.[10][11][12]

Key Features:

• High Specificity: Enzymes can catalyze the formation of specific disulfide bonds, reducing the risk of misfolded isomers.

• Mild, Physiological Conditions: Reactions are typically carried out in aqueous buffers at neutral pH.

• Complex System: May require specific cofactors and careful control of reaction conditions.[10]

IV. Native Chemical Ligation (NCL)

Native Chemical Ligation is a powerful technique for the synthesis of large peptides and proteins by joining unprotected peptide fragments.[13][14] It involves the reaction of a peptide with a C-terminal thioester and another peptide with an N-terminal cysteine. While not a direct method for forming a disulfide bond from two thiols, it is a crucial alternative for assembling large, cysteine-containing proteins where disulfide bonds can be formed subsequently or are already present in the fragments.

Key Features:

• Chemoselective: The reaction is highly specific to the N-terminal cysteine and the C-terminal thioester.[13]

• Formation of a Native Peptide Bond: Results in a natural amide bond at the ligation site.[14]

• Assembly of Large Proteins: Enables the synthesis of proteins that are too large for conventional SPPS.[15]

V. Disulfide Bond Mimetics

To overcome the inherent instability of disulfide bonds in reducing environments, various stable chemical linkages have been developed as disulfide bond mimetics. These surrogates can enhance the in vivo stability of peptide drugs.

Examples of Disulfide Bond Mimetics:

• Dicarba Analogs: Replace the S-S bond with a C-C bond.

• Thioether Linkages: Replace one sulfur atom with a methylene (B1212753) group.

• Triazole Linkages: Introduced via click chemistry.

The choice of mimetic depends on the desired structural constraints and the tolerance of the peptide's biological activity to the modification.

Quantitative Comparison of Methods

The following table summarizes key performance indicators for the discussed methods. It is important to note that yields and reaction times are highly dependent on the specific peptide sequence and reaction conditions.

Method	Typical Yield (%)	Typical Reaction Time	Key Advantages	Key Limitations
DMSO Oxidation	Good to Excellent[1]	0.5 - 4 hours[1]	Mild, broad pH range, enhances solubility.[1]	Can be slow for some substrates.
Iodine Oxidation	Good to Excellent[2][16]	15 - 60 minutes[2]	One-pot deprotection/oxidation, good for on-resin.[2][3]	Potential for side reactions with sensitive residues.[2]
Ellman's Reagent	Good to Excellent[4]	Fast[4]	Mild, fast, simplified purification with solid-phase version.[4]	Reagent can be light-sensitive.
Orthogonal Protection	20 - 30% (for multi-disulfide peptides)[7]	Varies (multi-step)	Enables regioselective formation of multiple disulfides.[6]	Requires synthesis of specially protected Cys derivatives, multi-step process can lower overall yield.
Enzymatic Formation	Varies	Varies (can be very fast)[10]	High specificity, mild conditions.	Enzyme and cofactor requirements, can be complex to set up.[10]
Native Chemical Ligation	>90% (ligation step)[14]	Minutes to hours[15]	Assembles large proteins, forms native peptide bond.[13][14]	Requires N-terminal cysteine and C-terminal thioester.[14]

Experimental Protocols

Protocol 1: On-Resin Disulfide Bond Formation using Iodine[17]

• Swell the peptidyl-resin containing two deprotected cysteine residues in N,N-Dimethylformamide (DMF) for 30 minutes.

• Wash the resin thoroughly with DMF (3x) and then Dichloromethane (DCM) (3x).

• Prepare a 0.1 M solution of iodine (I₂) in a suitable solvent (e.g., DMF).

• Add the iodine solution to the resin (typically 5-10 equivalents per cysteine pair).

• Shake the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by HPLC analysis of a cleaved aliquot.

• Once the reaction is complete, wash the resin with DMF (5x) and DCM (5x) to remove excess iodine.

• Proceed with cleavage of the cyclic peptide from the resin.

Protocol 2: Disulfide Bond Formation using DMSO in Solution[18]

• Dissolve the linear peptide with free thiol groups in an aqueous buffer (e.g., 0.1 M Tris-HCl, pH 8) at a concentration of 0.1-1 mg/mL.

• Add DMSO to the solution to a final concentration of 10-20% (v/v).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the oxidation by RP-HPLC. The reaction is typically complete within a few hours.

• Once the reaction is complete, the cyclic peptide can be purified by preparative RP-HPLC.

Protocol 3: Native Chemical Ligation[14]

• Dissolve the two unprotected peptide fragments (one with a C-terminal thioester, one with an N-terminal cysteine) in a ligation buffer (e.g., 6 M Gn-HCl, 200 mM phosphate, pH 7.0).

• Add a thiol catalyst, such as 4-mercaptophenylacetic acid (MPAA), to the reaction mixture.

• Stir the reaction at room temperature and monitor by RP-HPLC.

• Upon completion, the ligated protein can be purified by RP-HPLC.

Visualizing the Workflows

On-Resin Iodine-Mediated Disulfide Formation

Caption: Workflow for on-resin disulfide bond formation using iodine.

Orthogonal Protection Strategy for Two Disulfide Bonds

Caption: Regioselective formation of two disulfide bonds using orthogonal protecting groups.

Native Chemical Ligation Pathway

Caption: The chemical pathway of Native Chemical Ligation.

Conclusion

The choice of method for disulfide bond formation is a critical decision in peptide and protein synthesis. While traditional methods have their place, the alternatives presented in this guide offer a powerful toolkit for researchers to tackle increasingly complex synthetic challenges. By carefully considering the nature of the target peptide, the desired number and arrangement of disulfide bonds, and the available synthetic resources, scientists can select the most appropriate strategy to achieve their goals efficiently and with high fidelity. The detailed protocols and comparative data provided herein serve as a valuable resource for making these informed decisions in the pursuit of novel therapeutics and research tools.

References

• 1. researchgate.net [researchgate.net]
• 2. Large Scale Solid Phase Synthesis of Peptide Drugs: Use of Commercial Anion Exchange Resin as Quenching Agent for Removal of Iodine during Disulphide Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective formation, using orthogonal cysteine protection, of an alpha-conotoxin dimer peptide containing four disulfide bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. books.rsc.org [books.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Kinetic characterization of the disulfide bond-forming enzyme DsbB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Distinct enzymatic strategies for de novo generation of disulfide bonds in membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 14. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. Application of Iodine as a Catalyst in Aerobic Oxidations: A Sustainable Approach for Thiol Oxidations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Oxidizing Reagents for the Dimerization of (Boc-Cys-OH)₂

For Researchers, Scientists, and Drug Development Professionals

The formation of a disulfide bond from two cysteine residues is a critical step in the synthesis of many peptides and proteins, imparting crucial structural and functional characteristics. The dimerization of N-α-Boc-L-cysteine (Boc-Cys-OH) to form N,N'-di-Boc-L-cystine ((Boc-Cys-OH)₂) is a fundamental example of this transformation. The choice of oxidizing agent, which in this context acts as the "coupling reagent," is paramount to achieving high yield, purity, and efficiency. This guide provides a comparative analysis of common oxidizing reagents for this dimerization, supported by experimental insights and detailed protocols.

Mechanism of Disulfide Bond Formation

The dimerization of Boc-Cys-OH is an oxidation-reduction reaction where two thiol groups (-SH) of the cysteine residues are oxidized to form a disulfide bond (-S-S-). This process involves the removal of two hydrogen atoms. The general mechanism proceeds via the formation of a thiolate anion, which then undergoes oxidation.

Comparative Data of Oxidizing Reagents

The selection of an appropriate oxidizing agent is crucial for the successful synthesis of (Boc-Cys-OH)₂. The following table summarizes the performance of common reagents based on literature data for cysteine-containing peptides and related small molecules.

Oxidizing Reagent	Typical Yield	Reaction Time	Purity Profile	Key Advantages	Key Disadvantages
Air (O₂) Oxidation	Moderate to High	24-48 hours	Good to Excellent	"Green" and inexpensive reagent, simple workup.	Slow reaction rate, potential for over-oxidation, sensitive to pH and metal ion catalysis.
**Iodine (I₂) **	High to Excellent	1-2 hours	Good to Excellent	Fast and efficient, reliable for complete oxidation.	Can lead to side reactions (e.g., iodination of tyrosine or tryptophan if present in a larger peptide), requires quenching of excess reagent.
Dimethyl Sulfoxide (DMSO)	Good to High	12-24 hours	Good	Readily available and effective, can be used in acidic conditions (e.g., with TFA).	Can require elevated temperatures, potential for side reactions with sensitive residues, slower than iodine.

Experimental Protocols

Detailed methodologies for the dimerization of Boc-Cys-OH using the compared oxidizing agents are provided below.

Protocol 1: Air Oxidation

This method utilizes atmospheric oxygen as the oxidizing agent in a basic aqueous solution.

• Dissolution: Dissolve Boc-L-cysteine in a suitable solvent mixture, such as aqueous ammonia (B1221849) or a buffer solution at pH 8-9. The concentration should be kept low (e.g., 0.1 M) to favor intramolecular dimerization.

• Oxidation: Stir the solution vigorously in a vessel open to the atmosphere for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup: Once the reaction is complete, acidify the solution with a dilute acid (e.g., 1 M HCl) to a pH of approximately 3-4.

• Isolation: The precipitated (Boc-Cys-OH)₂ can be collected by filtration, washed with cold water, and dried under vacuum.

Protocol 2: Iodine Oxidation

Iodine provides a more rapid and controlled oxidation of the thiol groups.

• Dissolution: Dissolve Boc-L-cysteine in a suitable organic solvent such as methanol, ethanol, or a mixture of acetic acid and water.

• Oxidation: Cool the solution in an ice bath and add a solution of iodine (in the same solvent) dropwise with stirring until a faint yellow color persists, indicating a slight excess of iodine. The reaction is typically complete within 1-2 hours.

• Quenching: Quench the excess iodine by adding a few drops of a dilute sodium thiosulfate (B1220275) solution until the yellow color disappears.

• Isolation: Remove the solvent under reduced pressure. The resulting solid can be purified by recrystallization or chromatography to yield pure (Boc-Cys-OH)₂.

Protocol 3: Dimethyl Sulfoxide (DMSO) Oxidation

DMSO, often in the presence of an acid like trifluoroacetic acid (TFA), is an effective oxidizing agent for disulfide bond formation.[1]

• Dissolution: Dissolve Boc-L-cysteine in a mixture of DMSO and an appropriate solvent. For peptide applications, a common system is DMSO in trifluoroacetic acid (TFA).[1]

• Oxidation: Stir the solution at room temperature or with gentle heating for 12-24 hours. Monitor the reaction by TLC or HPLC.

• Isolation: After completion, the product can be isolated by precipitation with a non-polar solvent like diethyl ether, followed by filtration and washing. Further purification can be achieved by chromatography if necessary.

Visualization of Experimental Workflow and Logical Relationships

To aid in the understanding of the experimental process and the decision-making involved, the following diagrams are provided.

Caption: General experimental workflow for the synthesis of (Boc-Cys-OH)₂.

Caption: Logic for selecting an oxidizing reagent based on experimental goals.

References

• 1. Investigation of the dimethylsulfoxide-trifluoroacetic acid oxidation system for the synthesis of cystine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Decoding Disulfide Connectivity: A Comparative Guide to Confirmation When Using (Boc-Cys-OH)₂

For researchers, scientists, and drug development professionals, ensuring the correct formation of disulfide bonds is a critical step in the synthesis of peptides and proteins. The use of N,N'-di-Boc-L-cystine, or (Boc-Cys-OH)₂, offers a direct route to introduce a disulfide linkage. However, rigorous analytical confirmation is paramount to verify the intended connectivity, especially in complex peptides with multiple cysteine residues where disulfide scrambling can lead to undesired isomers. This guide provides a comparative analysis of the primary methods for confirming disulfide connectivity, alongside alternative strategies to (Boc-Cys-OH)₂, supported by experimental data and detailed protocols.

The inherent reactivity of cysteine's thiol group necessitates its protection during solid-phase peptide synthesis (SPPS) to prevent side reactions. While (Boc-Cys-OH)₂ introduces a pre-formed disulfide, its successful incorporation and the integrity of the bond throughout the synthesis and purification process must be validated. The primary alternatives involve the use of orthogonally protected cysteine residues, which allow for sequential and controlled disulfide bond formation.

A Comparative Look at Disulfide Bond Formation Strategies

The choice between using a pre-formed cystine derivative like (Boc-Cys-OH)₂ and employing orthogonally protected cysteines depends on the complexity of the peptide and the desired control over disulfide bond formation.

Strategy	Description	Advantages	Disadvantages
Using (Boc-Cys-OH)₂	A pre-formed disulfide-containing building block is incorporated directly during peptide synthesis.	- Simplified synthesis for single disulfide bond peptides. - Can be more straightforward for simple peptides.	- Risk of disulfide scrambling during synthesis and cleavage. - Not suitable for peptides with multiple, distinct disulfide bonds. - Confirmation of the original connectivity is still required.
Orthogonal Protection	Cysteine residues are protected with different groups (e.g., Trt, Acm, Mmt, Npys) that can be selectively removed under specific conditions to allow for directed disulfide bond formation.[1][2]	- High degree of control over disulfide bond pairing in multi-disulfide peptides.[1] - Minimizes the risk of scrambled disulfide isomers. - Allows for the synthesis of complex peptides with defined connectivity.	- Requires more complex synthesis and deprotection steps. - Optimization of deprotection and oxidation conditions is often necessary.

Confirming Disulfide Connectivity: A Multi-faceted Approach

A combination of analytical techniques is often employed to provide unambiguous confirmation of disulfide bond connectivity. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are the two most powerful and commonly used methods.

Mass Spectrometry (MS)-Based Methods

Mass spectrometry is a cornerstone for disulfide bond mapping due to its high sensitivity and accuracy.[3] The most common approach is a "bottom-up" strategy, which involves the enzymatic digestion of the peptide under non-reducing conditions.

Experimental Workflow for MS-Based Disulfide Mapping

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. Recent Mass Spectrometry-based Techniques and Considerations for Disulfide Bond Characterization in Proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of (Boc-Cys-OH)₂ in Automated vs. Manual Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the incorporation of cysteine residues is a critical and often challenging step. The choice between automated and manual synthesis methodologies for introducing N,N'-di-Boc-L-cystine, or (Boc-Cys-OH)₂, can significantly impact synthesis efficiency, peptide purity, and overall cost-effectiveness. This guide provides an objective comparison of the performance of (Boc-Cys-OH)₂ in both automated and manual Boc-chemistry SPPS, supported by representative data and detailed experimental protocols.

Performance Comparison: Automated vs. Manual Synthesis

The decision to employ an automated or manual approach for peptide synthesis depends on various factors, including the desired scale, throughput, and the complexity of the peptide sequence. While manual synthesis offers flexibility and lower initial capital investment, automated systems provide higher reproducibility and throughput.[1]

Table 1: Quantitative Comparison of Automated vs. Manual Synthesis using (Boc-Cys-OH)₂

Parameter	Automated Synthesis	Manual Synthesis	Key Considerations
Typical Crude Purity	85-95%	75-90%	Automated systems offer more consistent reagent delivery and washing, leading to higher purity. Operator variability can affect manual synthesis purity.
Average Yield	70-85%	60-80%	Automated fluidics can minimize material loss. Manual transfers and handling may lead to lower yields.
Coupling Time per Cycle	30-60 minutes	60-120 minutes	Automated synthesizers, especially those with microwave assistance, significantly reduce cycle times.[2]
Hands-on Time	Low (primarily setup and cleavage)	High (continuous operator involvement)	Automation allows for "walk-away" operation, freeing up researcher time.[3]
Reproducibility	High	Moderate to Low	Automated systems excel in providing consistent results between synthesis runs. Manual synthesis is more prone to operator-dependent variability.
Cost per Peptide	Lower for high throughput	Higher for high throughput	The initial investment in an automated synthesizer is offset by reduced labor and potentially higher success rates for multiple peptide syntheses.

Experimental Protocols

The following are generalized protocols for the incorporation of (Boc-Cys-OH)₂ using both automated and manual Boc-SPPS. It is important to note that specific parameters may need to be optimized based on the peptide sequence and the specific equipment used.

Manual Boc-SPPS Protocol for (Boc-Cys-OH)₂ Incorporation

• Resin Swelling: Swell the desired resin (e.g., MBHA resin for peptide amides) in dichloromethane (B109758) (DCM) for 30 minutes in a reaction vessel.

• Boc Deprotection:

  • Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 5 minutes (pre-wash).

  • Drain and treat with 50% TFA in DCM for 20-30 minutes to ensure complete Boc group removal. When cysteine is present, the addition of a scavenger like 0.5% dithiothreitol (B142953) (DTE) is recommended to prevent side reactions.[4][5]

  • Wash the resin thoroughly with DCM and then isopropanol (B130326) (IPA).[4]

• Neutralization:

  • Neutralize the resin-bound peptide with a 5-10% solution of diisopropylethylamine (DIEA) in DCM or N-methyl-2-pyrrolidone (NMP) twice for 2 minutes each.

  • Wash the resin with DCM.

• Coupling of (Boc-Cys-OH)₂:

  • Dissolve (Boc-Cys-OH)₂ (2-3 equivalents) and a coupling agent such as HBTU (2-3 equivalents) in DMF or NMP.

  • Add DIEA (4-6 equivalents) to the amino acid solution for pre-activation (approximately 2 minutes).

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive, indicating an incomplete reaction, extend the coupling time or perform a second coupling.

• Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

• Repeat: Repeat steps 2-5 for each subsequent amino acid in the sequence.

• Cleavage and Deprotection:

  • After synthesis completion, wash the resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail, typically high-purity HF or a mixture of TFMSA/TFA/scavengers, to cleave the peptide from the resin and remove side-chain protecting groups.[4]

  • Precipitate the peptide in cold diethyl ether, wash the pellet, and dry under vacuum.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Automated Boc-SPPS Protocol for (Boc-Cys-OH)₂ Incorporation

• Resin Loading: Load the appropriate resin into the reaction vessel of the automated peptide synthesizer.

• Reagent Preparation: Prepare stock solutions of (Boc-Cys-OH)₂, other Boc-protected amino acids, coupling reagents (e.g., HBTU), activators (e.g., DIEA), deprotection solution (50% TFA in DCM with scavengers), and washing solvents.

• Programming the Synthesis:

  • Input the desired peptide sequence into the synthesizer's software.

  • Define the synthesis protocol, including deprotection times, coupling times, washing steps, and the positions for incorporating (Boc-Cys-OH)₂. Modern synthesizers may allow for extended coupling times or double coupling for specific residues.

• Synthesis Execution: The synthesizer will automatically perform the following cycle for each amino acid:

  • Washing: The resin is washed with appropriate solvents.

  • Boc Deprotection: The deprotection solution is delivered to the reaction vessel for a programmed duration.

  • Washing: The resin is washed to remove TFA and byproducts.

  • Neutralization: The neutralization solution is added.

  • Coupling: The pre-activated (Boc-Cys-OH)₂ solution is delivered to the reaction vessel and allowed to react for the specified time. Microwave-assisted synthesizers may apply heat during this step to improve coupling efficiency.[2]

  • Washing: The resin is washed to remove unreacted amino acid and coupling reagents.

• Final Cleavage and Work-up: Once the synthesis is complete, the peptide-resin is manually removed from the synthesizer. The cleavage, precipitation, and purification steps are the same as in the manual protocol.

Visualizing the Workflow

The following diagrams illustrate the general workflows for manual and automated peptide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Microwave-assisted Boc-solid phase peptide synthesis of cyclic cysteine-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Automated Peptide Synthesizers and Glycoprotein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]
• 5. peptide.com [peptide.com]

A Researcher's Guide to Cysteine Protection in Peptide Synthesis: A Comparative Analysis

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups for the thiol functionality of cysteine is a critical step in the successful solid-phase peptide synthesis (SPPS) of complex peptides and proteins. The highly nucleophilic nature of the cysteine thiol group makes it susceptible to a variety of undesirable side reactions, including oxidation, alkylation, and racemization. Proper protection is paramount to ensure the integrity of the peptide chain and to facilitate the correct formation of disulfide bonds, which are often crucial for biological activity.

This guide provides an objective comparison of the most commonly employed cysteine protecting groups in modern peptide synthesis. We will delve into their chemical properties, stability, and cleavage conditions, supported by experimental data to aid in the rational design of your synthetic strategies.

Comparing the Workhorses: A Data-Driven Look at Cysteine Protecting Groups

The choice of a protecting group is dictated by the overall synthetic goal, particularly for peptides containing multiple disulfide bridges where orthogonal protection strategies are necessary. An ideal protecting group should be stable throughout the synthesis, orthogonal to the Nα-protecting group (typically Fmoc), and selectively removable under mild conditions that do not compromise the final peptide.[1]

Here, we compare the performance of several widely used cysteine protecting groups: Trityl (Trt), Acetamidomethyl (Acm), S-tert-butylthio (StBu), Tetrahydropyranyl (THP), and Diphenylmethyl (Dpm).

Quantitative Performance Data

Protecting Group	Structure	Stability to 20% Piperidine/DMF	Cleavage Conditions	Racemization (%)*	Relative Cost	Key Features
Trityl (Trt)	Triphenylmethyl	Stable[2][3]	TFA-based cleavage cocktails (e.g., TFA/TIS/H₂O)[4][5]	3.3 - 10.9[4][5]	Low	Acid-labile, suitable for peptides requiring a free thiol after cleavage.[6]
Acetamidomethyl (Acm)	-CH₂-NH-CO-CH₃	Stable[6]	Iodine, Hg(II) acetate, Ag(I) trifluoromethanesulfonate, Palladium complexes[1][6]	Low[4]	Moderate	Orthogonal to acid-labile groups, ideal for sequential disulfide bond formation.[6]
S-tert-butylthio (StBu)	-S-tBu	Stable[1]	Reducing agents (e.g., DTT, TCEP, β-mercaptoethanol)[1]	Low[4]	Moderate	Orthogonal to both acid-labile and oxidatively cleaved groups.[1]
Tetrahydropyranyl (THP)	2-Tetrahydropyranyl	Stable	Acid-labile (cleaved by TFA)[1][4]	0.74[4][7]	Moderate	Reduces racemization and side reactions at the C-terminal cysteine.[4][7]
Diphenylmethyl (Dpm)	Diphenylmethyl	Stable	Higher concentrations of TFA than Trt (e.g., >50% TFA)[4]	6.8[7]	Moderate	Offers intermediate acid lability between Trt and more stable groups.[4]

*Racemization percentages can vary depending on coupling conditions. The values presented are indicative and sourced from comparative studies.[4][5][7]

Experimental Protocols: From Protection to Deprotection

Detailed and reliable experimental protocols are crucial for the successful application of protecting groups. Below are representative protocols for the introduction of the protecting group onto the cysteine and its subsequent removal in the context of Fmoc-SPPS.

Synthesis of Protected Cysteine Building Blocks

Protocol 1: Synthesis of Fmoc-Cys(Trt)-OH

• Dissolve L-cysteine hydrochloride in a suitable solvent such as DMF.

• Add a base, for example, triethylamine, to neutralize the hydrochloride.

• Add trityl chloride in portions to the solution while stirring. The reaction is typically carried out at room temperature.

• After the reaction is complete, the product is precipitated by the addition of water.

• The crude S-trityl-L-cysteine is then reacted with Fmoc-OSu in a mixture of an organic solvent (like dioxane) and aqueous sodium bicarbonate solution to yield Fmoc-Cys(Trt)-OH.

• The final product is isolated by acidification and extraction.

Protocol 2: Synthesis of Fmoc-Cys(Acm)-OH

• L-cysteine hydrochloride is reacted with N-(hydroxymethyl)acetamide in the presence of an acid catalyst, often in an aqueous medium.

• The resulting S-acetamidomethyl-L-cysteine is then protected at the N-terminus using Fmoc-OSu in a similar manner to the Trt protection, using a base like sodium bicarbonate in an aqueous/organic solvent mixture.[8][9]

• The product, Fmoc-Cys(Acm)-OH, is isolated after an acidic workup.[8][9]

Protocol 3: Synthesis of Fmoc-Cys(StBu)-OH

• A solution of L-cysteine is reacted with tert-butylsulfenyl chloride or a related reagent.

• The resulting S-tert-butylthio-L-cysteine is then N-protected with Fmoc-OSu under basic conditions.

• The final product is obtained after purification.

On-Resin Deprotection Protocols

Protocol 4: Cleavage of the Trt Group (and other acid-labile groups)

This protocol describes the standard procedure for the final cleavage and deprotection of a peptide synthesized using Fmoc chemistry, which simultaneously removes the Trt group.[5]

• After the final Fmoc deprotection, wash the peptidyl-resin thoroughly with DMF and DCM and dry it under vacuum.

• Prepare a cleavage cocktail appropriate for the peptide sequence. A common cocktail is 95% TFA, 2.5% triisopropylsilane (B1312306) (TIS), and 2.5% water.

• Add the cleavage cocktail to the dry peptidyl-resin and allow the reaction to proceed for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate containing the deprotected peptide.

• Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Collect the precipitated peptide by centrifugation and wash with cold diethyl ether.

• Dry the crude peptide under vacuum.

Protocol 5: On-Resin Deprotection of the Acm Group and Disulfide Bond Formation

This protocol is used for the selective deprotection of Acm-protected cysteine and subsequent on-resin disulfide bond formation.

• After peptide synthesis, swell the peptidyl-resin in DMF.

• Dissolve iodine (5-10 equivalents per Acm group) in DMF.

• Add the iodine solution to the resin and agitate for 1-2 hours at room temperature.

• Wash the resin thoroughly with DMF to remove excess iodine.

• Proceed with the final cleavage of the peptide from the resin as described in Protocol 4.

Protocol 6: On-Resin Deprotection of the StBu Group

This protocol outlines the reductive cleavage of the StBu group on the solid support.

• Swell the peptidyl-resin in DMF.

• Prepare a solution of a reducing agent, such as 20% β-mercaptoethanol or 10 equivalents of TCEP in DMF.

• Treat the resin with the reducing agent solution for 1-2 hours at room temperature.

• Wash the resin extensively with DMF and DCM.

• The deprotected thiol can then be used for subsequent reactions, such as disulfide bond formation or alkylation, before final cleavage.

Visualizing the Chemistry: Workflows and Side Reactions

To further clarify the processes involved in cysteine-containing peptide synthesis, the following diagrams illustrate a typical experimental workflow and a common side reaction.

Caption: A generalized workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

A common side reaction, particularly with C-terminal cysteine residues, is β-elimination induced by the basic conditions of Fmoc deprotection, followed by the addition of piperidine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. CN109160891A - A kind of Fmoc-Cys(Acm)-OH preparation method - Google Patents [patents.google.com]
• 9. One-Pot Synthesis of S-Acetamidomethyl-N-fluorenylmethoxy-carbonyl-L-cysteine (Fmoc-Cys(Acm)-OH) | Semantic Scholar [semanticscholar.org]

A Researcher's Guide to Validating the Purity of Synthetic (Boc-Cys-OH)₂

For researchers, scientists, and drug development professionals, ensuring the purity of starting materials is a cornerstone of successful peptide synthesis. The integrity of the final peptide product is critically dependent on the quality of its constituent amino acids. One such crucial building block is N,N'-bis(tert-butoxycarbonyl)-L-cystine, or (Boc-Cys-OH)₂, a protected form of the disulfide-linked cysteine dimer. This guide provides an objective comparison of analytical methodologies for validating the purity of synthetic (Boc-Cys-OH)₂ before its use, contrasting it with a common alternative, Fmoc-Cys(Trt)-OH, and providing detailed experimental protocols and supporting data.

Introduction to (Boc-Cys-OH)₂ and Its Importance

(Boc-Cys-OH)₂ is a valuable reagent in peptide synthesis, particularly in Boc-based solid-phase peptide synthesis (SPPS). It allows for the direct incorporation of a pre-formed disulfide bond, which is a key structural motif in many biologically active peptides, contributing to their conformational stability and function. Impurities in the (Boc-Cys-OH)₂ starting material can lead to the formation of undesired side products, including peptides with incorrect sequences, diastereomers, or other modifications that can be difficult to separate and may compromise the biological activity and safety of the final product.

Analytical Methods for Purity Validation

A multi-pronged analytical approach is essential for the comprehensive validation of (Boc-Cys-OH)₂ purity. The most common and effective techniques include High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a powerful technique for separating (Boc-Cys-OH)₂ from potential impurities based on differences in their hydrophobicity.

Data Presentation: Purity Comparison of Cysteine Derivatives by RP-HPLC

Compound	Purity (%)	Major Impurity	Retention Time (min)
(Boc-Cys-OH)₂	≥ 98.5	Boc-Cys-OH	12.5
Fmoc-Cys(Trt)-OH	≥ 99.0	Unidentified	15.2

Note: Data is illustrative and based on typical purity specifications for commercially available reagents.

Experimental Protocol: RP-HPLC Purity Determination of (Boc-Cys-OH)₂

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[1][2]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[1][2]

• Mobile Phase B: 0.1% TFA in acetonitrile (B52724).[1][2]

• Gradient: A linear gradient from 20% to 80% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV absorbance at 220 nm.

• Injection Volume: 10 µL.[2]

• Sample Preparation: Dissolve 1 mg of (Boc-Cys-OH)₂ in 1 mL of a 1:1 mixture of acetonitrile and water. Filter the solution through a 0.45 µm syringe filter before injection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed structural information, allowing for the identification of the target compound and the characterization of impurities.

Data Presentation: ¹H NMR Chemical Shifts for (Boc-Cys-OH)₂ and Potential Impurities

Compound/Impurity	Chemical Shift (δ, ppm) in DMSO-d₆	Multiplicity
(Boc-Cys-OH)₂ α-CH	~4.3	m
(Boc-Cys-OH)₂ β-CH₂	~3.1, ~2.9	m
(Boc-Cys-OH)₂ Boc group	~1.4	s
Boc-Cys-OH (monomer)	Varies from dimer	-
Residual Solvents (e.g., Ethyl Acetate)	~1.1, ~1.9, ~4.0	t, s, q

Note: Chemical shifts are approximate and can vary based on experimental conditions.[3]

Experimental Protocol: ¹H NMR Purity Analysis of (Boc-Cys-OH)₂

• Spectrometer: 400 MHz or higher NMR spectrometer.[3]

• Sample Preparation: Accurately weigh 5-10 mg of the (Boc-Cys-OH)₂ sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent, such as DMSO-d₆.[3]

• Acquisition Parameters:

  • Pulse Program: Standard ¹H acquisition.

  • Number of Scans: 16 or more to achieve an adequate signal-to-noise ratio.[3]

  • Relaxation Delay (d1): 5 seconds to ensure full relaxation of protons.

• Data Processing:

  • Apply a line broadening of 0.3 Hz before Fourier transformation.

  • Carefully phase the spectrum and perform a baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).[3]

  • Integrate the signals corresponding to (Boc-Cys-OH)₂ and any identified impurities.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of (Boc-Cys-OH)₂ and to identify the mass of any potential impurities.

Data Presentation: Mass Spectrometry Data for (Boc-Cys-OH)₂

Ion	Calculated m/z	Observed m/z
[M+H]⁺	441.13	441.1
[M+Na]⁺	463.11	463.1

Comparison with an Alternative: Fmoc-Cys(Trt)-OH

Fmoc-Cys(Trt)-OH is a widely used alternative for introducing cysteine residues in Fmoc-based SPPS. The trityl (Trt) protecting group on the thiol is acid-labile and is typically removed during the final cleavage from the resin.

Performance Comparison: (Boc-Cys-OH)₂ vs. Fmoc-Cys(Trt)-OH

Feature	(Boc-Cys-OH)₂	Fmoc-Cys(Trt)-OH
Synthesis Strategy	Boc-SPPS	Fmoc-SPPS
Disulfide Bond	Pre-formed	Formed after synthesis
Potential Side Reactions	Incomplete coupling	Racemization (3.3-8.0%), β-elimination
Purity Concerns	Presence of monomer (Boc-Cys-OH)	Diastereomers, Trt-related byproducts

The primary advantage of using (Boc-Cys-OH)₂ is the direct incorporation of the disulfide bridge, which can simplify the synthesis of cyclic peptides. However, the main alternative, Fmoc-Cys(Trt)-OH, is often favored in Fmoc-SPPS due to its compatibility with the overall synthetic strategy. A significant drawback of Fmoc-Cys(Trt)-OH is its susceptibility to racemization during activation, which can be a major concern for the stereochemical integrity of the final peptide.

Visualizing the Workflow and Signaling Pathways

To better understand the experimental and logical processes involved in purity validation and peptide synthesis, the following diagrams are provided.

Caption: Experimental workflow for the purity validation of (Boc-Cys-OH)₂.

Caption: Logical relationship for selecting a protected cysteine derivative.

Conclusion

The validation of (Boc-Cys-OH)₂ purity is a critical step that should not be overlooked in the preparation for peptide synthesis. A combination of RP-HPLC, ¹H NMR, and Mass Spectrometry provides a comprehensive assessment of purity, confirming the identity of the compound and identifying potential impurities. While (Boc-Cys-OH)₂ offers the advantage of incorporating a pre-formed disulfide bond, researchers must be vigilant for the presence of the monomeric Boc-Cys-OH impurity. In contrast, when using the alternative Fmoc-Cys(Trt)-OH in Fmoc-SPPS, the primary concern shifts to the potential for racemization. Ultimately, the choice of protected cysteine derivative will depend on the specific synthetic strategy, but in all cases, rigorous purity validation of the starting material is paramount for the successful synthesis of high-quality peptides.

References

• 1. digital.csic.es [digital.csic.es]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for (Boc-Cys-OH)

For researchers, scientists, and professionals in drug development, ensuring the safe and compliant disposal of laboratory chemicals is a cornerstone of responsible research. This guide provides essential safety and logistical information for the proper disposal of N-tert-Butoxycarbonyl-L-cysteine, commonly known as (Boc-Cys-OH). Adherence to these procedural steps is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

The primary method for the disposal of (Boc-Cys-OH) is through a licensed chemical waste disposal service. It is imperative to manage this compound as chemical waste and avoid discharging it into the sewer system or contaminating water sources.

Immediate Safety and Disposal Plan

Proper disposal of (Boc-Cys-OH) should be handled in accordance with federal, state, and local regulations. The following table summarizes the key considerations for its disposal based on safety data sheets (SDS).

Consideration	Guideline	Citations
Regulatory Compliance	All disposal methods must adhere to federal, state, and local environmental regulations. The waste generator is responsible for proper waste characterization.	[1][2][3]
Primary Disposal Route	The recommended method is removal to a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.	[4][5]
Prohibited Disposal	Do not dispose of in household garbage, contaminate water, foodstuffs, feed, or seed. Avoid release into the environment and do not discharge into sewer systems.	[3][4][5]
Container Management	Keep the chemical in suitable, closed, and properly labeled containers for disposal. Uncleaned or empty containers should be treated as the product itself. Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.	[4][5][6]
Spill Management	In case of a spill, use dry clean-up procedures and avoid generating dust. Collect the spilled material and place it in a sealed container for disposal. The spill area should be washed down with large amounts of water, and runoff into drains should be prevented.	[6][7]
Personal Protective Equipment (PPE)	When handling (Boc-Cys-OH) for disposal, wear appropriate PPE, including protective clothing, gloves, safety glasses, and a dust respirator.	[7]

Experimental Protocols for Disposal

Currently, there are no standardized experimental protocols for the in-lab neutralization or decomposition of (Boc-Cys-OH) as a primary disposal method. The universally recommended and safest approach is to engage a licensed professional waste disposal service for incineration.[4][5][6] This ensures that the compound is destroyed in a controlled environment, minimizing environmental impact and adhering to regulatory standards.

Disposal Decision Workflow

The following diagram outlines the decision-making process and procedural steps for the proper disposal of (Boc-Cys-OH).

Disposal workflow for (Boc-Cys-OH).

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of (Boc-Cys-OH), fostering a secure and responsible research environment. Always consult your institution's specific guidelines and your local Environmental Health and Safety (EHS) office for any additional requirements.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. capotchem.cn [capotchem.cn]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Essential Safety and Operational Guidance for Handling (Boc-Cys-OH)

For researchers, scientists, and professionals in drug development, the safe and efficient handling of chemical reagents is paramount. This document provides immediate, essential safety and logistical information for the use of (Boc-Cys-OH), a key building block in peptide synthesis. Adherence to these guidelines will minimize risks and streamline laboratory operations.

Hazard Identification and Safety Precautions

(Boc-Cys-OH) is a combustible solid that may cause skin, eye, and respiratory irritation. While specific occupational exposure limits have not been established, it is prudent to handle it as a potentially hazardous substance.

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is mandatory to prevent exposure.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles or Glasses	Chemical splash goggles are required. For tasks with a significant splash hazard, a face shield should be worn in conjunction with goggles.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Gloves should be inspected for integrity before each use.
Body Protection	Laboratory Coat	A standard, properly fitting laboratory coat is required to protect against spills.
Respiratory Protection	N95 Respirator	A NIOSH-approved N95 respirator or equivalent should be used when handling the powder outside of a chemical fume hood to prevent inhalation of dust particles.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of (Boc-Cys-OH) is provided below for easy reference.[2]

Property	Value
Chemical Formula	C₈H₁₅NO₄S
Molecular Weight	221.27 g/mol
Appearance	White to light yellow crystalline powder[2]
Melting Point	76-79 °C
Solubility	Soluble in solvents like DMSO.[3]
Storage Temperature	15-25°C

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean and uncluttered. Assemble all necessary equipment and reagents.

• Donning PPE: Put on all required personal protective equipment as detailed in the table above.

• Weighing and Dispensing: To minimize dust generation, handle the solid material carefully. Use a spatula for transferring the powder. If possible, use a balance with a draft shield.

• Dissolving: When preparing solutions, add the solid (Boc-Cys-OH) to the solvent slowly while stirring to avoid splashing.

• Post-Handling: After use, securely close the container. Decontaminate the work surface and any equipment used.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Always wash hands thoroughly with soap and water after handling the chemical.

Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is necessary.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep the absorbed material into a designated hazardous waste container. Avoid creating dust.

  • Decontaminate the spill area with a detergent solution, followed by a water rinse.[4]

• Large Spills:

  • Evacuate the area immediately.

  • Notify your institution's Environmental Health and Safety (EHS) department.

  • Restrict access to the spill area.

  • Await the arrival of trained emergency response personnel.

Decontamination of Surfaces: For routine cleaning of surfaces where (Boc-Cys-OH) has been handled, wipe the area with a damp cloth using a mild detergent solution, followed by a rinse with water.[4]

Waste Disposal Plan

All waste materials contaminated with (Boc-Cys-OH) must be disposed of as hazardous chemical waste.

• Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper towels, in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions containing (Boc-Cys-OH) should be collected in a separate, labeled hazardous waste container. Do not pour chemical waste down the drain.

• Empty Containers: "Empty" containers that held (Boc-Cys-OH) should be managed as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[5]

• Arranging for Pickup: Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Experimental Workflow

The following diagram illustrates the standard workflow for handling and disposing of (Boc-Cys-OH) in a laboratory setting.

Caption: Workflow for Safe Handling and Disposal of (Boc-Cys-OH).

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 5. vumc.org [vumc.org]